Methyl O-acetylricinoleate

• CAS: 4648-28-6

Core Science & Biosynthesis

Synthesis of Methyl O-acetylricinoleate from Castor Oil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Castor oil, derived from the seeds of Ricinus communis, is a unique vegetable oil distinguished by its high content of ricinoleic acid, a hydroxylated fatty acid.[1][2] Approximately 80-90% of the fatty acids in castor oil are ricinoleic acid, making it a valuable renewable feedstock for the chemical industry.[3] The presence of a hydroxyl group on the 12th carbon of the ricinoleic acid chain offers a reactive site for various chemical modifications, leading to the production of a wide array of value-added oleochemicals.[1]

Methyl O-acetylricinoleate is a derivative of ricinoleic acid where the hydroxyl group has been acetylated and the carboxylic acid has been esterified with methanol (B129727). This modification alters the physical and chemical properties of the parent molecule, making it a compound of interest for applications in cosmetics, as a plasticizer, and potentially as a specialty lubricant or a component in drug delivery systems.[4][5]

This technical guide provides an in-depth overview of the synthesis of Methyl O-acetylricinoleate from castor oil, detailing the experimental protocols, presenting quantitative data, and illustrating the process workflow.

Overall Synthesis Pathway

The synthesis of Methyl O-acetylricinoleate from castor oil is typically a two-step process:

• Transesterification of Castor Oil: The triglycerides in castor oil are reacted with methanol in the presence of a catalyst to form fatty acid methyl esters (FAME), primarily methyl ricinoleate (B1264116).

• Acetylation of Methyl Ricinoleate: The hydroxyl group of methyl ricinoleate is then acetylated using an acetylating agent, such as acetic anhydride (B1165640), to yield Methyl O-acetylricinoleate.

Figure 1: Overall synthesis pathway of Methyl O-acetylricinoleate from castor oil.

Experimental Protocols

The following sections provide detailed methodologies for the key steps in the synthesis of Methyl O-acetylricinoleate.

Step 1: Transesterification of Castor Oil to Methyl Ricinoleate

This procedure involves the conversion of castor oil triglycerides into their corresponding fatty acid methyl esters.

Materials:

• Castor Oil

• Methanol (Anhydrous)

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

• Petroleum Ether

• Sulfuric Acid (2.5% w/w solution)

• Distilled Water

• Anhydrous Sodium Sulfate

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separating funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add a measured amount of castor oil.

• Catalyst Preparation: Prepare a solution of the catalyst (e.g., 1% KOH by weight of oil) in a stoichiometric excess of methanol (e.g., a 9:1 methanol to oil molar ratio).[3][6]

• Reaction: Heat the castor oil to the desired reaction temperature (e.g., 65°C) with stirring.[6] Add the methanolic catalyst solution to the heated oil.

• Reaction Monitoring: Allow the reaction to proceed for a set duration (e.g., 45 minutes to 3 hours) while maintaining the temperature and stirring.[6][7] The progress can be monitored by thin-layer chromatography (TLC).[7]

• Separation of Glycerol (B35011): After the reaction is complete, transfer the mixture to a separating funnel and allow it to stand overnight. The denser glycerol layer will separate at the bottom and can be drained off.[8]

• Washing: Wash the upper methyl ester layer with a 2.5% w/w sulfuric acid solution followed by several washes with distilled water until the washings are neutral.[8]

• Drying and Solvent Removal: Dry the organic phase over anhydrous sodium sulfate, filter, and then remove the excess methanol and petroleum ether (if used for extraction) using a rotary evaporator to obtain the crude methyl ricinoleate.[7]

Step 2: Acetylation of Methyl Ricinoleate

This procedure details the acetylation of the hydroxyl group of methyl ricinoleate.

Materials:

• Methyl Ricinoleate (from Step 1)

• Acetic Anhydride

• Pyridine (B92270) or a solid acid catalyst (e.g., VOSO₄·5H₂O)

• Ethyl Acetate (B1210297)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Distilled Water

• Anhydrous Sodium Sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separating funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the methyl ricinoleate in a suitable solvent if necessary, although the reaction can often be performed neat. Add a magnetic stir bar.

• Addition of Reagents: Add an equimolar amount or a slight excess of acetic anhydride to the methyl ricinoleate.[9] If a catalyst is used, it should be added at this stage (e.g., a catalytic amount of pyridine or 1% VOSO₄·5H₂O).[9]

• Reaction: Stir the mixture at room temperature or with gentle heating for a specified period (e.g., 2 to 24 hours).[9] The reaction progress can be monitored by the disappearance of the hydroxyl peak in the FT-IR spectrum.

• Quenching: After the reaction is complete, quench the excess acetic anhydride by the slow addition of water.

• Extraction and Washing: Transfer the mixture to a separating funnel. Dilute with ethyl acetate and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acetic acid byproduct) and then with distilled water until the aqueous layer is neutral.[9]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the ethyl acetate using a rotary evaporator to yield the final product, Methyl O-acetylricinoleate.

Figure 2: Experimental workflow for the synthesis of Methyl O-acetylricinoleate.

Data Presentation

The following tables summarize the quantitative data associated with the synthesis and characterization of the intermediate and final products.

Table 1: Reaction Conditions and Yields for Transesterification of Castor Oil

Parameter	Value	Reference
Methanol to Oil Molar Ratio	9:1 to 40:1	[3]
Catalyst	KOH or NaOH (1% w/w)	[6]
Reaction Temperature	30°C - 70°C	[3][10]
Reaction Time	30 min - 3 hours	[3][6]
Purity of Methyl Ricinoleate (GC)	88 - 89%	[7]
Yield	88 - 100%	[7][11]

Table 2: Physicochemical Properties of Methyl O-acetylricinoleate

Property	Value	Reference
Molecular Formula	C₂₁H₃₈O₄	[4][12]
Molecular Weight	354.53 g/mol	[4][12]
Purity (GC)	>80.0%	[12]
Boiling Point	260 °C at 13 mmHg	[12]
Flash Point	198 °C	[12]
Appearance	Colorless to pale yellow liquid	[12]

Table 3: Spectroscopic Data for Product Characterization

Spectroscopic Technique	Key Features for Methyl Ricinoleate	Key Features for Methyl O-acetylricinoleate	Reference
FT-IR (cm⁻¹)	Broad O-H stretch (~3650-3100), C=O ester stretch (~1733)	Disappearance of O-H stretch, Strong C=O ester stretch (~1740), C-O stretch of acetate	[4][13]
¹H NMR	Signal for -OH proton	Appearance of a sharp singlet for the acetyl methyl protons (~2.0 ppm)	[4][14]

Conclusion

The synthesis of Methyl O-acetylricinoleate from castor oil is a robust and efficient process that leverages the unique chemical structure of ricinoleic acid. The two-step method of transesterification followed by acetylation allows for the production of a high-purity product. The methodologies and data presented in this guide provide a comprehensive resource for researchers and professionals in the fields of oleochemistry and drug development, enabling them to explore the potential applications of this versatile castor oil derivative. The characterization data, particularly from FT-IR and NMR spectroscopy, are crucial for confirming the successful conversion at each stage of the synthesis.[15]

References

• 1. Preparation of Ricinoleic Acid from Castor Oil:A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. isca.me [isca.me]
• 4. Methyl acetyl ricinoleate | C21H38O4 | CID 5354176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. castoroil.in [castoroil.in]
• 6. inis.iaea.org [inis.iaea.org]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. pakbs.org [pakbs.org]
• 9. Frontiers | A Stoichiometric Solvent-Free Protocol for Acetylation Reactions [frontiersin.org]
• 10. ijert.org [ijert.org]
• 11. researchgate.net [researchgate.net]
• 12. Methyl O-Acetylricinoleate | CymitQuimica [cymitquimica.com]
• 13. researchgate.net [researchgate.net]
• 14. spectrabase.com [spectrabase.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Spectroscopic Analysis of Methyl O-acetylricinoleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl O-acetylricinoleate, the methyl ester of O-acetylricinoleic acid, is a derivative of ricinoleic acid, the primary fatty acid found in castor oil. Its unique structure, featuring a C18 carbon chain with a double bond at the C9-C10 position and an acetoxy group at the C12 position, imparts specific chemical and physical properties that are of interest in various industrial and pharmaceutical applications. Accurate and detailed spectroscopic analysis is paramount for its characterization, quality control, and in the study of its chemical transformations. This technical guide provides an in-depth overview of the spectroscopic analysis of Methyl O-acetylricinoleate, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Properties

• IUPAC Name: methyl (9Z,12R)-12-(acetyloxy)octadec-9-enoate[1]

• Molecular Formula: C₂₁H₃₈O₄[1]

• Molecular Weight: 354.5 g/mol [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Methyl O-acetylricinoleate, providing detailed information about the carbon and proton framework of the molecule.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information on the chemical environment of the hydrogen atoms in the molecule. The following table summarizes the expected chemical shifts and multiplicities for the key protons in Methyl O-acetylricinoleate.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Notes
-CH₃ (terminal methyl)	~0.88	Triplet	Represents the three protons of the terminal methyl group in the fatty acid chain.
-(CH₂)n- (methylene chain)	~1.2-1.4	Multiplet	A complex multiplet arising from the overlapping signals of the numerous methylene (B1212753) groups in the aliphatic chain.
-CH₂-CH=CH- (allylic)	~2.05	Multiplet	Protons on the carbon atoms adjacent to the double bond.
-CH₂-COO- (α to ester)	~2.3	Triplet	Methylene group protons adjacent to the carbonyl group of the methyl ester.
-O-CH₃ (ester methyl)	~3.67	Singlet	A sharp singlet corresponding to the three protons of the methyl ester group.[2]
-CH-OAc (acetoxy methine)	~4.8-5.0	Multiplet	The proton on the carbon bearing the acetoxy group.
-CH=CH- (vinylic)	~5.3-5.5	Multiplet	Protons directly attached to the carbon atoms of the double bond.
-C(O)-CH₃ (acetyl methyl)	~2.0	Singlet	A characteristic singlet for the three protons of the acetyl group.

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information about the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal.

Carbon Assignment	Chemical Shift (δ, ppm)
-C H₃ (terminal methyl)	~14
-(C H₂)n- (methylene chain)	~22-34
-C H₂-COO- (α to ester)	~34
-O-C H₃ (ester methyl)	~51
-C H-OAc (acetoxy methine)	~73
-C H=C H- (vinylic)	~125-135
-C (O)-CH₃ (acetyl methyl)	~21
-C OO- (ester carbonyl)	~174
-OC (O)-CH₃ (acetyl carbonyl)	~170

Experimental Protocol for NMR Spectroscopy

A general protocol for obtaining NMR spectra of fatty acid methyl esters like Methyl O-acetylricinoleate is as follows:

• Sample Preparation: Dissolve 5-10 mg of the purified sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Tetramethylsilane (TMS) is typically added as an internal standard (δ = 0.00 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width that encompasses all expected proton signals.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay are typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Caption: NMR Spectroscopy Experimental Workflow.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Interpretation of the FTIR Spectrum

The FTIR spectrum of Methyl O-acetylricinoleate will exhibit characteristic absorption bands corresponding to its various functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3010	=C-H stretch	Alkene
2925, 2855	C-H stretch (asymmetric & symmetric)	Alkane (CH₂, CH₃)
~1740	C=O stretch	Ester (both methyl ester and acetate)
~1650	C=C stretch	Alkene
~1465	C-H bend (scissoring)	Alkane (CH₂)
~1375	C-H bend (rocking)	Alkane (CH₃)
~1240	C-O stretch	Acetate
~1170	C-O stretch	Methyl Ester

The presence of two distinct ester groups (methyl ester and acetate) may lead to a broadening or splitting of the strong carbonyl (C=O) absorption band around 1740 cm⁻¹.

Experimental Protocol for FTIR Spectroscopy

• Sample Preparation: For liquid samples like Methyl O-acetylricinoleate, the simplest method is to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used by placing a drop of the sample directly on the ATR crystal.[3][4]

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates or ATR crystal should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the major absorption bands and assign them to the corresponding functional group vibrations.

Caption: FTIR Spectroscopy Experimental Workflow.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique for the analysis of fatty acid methyl esters.[1][5][6][7]

Fragmentation Pattern

Upon electron ionization, Methyl O-acetylricinoleate will fragment in a characteristic manner. The molecular ion peak (M⁺) is expected at m/z 354. Key fragmentation pathways include:

• Loss of the methoxy (B1213986) group (-OCH₃): [M - 31]⁺

• Loss of the acetyl group (-COCH₃): [M - 43]⁺

• Loss of acetic acid (-CH₃COOH): [M - 60]⁺

• Cleavage of the C-C bond adjacent to the acetoxy group.

• Cleavage at the double bond.

• McLafferty rearrangement involving the ester group.

The following table summarizes some of the expected key fragments.

m/z	Proposed Fragment Ion
354	[C₂₁H₃₈O₄]⁺ (Molecular Ion)
323	[M - OCH₃]⁺
311	[M - COCH₃]⁺
294	[M - CH₃COOH]⁺
242	Fragmentation related to cleavage near the acetoxy group

Experimental Protocol for GC-MS

• Sample Preparation: Dilute the sample in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.

• Gas Chromatography:

  • Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is typically used.

  • Injector: Split/splitless injector, typically at a temperature of 250-280°C.

  • Oven Program: A temperature gradient is used to ensure good separation of the analyte from any impurities. A typical program might start at a lower temperature (e.g., 100°C), ramp up to a higher temperature (e.g., 280°C), and hold for a few minutes.

  • Carrier Gas: Helium is commonly used as the carrier gas.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

  • Scan Range: A mass range of m/z 50-500 is typically sufficient.

• Data Analysis: Identify the peak corresponding to Methyl O-acetylricinoleate in the total ion chromatogram. Analyze the mass spectrum of this peak to identify the molecular ion and major fragment ions.

Caption: Mass Spectrometry Fragmentation Logic.

Conclusion

The spectroscopic analysis of Methyl O-acetylricinoleate using NMR, FTIR, and MS provides a comprehensive characterization of its molecular structure. ¹H and ¹³C NMR confirm the connectivity of the carbon and proton skeleton, FTIR identifies the key functional groups, and MS determines the molecular weight and provides structural information through fragmentation patterns. The combination of these techniques is essential for the unambiguous identification and quality assessment of this important castor oil derivative in research and industrial settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. agilent.com [agilent.com]

An In-depth Technical Guide on the Thermal Degradation of Methyl O-acetylricinoleate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the thermal degradation of Methyl O-acetylricinoleate is not extensively available in publicly accessible literature. This guide provides a comprehensive overview based on the thermal degradation of its parent compound, Methyl Ricinoleate (B1264116), and discusses the potential influence of the O-acetyl group. Further experimental validation is recommended.

Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid in castor oil. The acetylation of the hydroxyl group on the 12th carbon of methyl ricinoleate yields Methyl O-acetylricinoleate, altering its physical and chemical properties. While it finds applications as a plasticizer and emollient, its thermal stability is a critical parameter for its use in various industrial and pharmaceutical processes that involve elevated temperatures. Understanding its thermal degradation behavior is essential for process optimization, safety, and quality control.

This technical guide summarizes the available knowledge on the synthesis of Methyl O-acetylricinoleate and provides a detailed analysis of the thermal degradation of its precursor, Methyl Ricinoleate, as a scientifically grounded proxy. The potential effects of the acetyl group on the degradation pathways are also discussed, along with recommended experimental protocols for future research.

Synthesis of Methyl O-acetylricinoleate

Methyl O-acetylricinoleate is synthesized from Methyl Ricinoleate, which is typically produced by the transesterification of castor oil with methanol. The synthesis of Methyl O-acetylricinoleate involves the acetylation of the hydroxyl group of Methyl Ricinoleate, commonly using acetic anhydride.

Caption: Synthesis of Methyl O-acetylricinoleate from Castor Oil.

Thermal Degradation of Methyl Ricinoleate (as a Proxy)

The thermal degradation of Methyl Ricinoleate has been studied under various conditions, primarily through pyrolysis. The degradation process is significantly influenced by factors such as temperature and heating rate.

Primary Degradation Pathway

The main thermal degradation pathway of Methyl Ricinoleate involves a retro-ene type reaction, leading to the cleavage of the C11-C12 bond. This results in the formation of two primary products: undecylenic acid methyl ester and heptanal.[1] Slower heating rates can also lead to a competing dehydration reaction.[1][2]

Caption: Primary thermal degradation pathways of Methyl Ricinoleate.

Quantitative Data on Pyrolysis Products

The distribution of pyrolysis products of Methyl Ricinoleate is highly dependent on the experimental conditions. Fast pyrolysis at higher temperatures favors the formation of undecylenic acid methyl ester and heptanal.

Table 1: Product Distribution from Pyrolysis of Methyl Ricinoleate at 550°C under Different Heating Rates [1][3]

Compound	Formula	Slow Pyrolysis (5 °C/min) Area %	Slow Pyrolysis (20 °C/min) Area %	Fast Pyrolysis Area %
Methyl Ricinoleate (unreacted)	C19H36O3	56.95	42.30	20.23
Undecylenic acid methyl ester	C12H22O2	0.54	0.91	42.21
Heptanal	C7H14O	-	2.63	16.12
9,12-Octadecadienoic acid, methyl ester	C19H34O2	3.30	0.90	-
Other dehydration products	-	13.54	12.21	12.53

Table 2: Product Distribution of Fast Pyrolysis of Methyl Ricinoleate at Different Temperatures [2]

Compound	400 °C Area %	500 °C Area %	600 °C Area %
Methyl Ricinoleate (unreacted)	97.14	71.20	4.49
Undecylenic acid methyl ester	0.61	19.39	41.37
Heptanal	2.25	8.83	9.50
Other pyrolysis products	-	0.58	44.64

Potential Influence of the O-acetyl Group on Thermal Degradation

The presence of the O-acetyl group in Methyl O-acetylricinoleate is expected to introduce new thermal degradation pathways and alter the overall thermal stability of the molecule.

• Elimination of Acetic Acid: A likely primary degradation pathway for Methyl O-acetylricinoleate would be the elimination of acetic acid to form conjugated dienes. This reaction is analogous to the Chugaev elimination of xanthates and the pyrolysis of acetate (B1210297) esters.

• Altered C-C Bond Cleavage: The cleavage of the C11-C12 bond, as seen in methyl ricinoleate, may still occur, but the presence of the neighboring acetyl group could influence the energetics of this reaction.

• Increased Volatility: The acetylation of the hydroxyl group removes hydrogen bonding, which may lead to increased volatility compared to methyl ricinoleate. This could affect the residence time in heated systems and thus the extent of degradation.

• Formation of Additional Byproducts: The pyrolysis of the acetyl group itself could lead to the formation of smaller molecules like ketene, methane, and carbon dioxide at very high temperatures.

Further research, particularly using techniques like Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) and Thermogravimetric Analysis coupled with Fourier-Transform Infrared Spectroscopy (TGA-FTIR), is necessary to elucidate the precise degradation mechanisms and products of Methyl O-acetylricinoleate.

Recommended Experimental Protocols

To investigate the thermal degradation of Methyl O-acetylricinoleate, the following experimental protocols are recommended based on methodologies used for similar fatty acid esters.[2][4][5]

Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of decomposition and the overall mass loss profile.

• Apparatus: A thermogravimetric analyzer (e.g., Mettler Toledo TGA/DSC 2 or similar).[5]

• Procedure:

  • Place a small, accurately weighed sample (e.g., 5-10 mg) into an alumina (B75360) or platinum crucible.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a controlled heating rate (e.g., 10, 15, 20 °C/min).[5]

  • Conduct the analysis under an inert atmosphere (e.g., nitrogen or argon) at a constant flow rate (e.g., 50 mL/min) to study pyrolysis.

  • Optionally, perform the analysis under an oxidative atmosphere (e.g., air or oxygen) to study thermo-oxidative degradation.

  • Record the mass loss as a function of temperature. The derivative of the mass loss curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• Objective: To identify the volatile and semi-volatile products of thermal degradation.

• Apparatus: A micro-pyrolyzer coupled to a GC-MS system (e.g., EGA/PY-3030D Frontier Lab pyrolyzer coupled to a Shimadzu GCMS-QP 2010 SE or similar).[2]

• Procedure:

  • Load a small amount of the sample (e.g., ~1 mg) into a deactivated stainless-steel sample cup.

  • For fast pyrolysis, preheat the pyrolyzer furnace to the desired temperature (e.g., 400, 500, 600 °C) and then introduce the sample.[2]

  • The pyrolysis vapors are immediately swept into the GC column by an inert carrier gas (e.g., helium).

  • Separate the degradation products using a suitable GC column (e.g., a non-polar column like Rtx-5MS).

  • Identify the separated compounds using the mass spectrometer and compare the resulting mass spectra with a library (e.g., NIST).

Caption: Recommended experimental workflow for studying thermal degradation.

Conclusion

While a comprehensive understanding of the thermal degradation of Methyl O-acetylricinoleate is currently limited by a lack of direct experimental studies, a significant amount can be inferred from the behavior of its precursor, Methyl Ricinoleate. The primary degradation pathway for Methyl Ricinoleate is pyrolysis, yielding undecylenic acid methyl ester and heptanal. It is hypothesized that the O-acetyl group in Methyl O-acetylricinoleate will introduce a facile elimination pathway for acetic acid, leading to the formation of conjugated dienes, in addition to potentially altering the existing C-C bond cleavage reactions.

For researchers and professionals in drug development and other fields, it is crucial to recognize the potential for thermal degradation and to either avoid high-temperature excursions or to understand the nature of the degradation products. The experimental protocols outlined in this guide provide a clear roadmap for future research to fill the existing knowledge gap and to fully characterize the thermal degradation of Methyl O-acetylricinoleate.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrolysis of Methyl Ricinoleate: Distribution and Characteristics of Fast and Slow Pyrolysis Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. publications.aston.ac.uk [publications.aston.ac.uk]

An In-depth Technical Guide to the Oxidative Stability of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the oxidative stability of Methyl O-acetylricinoleate, a key derivative of castor oil with significant potential in the pharmaceutical and industrial sectors. The document delves into the synthesis of Methyl O-acetylricinoleate, the methodologies for evaluating its oxidative stability, and the factors influencing its degradation. Detailed experimental protocols for key analytical techniques are provided, alongside a discussion of the oxidative degradation pathways. Furthermore, this guide explores strategies for enhancing the stability of Methyl O-acetylricinoleate through the use of antioxidants. All quantitative data is presented in structured tables for ease of comparison, and complex processes are visualized through diagrams generated using the DOT language.

Introduction

Methyl O-acetylricinoleate is a chemically modified derivative of methyl ricinoleate (B1264116), the primary component of castor oil. The acetylation of the hydroxyl group on the 12th carbon of the ricinoleic acid backbone alters its physicochemical properties, influencing its applications as a biolubricant, plasticizer, and emollient in various formulations.[1][2] While ricinoleate esters are known for their excellent lubricity and biodegradability, their oxidative stability is a critical parameter that dictates their shelf-life and performance in diverse applications.[3]

Oxidative degradation of lipids, a process involving a free-radical chain reaction, leads to the formation of undesirable byproducts, including peroxides, aldehydes, ketones, and carboxylic acids. These compounds can impart rancid odors and flavors, increase viscosity, and negatively impact the functional properties of the material. A thorough understanding of the oxidative stability of Methyl O-acetylricinoleate is therefore paramount for its effective utilization. This guide aims to provide a detailed technical resource for professionals working with this compound.

Synthesis of Methyl O-acetylricinoleate

The synthesis of Methyl O-acetylricinoleate is typically a two-step process starting from castor oil. First, castor oil undergoes transesterification to produce methyl ricinoleate. Subsequently, the hydroxyl group of methyl ricinoleate is acetylated.

Step 1: Transesterification of Castor Oil to Methyl Ricinoleate

Castor oil is reacted with methanol (B129727) in the presence of a catalyst, such as potassium hydroxide, to yield methyl ricinoleate and glycerol.[4]

Step 2: Acetylation of Methyl Ricinoleate

Methyl O-acetylricinoleate is synthesized from purified methyl ricinoleate through interesterification with excess methyl acetate (B1210297).[5] Another method involves the acetylation of methyl ricinoleate using acetic anhydride.

The overall synthesis pathway can be visualized as follows:

Figure 1: Synthesis Pathway of Methyl O-acetylricinoleate.

Methodologies for Evaluating Oxidative Stability

Several analytical techniques are employed to assess the oxidative stability of lipids and their derivatives. These methods typically involve accelerating the oxidation process through elevated temperatures and exposure to air or oxygen.

Rancimat Method (Oxidative Stability Index - OSI)

The Rancimat method is an accelerated aging test that determines the induction time or oxidative stability index (OSI) of an oil or fat.[6][7][8] A stream of air is passed through the sample at a constant elevated temperature, causing the fatty acids to oxidize.[6] Volatile secondary oxidation products are formed and carried by the air stream into a measuring vessel containing deionized water.[6] The absorption of these acidic byproducts leads to an increase in the electrical conductivity of the water, which is continuously monitored.[6] The induction time is the point at which a rapid increase in conductivity occurs, indicating the end of the sample's resistance to oxidation.[6][8]

Peroxide Value (PV)

The peroxide value is a measure of the concentration of peroxides and hydroperoxides formed during the initial stages of lipid oxidation. It is an indicator of primary oxidation. The PV is determined by measuring the amount of iodine liberated from potassium iodide by the peroxides present in the sample. The liberated iodine is then titrated with a standard solution of sodium thiosulfate (B1220275).

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis can be used to study the thermal and thermo-oxidative stability of materials. In an oxidative atmosphere (e.g., air or oxygen), the TGA curve can reveal the onset temperature of degradation and provide information on the oxidation process through mass changes. An initial slight increase in mass may be observed due to oxygen uptake, followed by a significant mass loss as volatile degradation products are formed.[9]

Quantitative Data on Oxidative Stability

A key study by Wang et al. (2015) systematically compared the oxidative stability of methyl ricinoleate and Methyl O-acetylricinoleate. The study concluded that the acetylation of the hydroxyl group on the 12th carbon decreases the oxidative stability of the molecule.[5] The oxidation rates were determined by measuring the increase in peroxide value and the disappearance of the unoxidized ester over time at elevated temperatures (40-80 °C).[5]

Table 1: Comparative Oxidative Stability of Methyl Ricinoleate and its Derivatives

Compound	Relative Oxidative Stability	Method of Assessment	Reference
Methyl Ricinoleate	Higher	Peroxide Value, Gas Chromatography	[5]
Methyl O-acetylricinoleate	Lower	Peroxide Value, Gas Chromatography	[5]
Methyl Oleate	Lower than Methyl Ricinoleate	Peroxide Value, Gas Chromatography	[5]
Methyl Linoleate	Significantly Lower	Peroxide Value, Gas Chromatography	[5]

Experimental Protocols

Synthesis of Methyl O-acetylricinoleate

This protocol is adapted from the methodology described by Wang et al. (2015).[5]

• Preparation of Methyl Ricinoleate: Methyl esters of castor oil are first prepared by transesterification.

• Purification of Methyl Ricinoleate: Methyl ricinoleate is isolated from the mixture of castor oil methyl esters by solvent partitioning.

• Acetylation: Purified methyl ricinoleate is reacted with an excess of methyl acetate in an interesterification reaction to synthesize Methyl 12-acetyl ricinoleate.

• Purification: The resulting Methyl O-acetylricinoleate is then purified by solvent partitioning.

Rancimat Test for Oxidative Stability Index (OSI)

The following is a general procedure for the Rancimat test.

• Instrument Setup: Set the heating block of the Rancimat instrument to the desired temperature (e.g., 110 °C).

• Sample Preparation: Weigh a precise amount of the Methyl O-acetylricinoleate sample (typically 3 g) into a reaction vessel.

• Measurement Setup: Place the reaction vessel into the heating block. Connect the air supply tube to the vessel and the outlet tube to a measuring vessel containing 60 mL of deionized water and a conductivity electrode.

• Initiate Test: Start the airflow (typically 20 L/h) and the data recording.

• Data Analysis: The instrument's software will plot the conductivity over time. The induction time is determined from the inflection point of the conductivity curve.

Figure 2: Workflow for Rancimat Analysis.

Peroxide Value Determination

• Sample Preparation: Dissolve a known weight of the Methyl O-acetylricinoleate sample in a mixture of glacial acetic acid and a suitable organic solvent (e.g., chloroform (B151607) or isooctane).

• Reaction: Add a saturated solution of potassium iodide to the sample solution. The peroxides in the sample will oxidize the iodide to iodine.

• Titration: Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the yellow color of the iodine has almost disappeared.

• Indicator: Add a starch indicator solution, which will turn the solution blue in the presence of iodine.

• Endpoint: Continue the titration with sodium thiosulfate until the blue color disappears.

• Calculation: The peroxide value is calculated based on the volume and concentration of the sodium thiosulfate solution used.

Oxidative Degradation Pathway

The oxidation of Methyl O-acetylricinoleate, like other unsaturated fatty acid esters, proceeds via a free-radical chain reaction mechanism involving initiation, propagation, and termination steps. The presence of a double bond between carbons 9 and 10 is the primary site for the initiation of oxidation. The general mechanism is as follows:

• Initiation: Formation of a free radical on the fatty acid chain, typically at an allylic position, through the abstraction of a hydrogen atom.

• Propagation: The fatty acid radical reacts with molecular oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from another unsaturated fatty acid molecule, forming a hydroperoxide and a new fatty acid radical, thus propagating the chain reaction.

• Termination: The reaction is terminated when two radicals combine to form a non-radical species.

The decomposition of the hydroperoxides formed during the propagation step leads to a variety of secondary oxidation products, including aldehydes, ketones, alcohols, and short-chain carboxylic acids, which contribute to the undesirable properties of oxidized oils.[8] The acetylation of the hydroxyl group may influence the specific degradation products formed compared to methyl ricinoleate.

Figure 3: Simplified Radical Chain Reaction of Lipid Oxidation.

Strategies for Enhancing Oxidative Stability

The oxidative stability of Methyl O-acetylricinoleate can be improved by the addition of antioxidants. Antioxidants are compounds that can delay the onset or slow the rate of oxidation. They function by either donating a hydrogen atom to quench free radicals (primary antioxidants) or by other mechanisms such as chelating pro-oxidant metals (secondary antioxidants).

Common synthetic antioxidants used in oils and fats include:

• Butylated Hydroxytoluene (BHT): A phenolic antioxidant that acts as a free radical scavenger.

• Butylated Hydroxyanisole (BHA): Another phenolic antioxidant with similar activity to BHT.

• Propyl Gallate (PG): An ester of gallic acid that is effective in retarding oxidation.[3]

• Tertiary Butylhydroquinone (TBHQ): A highly effective phenolic antioxidant.

The effectiveness of an antioxidant depends on its concentration, the specific substrate, and the storage conditions. For acetylated ricinoleates, the addition of antioxidants has been shown to significantly increase their oxidative stability.[3]

Conclusion

The oxidative stability of Methyl O-acetylricinoleate is a critical factor influencing its suitability for various industrial and pharmaceutical applications. While the acetylation of the hydroxyl group in methyl ricinoleate leads to a decrease in its inherent oxidative stability, this can be effectively mitigated through the addition of appropriate antioxidants. Standardized methods such as the Rancimat test and peroxide value determination are essential for quantifying the stability and ensuring the quality of Methyl O-acetylricinoleate-based products. Further research focusing on the specific degradation products and the efficacy of a broader range of natural and synthetic antioxidants would be beneficial for optimizing the performance and shelf-life of this versatile castor oil derivative.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. researchgate.net [researchgate.net]
• 3. inis.iaea.org [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. metrohm.com [metrohm.com]
• 6. metrohm.com [metrohm.com]
• 7. btsa.com [btsa.com]
• 8. researchgate.net [researchgate.net]
• 9. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]

Navigating the Solubility Landscape of Methyl O-acetylricinoleate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Methyl O-acetylricinoleate, a derivative of castor oil, is a versatile compound with applications ranging from plasticizers and lubricants to potential roles in pharmaceutical formulations. Its efficacy in these applications is intrinsically linked to its solubility characteristics in various organic solvents. This technical guide provides a comprehensive overview of the available knowledge on the solubility of Methyl O-acetylricinoleate, outlines a general methodology for its determination, and offers insights for its application in research and development.

Understanding the Solubility Profile

Methyl O-acetylricinoleate is characterized as a pale-yellow, low-viscosity oily liquid. Its chemical structure, featuring a long hydrocarbon chain with an acetylated hydroxyl group and a methyl ester, dictates its solubility behavior. It is generally described as being soluble in most organic liquids while being insoluble in water. One source indicates that it is slightly soluble in chloroform (B151607) and methanol. This general solubility in organic solvents makes it a viable candidate for inclusion in a wide array of non-aqueous formulations.

Organic Solvent	Temperature (°C)	Solubility
Most Organic Liquids	Not Specified	Soluble
Water	Not Specified	Insoluble
Chloroform	Not Specified	Slightly Soluble
Methanol	Not Specified	Slightly Soluble

Note: The lack of specific quantitative data highlights a knowledge gap and an opportunity for further research in this area.

Experimental Protocol for Solubility Determination

The following section outlines a general and robust experimental protocol for determining the solubility of Methyl O-acetylricinoleate in various organic solvents. This method, based on the isothermal shake-flask method, is a standard and reliable technique for generating accurate solubility data.

Objective: To determine the equilibrium solubility of Methyl O-acetylricinoleate in a selected organic solvent at a specific temperature.

Materials:

• Methyl O-acetylricinoleate (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker bath or incubator

• Analytical balance

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector

• Syringe filters (chemically compatible with the solvent)

Methodology:

• Preparation of Supersaturated Solutions: Add an excess amount of Methyl O-acetylricinoleate to a known volume of the selected organic solvent in a series of sealed vials. The goal is to create a saturated solution with an excess of the solid or liquid solute.

• Equilibration: Place the vials in a thermostatically controlled shaker bath set to the desired temperature. Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of the solute in the solvent remains constant.

• Phase Separation: After equilibration, remove the vials from the shaker bath and allow them to stand undisturbed at the set temperature for a sufficient time to allow for the separation of the undissolved solute. For fine suspensions, centrifugation at the experimental temperature can be employed to facilitate phase separation.

• Sample Withdrawal and Dilution: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed (or cooled to the experimental temperature) pipette. To prevent precipitation or crystallization, immediately dilute the aliquot gravimetrically or volumetrically with a known amount of the solvent.

• Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC or GC, to determine the concentration of Methyl O-acetylricinoleate. A calibration curve prepared with standard solutions of known concentrations should be used for accurate quantification.

• Data Analysis: Calculate the solubility of Methyl O-acetylricinoleate in the solvent at the given temperature, typically expressed in units such as g/100 mL, mg/mL, or mol/L.

The following diagram illustrates the general workflow for this experimental protocol.

General workflow for determining the solubility of Methyl O-acetylricinoleate.

Significance in Drug Development and Research

The solubility of an excipient like Methyl O-acetylricinoleate is a critical parameter in drug formulation and development. Understanding its solubility in various organic solvents is essential for:

• Solvent Selection: Choosing appropriate solvents for creating stable and effective drug delivery systems, such as topical formulations, emulsions, and microemulsions.

• Process Development: Designing and optimizing manufacturing processes, including dissolution, mixing, and purification steps.

• Pre-formulation Studies: Assessing the compatibility of Methyl O-acetylricinoleate with active pharmaceutical ingredients (APIs) and other excipients.

• Predictive Modeling: Developing predictive models for solubility based on the physicochemical properties of the solvent and solute.

Conclusion

While the existing literature provides a qualitative understanding of the solubility of Methyl O-acetylricinoleate, there is a clear need for comprehensive, quantitative data across a range of pharmaceutically and industrially relevant organic solvents at various temperatures. The experimental protocol outlined in this guide provides a robust framework for researchers to generate this much-needed data. Such information will be invaluable for unlocking the full potential of Methyl O-acetylricinoleate in diverse applications, particularly in the fields of drug development and materials science. Further research into the solubility and phase behavior of this compound will undoubtedly contribute to its more effective and innovative utilization.

An In-depth Technical Guide to the Reaction Kinetics of Methyl O-acetylricinoleate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl O-acetylricinoleate, an acetylated derivative of methyl ricinoleate (B1264116), holds significant interest across various industrial and pharmaceutical applications due to its modified physicochemical properties compared to its precursor. Understanding the reaction kinetics of its synthesis is paramount for process optimization, reactor design, and ensuring product quality. This technical guide provides a comprehensive overview of the anticipated reaction kinetics for the synthesis of Methyl O-acetylricinoleate. In the absence of direct kinetic studies on this specific reaction, this document draws upon established principles and data from analogous chemical and enzymatic acetylation and esterification reactions. Detailed experimental protocols for conducting kinetic studies are presented, alongside a summary of expected kinetic parameters based on related literature.

Introduction

Methyl ricinoleate, the methyl ester of ricinoleic acid derived from castor oil, is characterized by the presence of a hydroxyl group on the twelfth carbon of its fatty acid chain. This hydroxyl group offers a reactive site for further chemical modification, such as acetylation, to produce Methyl O-acetylricinoleate. This modification alters the polarity, viscosity, and thermal stability of the molecule, expanding its utility as a biolubricant, plasticizer, and an intermediate in the synthesis of more complex molecules.[1][2]

The synthesis of Methyl O-acetylricinoleate is typically achieved through the esterification of the secondary hydroxyl group of methyl ricinoleate with an acetylating agent, such as acetic anhydride (B1165640) or acetyl chloride. This reaction can be catalyzed by either chemical catalysts (e.g., acids) or enzymes (e.g., lipases). The choice of catalyst and reaction conditions significantly influences the reaction rate, selectivity, and overall yield. A thorough understanding of the reaction kinetics is therefore essential for the rational design and scale-up of its production.

Reaction Pathways and Mechanisms

The synthesis of Methyl O-acetylricinoleate involves the acetylation of the secondary hydroxyl group of methyl ricinoleate. Two primary catalytic methods are considered here: acid-catalyzed chemical synthesis and lipase-catalyzed enzymatic synthesis.

Acid-Catalyzed Acetylation

In acid-catalyzed acetylation, a protic or Lewis acid is used to activate the acetylating agent, typically acetic anhydride. The reaction mechanism, analogous to the Fischer esterification, proceeds through the protonation of the carbonyl oxygen of the acetic anhydride, making it more susceptible to nucleophilic attack by the hydroxyl group of methyl ricinoleate.[3][4]

A proposed logical pathway for this reaction is as follows:

References

• 1. Methyl Ricinoleate - Acme Synthetic Chemicals [acmechem.com]
• 2. CAS 140-03-4: Methyl acetyl ricinoleate | CymitQuimica [cymitquimica.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

An In-Depth Technical Guide to the Formation of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid found in castor oil. Its unique structure, featuring an acetylated hydroxyl group, imparts properties that make it a valuable compound in various industrial applications, including as a plasticizer and lubricant. This technical guide provides a comprehensive overview of the mechanism of its formation, focusing on the acetylation of its precursor, methyl ricinoleate (B1264116). The guide details the underlying reaction mechanisms, experimental protocols, and quantitative data to support researchers and professionals in the synthesis and application of this versatile oleochemical.

Core Synthesis Pathway: From Castor Oil to Methyl O-acetylricinoleate

The formation of methyl O-acetylricinoleate is a multi-step process that begins with castor oil. The primary route involves two key transformations:

• Transesterification of Castor Oil: The triglycerides in castor oil are converted to fatty acid methyl esters, primarily methyl ricinoleate.

• Acetylation of Methyl Ricinoleate: The hydroxyl group of methyl ricinoleate is acetylated to yield methyl O-acetylricinoleate.

An alternative pathway involves the initial hydrolysis of castor oil to ricinoleic acid, followed by acetylation and subsequent esterification to the methyl ester. This guide will focus on the more direct route involving the acetylation of methyl ricinoleate.

Part 1: Synthesis of Methyl Ricinoleate via Transesterification

The initial and crucial step is the production of methyl ricinoleate from castor oil through a transesterification reaction. This process involves reacting the triglycerides in castor oil with methanol (B129727) in the presence of a catalyst.

Reaction Mechanism

The transesterification of triglycerides is a stepwise reaction where the glycerol (B35011) backbone is replaced by a methyl group from methanol, yielding fatty acid methyl esters and glycerol as a byproduct. The reaction proceeds through a nucleophilic acyl substitution mechanism, which can be catalyzed by acids, bases, or enzymes.

Experimental Protocols for Methyl Ricinoleate Synthesis

Several catalytic systems can be employed for the transesterification of castor oil. Below are protocols for commonly used methods.

Protocol 1: Alkaline-Catalyzed Transesterification [1][2]

• Materials:

  • Castor oil

  • Methanol (CH₃OH)

  • Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH) as catalyst

  • Petroleum ether

  • Water

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • In a two-neck flask equipped with a magnetic stirrer, mix castor oil and methanol.

  • Prepare a solution of the alkaline catalyst (e.g., NaOH or KOH) in methanol and add it to the oil-methanol mixture.

  • Stir the reaction mixture at a controlled temperature (e.g., 65°C) for a specified duration (e.g., 60 minutes).[2]

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • After completion, evaporate the excess methanol using a rotary evaporator.

  • Transfer the crude product to a separating funnel with petroleum ether and wash with water to remove glycerol and residual catalyst.

  • Wash the organic phase repeatedly with water until the pH is neutral.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain methyl ricinoleate.

Protocol 2: Enzymatic Transesterification

Lipase-catalyzed transesterification offers a "greener" alternative, proceeding under milder conditions.

• Materials:

  • Castor oil

  • Methanol

  • Immobilized lipase (B570770) (e.g., from Candida antarctica)

  • Buffer solution

• Procedure:

  • Combine castor oil, methanol, and the immobilized lipase in a reaction vessel.

  • Add a buffer solution to maintain the optimal pH for the enzyme.

  • Incubate the mixture at a specific temperature with continuous agitation.

  • After the reaction, separate the immobilized enzyme by filtration for reuse.

  • The product mixture can then be purified as described in the alkaline-catalyzed method.

Quantitative Data for Methyl Ricinoleate Synthesis

Catalyst	Methanol to Oil Molar Ratio	Catalyst Conc. (% w/w)	Temperature (°C)	Reaction Time (min)	Yield (%)	Reference
NaOH	6:1	1.5	30	90	95.38	[1]
KOH	12:1	1.5	65	60	96	[2]
Sodium Methoxide	Not Specified	Not Specified	<100	60-180	86.10	[1]

Part 2: Acetylation of Methyl Ricinoleate to Methyl O-acetylricinoleate

The second and final step is the acetylation of the secondary hydroxyl group on the C12 position of the methyl ricinoleate molecule. This is typically achieved using acetic anhydride (B1165640) as the acetylating agent, often in the presence of a catalyst.

Reaction Mechanism

The acetylation of an alcohol with acetic anhydride is a nucleophilic acyl substitution reaction. The lone pair of electrons on the oxygen atom of the hydroxyl group of methyl ricinoleate attacks one of the carbonyl carbons of acetic anhydride. This leads to the formation of a tetrahedral intermediate, which then collapses to form the acetylated product and acetic acid as a byproduct.

When a basic catalyst like pyridine (B92270) or 4-(dimethylamino)pyridine (DMAP) is used, it acts as a nucleophilic catalyst. The catalyst first attacks the acetic anhydride to form a highly reactive N-acylpyridinium intermediate. This intermediate is then more susceptible to nucleophilic attack by the hydroxyl group of methyl ricinoleate, leading to a significant increase in the reaction rate.

Diagram of the Pyridine-Catalyzed Acetylation Mechanism

Pyridine-catalyzed acetylation of methyl ricinoleate.

Diagram of the DMAP-Catalyzed Acetylation Mechanism

DMAP-catalyzed acetylation of methyl ricinoleate.

Experimental Protocols for Methyl O-acetylricinoleate Synthesis

The following protocols are based on general procedures for the acetylation of secondary alcohols and can be adapted for methyl ricinoleate.

Protocol 3: Pyridine-Catalyzed Acetylation

• Materials:

  • Methyl ricinoleate

  • Acetic anhydride (Ac₂O)

  • Dry pyridine

  • Dry dichloromethane (B109758) (CH₂Cl₂) or ethyl acetate (EtOAc)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve methyl ricinoleate (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0°C in an ice bath.

  • Add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) to the solution.

  • Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by TLC.

  • Quench the reaction by adding dry methanol.

  • Co-evaporate the reaction mixture with toluene (B28343) to remove residual pyridine.

  • Dilute the residue with dichloromethane or ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to obtain pure methyl O-acetylricinoleate.

Protocol 4: 4-DMAP-Catalyzed Acetylation

• Materials:

  • Methyl ricinoleate

  • Acetic anhydride

  • 4-(Dimethylamino)pyridine (DMAP, catalytic amount)

  • Triethylamine (B128534) (optional, as a non-nucleophilic base)

  • Anhydrous solvent (e.g., dichloromethane)

• Procedure:

  • Dissolve methyl ricinoleate and a catalytic amount of DMAP in the anhydrous solvent.

  • If used, add triethylamine to the mixture.

  • Add acetic anhydride to the reaction mixture.

  • Stir the reaction at room temperature, monitoring its progress by TLC.

  • Upon completion, the work-up procedure is similar to that of the pyridine-catalyzed method, involving washing with acidic and basic aqueous solutions to remove the catalyst and byproducts.

Quantitative Data for Acetylation of Alcohols

Substrate	Acetylating Agent	Catalyst	Solvent	Temperature	Time	Yield (%)
Secondary Alcohol (general)	Acetic Anhydride	Pyridine	Dichloromethane	Room Temp.	24 h	High
Sterically Hindered Alcohol	Acetic Anhydride	DMAP	Dichloromethane	Room Temp.	Varies	High
Thymol	Acetic Anhydride	VOSO₄ (1%)	Solvent-free	Room Temp.	24 h	87

Part 3: Characterization of Methyl O-acetylricinoleate

The successful synthesis of methyl O-acetylricinoleate can be confirmed through various spectroscopic techniques.

Spectroscopic Data

Technique	Methyl Ricinoleate (Starting Material)	Methyl O-acetylricinoleate (Product)
¹H NMR	Characteristic peak for the proton on the carbon bearing the hydroxyl group (CH-OH).	Disappearance of the CH-OH proton peak and appearance of a new peak for the proton on the acetylated carbon (CH-OAc) at a downfield shift. Appearance of a singlet around 2.0 ppm corresponding to the methyl protons of the acetyl group.
¹³C NMR	Signal for the carbon attached to the hydroxyl group (C-OH).	Downfield shift of the C-OH signal upon acetylation to C-OAc. Appearance of a new carbonyl carbon signal from the acetyl group around 170 ppm and a methyl carbon signal around 21 ppm.
FTIR (cm⁻¹)	Broad O-H stretching band around 3400 cm⁻¹. C=O stretching of the ester at ~1740 cm⁻¹.	Disappearance of the broad O-H band. Appearance of a new C=O stretching band from the acetyl group, often overlapping with the existing ester C=O band, resulting in a strong absorption around 1740 cm⁻¹.

Conclusion

The formation of methyl O-acetylricinoleate is a straightforward process involving the transesterification of castor oil to produce methyl ricinoleate, followed by the acetylation of its hydroxyl group. The acetylation step can be efficiently catalyzed by nucleophilic bases such as pyridine or 4-DMAP, which significantly enhance the reaction rate. This technical guide provides the fundamental mechanisms, detailed experimental protocols, and comparative data to aid researchers in the synthesis and further exploration of this valuable bio-based chemical. The provided visualization of the reaction pathways and structured data presentation are intended to facilitate a deeper understanding and practical application of the described chemical transformations.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Potential Applications of Methyl O-acetylricinoleate in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl O-acetylricinoleate (MAR), a derivative of castor oil, is emerging as a versatile and sustainable platform chemical in polymer science. This technical guide provides a comprehensive overview of its synthesis, physicochemical properties, and, most notably, its established and potential applications in polymer chemistry. The primary focus is on its role as a bio-based plasticizer, offering a non-toxic alternative to traditional phthalates in polymers like polyvinyl chloride (PVC). This guide also explores its prospective use as a monomer in the synthesis of novel polymers. Detailed experimental protocols for its synthesis and evaluation as a plasticizer are provided, alongside a compilation of quantitative data on the performance of MAR-based polymer formulations. Visual diagrams created using Graphviz are included to illustrate key chemical pathways and experimental workflows, providing a clear and concise understanding of the material's utility.

Introduction

The growing demand for sustainable and bio-derived materials has spurred research into renewable feedstocks for the chemical industry. Castor oil, with its high content of ricinoleic acid, presents a unique and valuable resource. Methyl O-acetylricinoleate (MAR), a chemically modified derivative of ricinoleic acid, has garnered significant attention for its potential to replace petroleum-based additives in polymer formulations. Its molecular structure, featuring a long aliphatic chain, an ester group, an acetylated hydroxyl group, and a point of unsaturation, imparts a unique combination of properties that make it suitable for various applications in polymer chemistry.

This guide will delve into the technical aspects of MAR, providing researchers and professionals with the necessary information to explore its applications in their respective fields.

Physicochemical Properties of Methyl O-acetylricinoleate

MAR is a pale-yellow, low-viscosity oily liquid with a mild odor.[1] It is soluble in most organic liquids and insoluble in water.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	C21H38O4	[2][3]
Molecular Weight	354.53 g/mol	[3][4]
CAS Number	140-03-4	[1][2]
Appearance	Pale-yellow, low viscosity, oily liquid	[1]
Boiling Point	260 °C at 13 mmHg	[4]
Flash Point	198 °C	[4]
Density	0.936 g/cm³ at 25 °C
Refractive Index	1.4545 at 25 °C
Solubility	Soluble in most organic liquids; insoluble in water	[1]

Synthesis of Methyl O-acetylricinoleate

MAR is typically synthesized from castor oil in a two-step process: transesterification of the castor oil to produce methyl ricinoleate (B1264116), followed by acetylation of the hydroxyl group.

Synthesis Pathway

Figure 1: Synthesis pathway of Methyl O-acetylricinoleate from castor oil.

Experimental Protocol: Synthesis of Methyl O-acetylricinoleate

Step 1: Transesterification of Castor Oil to Methyl Ricinoleate

• Materials: Castor oil, methanol, potassium hydroxide (B78521) (KOH), and a suitable solvent (e.g., tetrahydrofuran).

• Procedure: a. Dissolve a known amount of KOH in methanol under stirring to prepare a potassium methoxide (B1231860) solution. b. In a separate reaction vessel equipped with a reflux condenser and a stirrer, heat the castor oil to approximately 60-65 °C. c. Slowly add the potassium methoxide solution to the heated castor oil while stirring vigorously. d. Maintain the reaction mixture at 60-65 °C for 1-2 hours to ensure complete transesterification. e. After the reaction, allow the mixture to cool and settle. Two layers will form: an upper layer of methyl esters (including methyl ricinoleate) and a lower layer of glycerol. f. Separate the upper layer and wash it with warm water to remove any residual glycerol, methanol, and catalyst. g. Dry the methyl ester layer over anhydrous sodium sulfate (B86663) and then purify by vacuum distillation to obtain pure methyl ricinoleate.

Step 2: Acetylation of Methyl Ricinoleate to Methyl O-acetylricinoleate

• Materials: Methyl ricinoleate, acetic anhydride, and a catalyst (e.g., a few drops of concentrated sulfuric acid or pyridine).

• Procedure: a. In a round-bottom flask equipped with a reflux condenser, mix methyl ricinoleate and a molar excess of acetic anhydride. b. Add the catalyst to the mixture. c. Heat the reaction mixture to 100-120 °C and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). d. After the reaction is complete, cool the mixture and wash it with water to remove excess acetic anhydride and acetic acid. e. Neutralize the organic layer with a dilute solution of sodium bicarbonate. f. Wash again with water and dry the organic layer over anhydrous sodium sulfate. g. Purify the crude product by vacuum distillation to obtain pure Methyl O-acetylricinoleate.

Application as a Bio-based Plasticizer

The most well-documented application of MAR is as a primary plasticizer for polyvinyl chloride (PVC), offering a sustainable and less toxic alternative to traditional phthalate-based plasticizers.[5]

Mechanism of Plasticization

The long aliphatic chain of MAR positions itself between the PVC polymer chains, increasing the intermolecular distance and reducing the intermolecular forces. This allows the polymer chains to move more freely, resulting in increased flexibility and a lower glass transition temperature (Tg).

Figure 2: Schematic representation of the plasticizing effect of MAR on PVC chains.

Performance in PVC Formulations

Studies have shown that MAR is an effective plasticizer for PVC, significantly improving its flexibility and processability. The mechanical and thermal properties of PVC plasticized with MAR are comparable to, and in some aspects, even better than those plasticized with traditional plasticizers like dioctyl phthalate (B1215562) (DOP).

Table 2: Mechanical Properties of PVC Plasticized with Methyl O-acetylricinoleate (MAR) (Data summarized from Gama, et al., 2019)

Plasticizer Content (phr)	Tensile Strength (MPa)	Elongation at Break (%)
50	18.5	250
60	16.2	300
70	14.1	350
80	12.3	400
90	10.8	450

Table 3: Thermal Properties of PVC Plasticized with Methyl O-acetylricinoleate (MAR) (Data summarized from Gama, et al., 2019)

Plasticizer Content (phr)	Glass Transition Temperature (Tg) (°C)
50	8.2
60	-1.5
70	-10.8
80	-18.4
90	-25.6

Experimental Protocol: Evaluation of Plasticizer Performance in PVC

This protocol outlines the general procedure for preparing and testing MAR-plasticized PVC films according to relevant ASTM standards.

Figure 3: Experimental workflow for evaluating the performance of MAR as a PVC plasticizer.

Detailed Steps:

• Formulation: Prepare dry blends of PVC resin, MAR at various concentrations (e.g., 30, 40, 50 phr - parts per hundred of resin), and other necessary additives like thermal stabilizers.

• Melt Mixing: Process the dry blends on a two-roll mill at a temperature of 160-170 °C for 5-10 minutes to ensure a homogeneous mixture.

• Sheet Preparation: Compression mold the milled compound into sheets of a specified thickness at a temperature of 170-180 °C under pressure.

• Specimen Conditioning: Condition the prepared sheets according to ASTM D618 standards (e.g., at 23 ± 2 °C and 50 ± 5% relative humidity for at least 40 hours) before testing.

• Mechanical Testing:

  • Tensile Properties: Conduct tensile tests on dumbbell-shaped specimens according to ASTM D638 (for thicker sheets) or ASTM D882 (for thin films) to determine tensile strength, elongation at break, and modulus of elasticity.

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): Use DSC to determine the glass transition temperature (Tg) of the plasticized PVC. A significant decrease in Tg compared to unplasticized PVC indicates effective plasticization.

  • Thermogravimetric Analysis (TGA): Perform TGA to evaluate the thermal stability of the plasticized PVC.

• Migration Resistance:

  • Solvent Extraction: Evaluate the resistance of the plasticizer to extraction by various solvents (e.g., hexane, ethanol, soapy water) according to ASTM D1239. This involves immersing a weighed sample in the solvent for a specified time and temperature and then measuring the weight loss.

Potential as a Monomer in Polymer Synthesis

While the use of MAR as a plasticizer is well-established, its chemical structure suggests significant potential as a monomer for the synthesis of novel bio-based polymers. The presence of a carbon-carbon double bond and ester functionalities opens up possibilities for both chain-growth and step-growth polymerization pathways.

Chain-Growth Polymerization

The internal double bond in the ricinoleate backbone of MAR can potentially participate in free-radical polymerization, although it is generally less reactive than the terminal double bonds of vinyl monomers. Co-polymerization with more reactive monomers like styrenes or acrylates could be a viable strategy to incorporate the flexible, aliphatic chain of MAR into a polymer backbone, thereby imparting internal plasticization and hydrophobicity.

Step-Growth Polymerization

The ester and acetyl groups of MAR offer handles for step-growth polymerization.

• Transesterification: MAR can be used as a monomer in transesterification reactions with diols or other diesters to synthesize novel polyesters. The long aliphatic chain of MAR would be incorporated into the polyester (B1180765) backbone, leading to materials with potentially high flexibility and low glass transition temperatures.

• Hydrolysis and Polycondensation: The ester and acetyl groups can be hydrolyzed to yield a hydroxy-carboxylic acid derivative, which can then undergo self-polycondensation to form a polyester.

Further research is required to fully explore and optimize the polymerization of MAR and to characterize the properties of the resulting polymers.

Conclusion

Methyl O-acetylricinoleate is a promising bio-based chemical with significant potential in polymer chemistry. Its primary application as a non-toxic, effective plasticizer for PVC has been well-demonstrated, offering a sustainable alternative to conventional phthalates. The quantitative data presented in this guide highlights its excellent performance in enhancing the flexibility and processability of PVC. Furthermore, the versatile chemical structure of MAR opens up exciting avenues for its use as a monomer in the synthesis of novel bio-based polymers, including polyesters and co-polymers. The detailed experimental protocols provided herein serve as a valuable resource for researchers and industry professionals seeking to harness the potential of this renewable material in the development of next-generation sustainable polymers. Further exploration into the polymerization of MAR is warranted to unlock its full potential in creating a new class of bio-derived materials.

References

• 1. mdpi.com [mdpi.com]
• 2. High molar mass poly(ricinoleic acid) via entropy-driven ring-opening metathesis polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. kinampark.com [kinampark.com]
• 5. scielo.br [scielo.br]

Protocols & Analytical Methods

Application Note: Methyl O-acetylricinoleate as a Bio-Based Plasticizer for Polyvinyl Chloride (PVC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polyvinyl chloride (PVC) is one of the most widely produced synthetic polymers, valued for its versatility and low cost.[1] However, in its pure form, PVC is rigid and brittle. To impart flexibility for various applications, plasticizers are essential additives.[2] For decades, phthalate (B1215562) esters, particularly di-2-ethylhexyl phthalate (DEHP), have been the industry standard.[1] Growing health and environmental concerns regarding the migration and potential toxicity of phthalates have spurred intensive research into safer, renewable alternatives.[3]

Methyl O-acetylricinoleate (MAR), a derivative of castor oil, has emerged as a promising bio-based plasticizer.[4][5] Castor oil is a renewable, non-edible feedstock, making its derivatives an attractive option for sustainable material development. This application note provides detailed protocols for the synthesis of MAR, its incorporation into PVC, and the evaluation of the resulting material's performance, summarizing key data from relevant studies.

Synthesis of Methyl O-acetylricinoleate (MAR)

The synthesis of MAR from castor oil is typically a two-step process involving methanolysis to produce methyl ricinoleate (B1264116), followed by acetylation of the hydroxyl group.

Caption: Synthesis pathway of Methyl O-acetylricinoleate (MAR) from Castor Oil.

Protocol 2.1: Synthesis of MAR

Materials:

• Castor Oil

• Methanol

• Sodium Hydroxide (NaOH) or other suitable catalyst

• Acetic Anhydride

• Phosphoric Acid (for neutralization)[6]

• Standard laboratory glassware (reflux condenser, flasks, separatory funnel)

Procedure:

• Methanolysis: Charge a reaction flask with castor oil and methanol. Add a catalytic amount of NaOH.

• Reflux the mixture until the reaction is complete (monitored by techniques like thin-layer chromatography).

• After cooling, neutralize the catalyst. The glycerol byproduct will separate and can be removed.

• Wash the organic layer to remove impurities, then distill under reduced pressure to obtain pure methyl ricinoleate.[6]

• Acetylation: In a separate flask, react the purified methyl ricinoleate with acetic anhydride.[6]

• Heat the reaction mixture. The progress can be monitored by the disappearance of the hydroxyl peak in FTIR spectroscopy.

• Upon completion, cool the mixture and wash with water to remove the acetic acid byproduct.

• Dry the resulting product, Methyl O-acetylricinoleate (MAR), typically a pale-yellow oil, under vacuum.[6]

Preparation and Evaluation of PVC Blends

The performance of MAR as a plasticizer is assessed by preparing PVC blends and subjecting them to a series of standardized tests.

Caption: Experimental workflow for preparing and testing MAR-plasticized PVC.

Protocol 3.1: Preparation of Plasticized PVC Sheets

Materials & Equipment:

• PVC resin (e.g., SG-5, suspension grade)[6]

• Methyl O-acetylricinoleate (MAR)

• Thermal stabilizer (e.g., Calcium/Zinc Stearate)[6]

• High-speed mixer or planetary mixer

• Two-roll mill with heating capabilities

• Hydraulic compression molder with heated platens

Procedure:

• Formulation: Formulate the blend based on parts per hundred resin (phr). For example, for a 50 phr formulation, mix 100g of PVC resin with 50g of MAR and 2-3 phr of thermal stabilizer.

• Mixing: Combine all components in a high-speed mixer and blend until a homogenous dry powder is obtained.

• Milling: Transfer the mixture to a preheated two-roll mill (typically 160-170°C).

• Continuously mix the material on the rolls until a uniform, fused sheet is formed. This process is known as gelation or fusion.

• Molding: Cut the milled sheet into appropriate sizes and place them into a mold.

• Press the material in a compression molder at a specified temperature (e.g., 180°C) and pressure to form sheets of a desired thickness (e.g., 1 mm).[7]

• Cool the mold under pressure to solidify the PVC sheets before removal.

• Condition the samples according to standard procedures (e.g., 23°C and 50% relative humidity for 24 hours) before testing.[8]

Performance Evaluation Protocols

Protocol 4.1: Mechanical Properties

This protocol follows the principles of ASTM D2284 to evaluate the tensile properties, which indicate the plasticizer's efficiency.[9]

Equipment: Universal Testing Machine (UTM) with appropriate grips and extensometer.

Procedure:

• Cut dumbbell-shaped specimens from the conditioned PVC sheets according to ASTM specifications.

• Measure the thickness and width of the narrow section of each specimen.

• Mount the specimen in the grips of the UTM.

• Apply a tensile load at a constant rate of crosshead displacement until the specimen fails.

• Record the force and elongation throughout the test.

• Calculate the Tensile Strength (stress at failure) and Elongation at Break (strain at failure).

Protocol 4.2: Thermal Properties

Equipment: Differential Scanning Calorimeter (DSC), Thermogravimetric Analyzer (TGA).

Procedure:

• Glass Transition Temperature (Tg) via DSC:

  • Seal a small, weighed sample (5-10 mg) of the plasticized PVC in an aluminum pan.

  • Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • The Tg is identified as a step-change in the heat flow curve during the second heating scan (to erase thermal history).[4]

• Thermal Stability via TGA:

  • Place a weighed sample (10-15 mg) in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

  • Record the weight loss as a function of temperature. The temperature at which significant weight loss begins (e.g., T₅% for 5% weight loss) is a key indicator of thermal stability.[10][11]

Protocol 4.3: Migration and Volatility Resistance

Equipment: Analytical balance, oven, desiccator, flasks.

Procedure:

• Volatility (Oven Aging):

  • Cut and weigh rectangular samples of the PVC film (e.g., 50x50 mm).

  • Place the samples in a circulating air oven at a specified temperature (e.g., 70°C or 100°C) for a set duration (e.g., 24 or 72 hours).[6][8]

  • After aging, cool the samples in a desiccator and reweigh.

  • Calculate the percentage weight loss, which corresponds to the amount of plasticizer that has volatilized.[12]

• Solvent Extraction Resistance:

  • Cut and weigh rectangular samples of the PVC film.

  • Immerse the samples completely in a solvent (e.g., n-hexane, ethanol, or distilled water) at a controlled temperature (e.g., 25°C) for a specified time (e.g., 24 hours).[7][13]

  • Remove the samples, gently wipe off excess solvent, and dry them in a vacuum oven until a constant weight is achieved.

  • Calculate the percentage weight loss, which represents the amount of plasticizer extracted by the solvent.

Data Presentation and Key Findings

Studies on MAR have demonstrated its effectiveness as a primary plasticizer for PVC.[4][5] Increasing the concentration of MAR generally leads to enhanced flexibility and processing ease.

Caption: Logical relationship between MAR concentration and PVC properties.

Table 1: Effect of MAR Concentration on PVC Properties

Property	MAR Content (phr)	Result	Reference
Glass Transition Temp. (Tg)	50 phr	8.2 °C	[4][5]
90 phr	-25.6 °C	[4][5]
Mechanical Properties	50 to 90 phr	Elongation at break increases significantly.	[4][5]
50 to 90 phr	Maximum tension and tension at 100% are greatly affected.	[4][5]
Rheological Properties (MFI)	50 phr	3.977 g/10 min	[4][5]
90 phr	44.244 g/10 min	[4][5]
Physical Properties	50 to 90 phr	Lower density and hardness compared to traditional plasticizers.	[4][5]
Thermal Stability	50 to 90 phr	Thermally stable up to 200 °C.	[4][5]

MFI: Melt Flow Index

The data clearly indicates that MAR is highly effective at plasticizing PVC. The significant drop in Tg with increasing MAR content demonstrates excellent compatibility and plasticizing efficiency.[4][5] The corresponding increase in the Melt Flow Index (MFI) suggests that MAR improves the processability of the PVC compound.[4][5] Furthermore, the resulting materials exhibit lower hardness and density, which can be advantageous for certain applications.[4][5] The good thermal stability ensures that the material can withstand typical PVC processing temperatures without significant degradation.[4][5]

References

• 1. Biobased plasticizers for poly(vinyl chloride) - American Chemical Society [acs.digitellinc.com]
• 2. plastexmatting.com [plastexmatting.com]
• 3. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CICECO Publication » Methyl Acetyl Ricinoleate as Polyvinyl Chloride Plasticizer [ciceco.ua.pt]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 10. scielo.br [scielo.br]
• 11. A highly stable bio-based plasticizer constructed from renewable acids for plasticizing and enhancing the optical properties of poly(vinyl chloride) - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation Effects of Biobased Plasticizer on the Thermal, Mechanical, Dynamical Mechanical Properties, and Permanence of Plasticized PVC | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Enzymatic Hydrolysis of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic hydrolysis of Methyl O-acetylricinoleate, a critical process for the synthesis of specialty chemicals and pharmaceutical intermediates. The focus is on the selective removal of the acetyl group to yield Methyl ricinoleate (B1264116), a valuable biolubricant and precursor for various derivatives. While specific literature on the enzymatic deacetylation of Methyl O-acetylricinoleate is limited, this protocol is based on established principles of lipase-catalyzed hydrolysis of acetylated esters and related fatty acid derivatives.

Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid in castor oil. The selective removal of the O-acetyl group to produce Methyl ricinoleate is a key transformation in oleochemistry. Enzymatic hydrolysis offers a green and highly selective alternative to conventional chemical methods, which often require harsh conditions and can lead to side reactions. Lipases, particularly from Candida antarctica, are well-regarded for their broad substrate specificity and efficiency in non-aqueous media, making them suitable catalysts for this reaction.[1][2] This protocol outlines a general method using Candida antarctica lipase (B570770) B (CALB) for the deacetylation of Methyl O-acetylricinoleate.

Data Presentation

Table 1: Proposed Reaction Parameters for Enzymatic Deacetylation of Methyl O-acetylricinoleate

Parameter	Recommended Value/Range	Notes
Enzyme	Immobilized Candida antarctica lipase B (CALB)	Known for broad substrate specificity and stability. Immobilization facilitates reuse.
Substrate	Methyl O-acetylricinoleate	Purity >95% recommended for optimal results.
Solvent	Toluene or n-Hexane	Non-polar solvents are generally preferred for lipase activity.[1]
Substrate Concentration	5-10% (w/v)	Higher concentrations may lead to substrate inhibition.
Enzyme Concentration	2-5% (w/w of substrate)	Optimal concentration should be determined empirically.
Temperature	40-60 °C	Higher temperatures may increase reaction rate but can also lead to enzyme denaturation.
pH (of aqueous buffer)	6.0-8.0 (Phosphate Buffer)	Lipases generally exhibit optimal activity in this pH range.
Reaction Time	6-24 hours	Monitor reaction progress by TLC, GC, or HPLC.
Agitation	150-200 rpm	Ensures proper mixing and mass transfer.

Table 2: Analytical Methods for Monitoring Reaction Progress

Analytical Technique	Purpose	Typical Parameters
Thin Layer Chromatography (TLC)	Qualitative monitoring of substrate consumption and product formation.	Mobile Phase: Hexane:Ethyl Acetate (B1210297) (e.g., 80:20 v/v) Stationary Phase: Silica (B1680970) gel 60 F254 Visualization: Iodine vapor or potassium permanganate (B83412) stain
Gas Chromatography (GC)	Quantitative analysis of Methyl O-acetylricinoleate, Methyl ricinoleate, and acetic acid.	Column: HP-5 or equivalent Injector Temp: 250°C Detector (FID) Temp: 280°C Oven Program: Gradient from 150°C to 250°C
High-Performance Liquid Chromatography (HPLC)	Quantification of substrate and product.	Column: C18 reverse-phase Mobile Phase: Acetonitrile:Water gradient Detector: UV (at low wavelength) or Refractive Index (RI)

Experimental Protocols

Enzymatic Deacetylation of Methyl O-acetylricinoleate

This protocol describes a general procedure for the lipase-catalyzed hydrolysis of the acetyl group from Methyl O-acetylricinoleate.

Materials:

• Methyl O-acetylricinoleate

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Toluene or n-Hexane (anhydrous)

• Phosphate (B84403) buffer (0.1 M, pH 7.0)

• Sodium sulfate (B86663) (anhydrous)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, dissolve Methyl O-acetylricinoleate in the chosen organic solvent to the desired concentration (e.g., 5 g in 100 mL of toluene).

• Enzyme Addition: Add the immobilized lipase to the substrate solution (e.g., 0.25 g for a 5% enzyme concentration).

• Initiation of Reaction: Add a small amount of phosphate buffer (e.g., 1-2% v/v) to provide the necessary water for hydrolysis.

• Incubation: Seal the vessel and place it in a shaking incubator set to the desired temperature (e.g., 50°C) and agitation speed (e.g., 200 rpm).

• Reaction Monitoring: Periodically (e.g., every 2 hours), withdraw a small aliquot of the reaction mixture. Analyze the sample by TLC or GC to monitor the conversion of the starting material to the product.

• Reaction Termination: Once the reaction has reached the desired conversion (or equilibrium), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and stored for reuse.

• Work-up:

  • Wash the filtrate with distilled water to remove the phosphate buffer and any water-soluble byproducts (e.g., acetic acid).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: If necessary, purify the resulting Methyl ricinoleate by column chromatography on silica gel using a hexane:ethyl acetate gradient.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the enzymatic hydrolysis of Methyl O-acetylricinoleate.

Caption: Chemical reaction pathway for the enzymatic deacetylation.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Lipase-catalyzed hydrolysis of TG containing acetylenic FA - PubMed [pubmed.ncbi.nlm.nih.gov]

"gas chromatography-mass spectrometry (GC-MS) analysis of Methyl O-acetylricinoleate"

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl O-acetylricinoleate is the acetylated derivative of methyl ricinoleate (B1264116), the primary fatty acid methyl ester derived from castor oil.[1][2] Its analysis is crucial in various industries, including cosmetics, pharmaceuticals, and industrial lubricants, where it may be used as an emollient or specialty chemical.[3] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and definitive analytical technique for the separation, identification, and quantification of Methyl O-acetylricinoleate. This method provides high sensitivity and structural information based on characteristic fragmentation patterns.[4]

This document outlines the protocol for the derivatization of ricinoleic acid to Methyl O-acetylricinoleate and its subsequent analysis by GC-MS.

Experimental Protocols

Synthesis and Derivatization of Methyl O-acetylricinoleate

The preparation of Methyl O-acetylricinoleate for GC-MS analysis is a two-step process involving methylation of the carboxylic acid group followed by acetylation of the hydroxyl group.

Protocol 2.1.1: Methyl Esterification of Ricinoleic Acid

This procedure converts ricinoleic acid (often sourced from saponified castor oil) into its more volatile methyl ester, methyl ricinoleate.[1][5]

• Sample Preparation: Weigh approximately 100 mg of the lipid sample (containing ricinoleic acid) into a reflux flask.

• Reagent Addition: Add 50 mL of anhydrous methanol (B129727) followed by 1.5 mL of concentrated sulfuric acid, which acts as a catalyst.[5] Alternatively, a milder reagent such as 8% (w/v) HCl in methanol/water can be used by incubating at 45°C overnight or heating at 100°C for 1-1.5 hours.[6]

• Reflux: Heat the mixture under reflux for 2 hours. This reaction drives the esterification process.

• Extraction: After cooling, transfer the mixture to a separatory funnel. Add 50 mL of distilled water and 50 mL of n-hexane. Shake vigorously and allow the layers to separate.

• Washing: Collect the upper n-hexane layer, which contains the fatty acid methyl esters (FAMEs). Wash the hexane (B92381) extract sequentially with 5% sodium bicarbonate solution and then with distilled water until the washings are neutral.

• Drying and Concentration: Dry the n-hexane extract over anhydrous sodium sulfate. Evaporate the solvent under a gentle stream of nitrogen to obtain the methyl ricinoleate.

Protocol 2.1.2: Acetylation of Methyl Ricinoleate

This step converts the hydroxyl group on the methyl ricinoleate to an acetate (B1210297) ester, yielding the final target analyte.

• Reaction Setup: Dissolve the dried methyl ricinoleate from the previous step in 5 mL of pyridine.

• Acetylation: Add 2 mL of acetic anhydride (B1165640) to the solution. The reaction is typically exothermic. Allow the mixture to stand at room temperature for 1-2 hours or gently warm to 60°C for 15 minutes to ensure complete acetylation.

• Quenching and Extraction: Add 10 mL of deionized water to the reaction mixture. Extract the product with three 10 mL portions of n-hexane.

• Washing: Combine the hexane extracts and wash them with dilute HCl to remove pyridine, followed by a wash with 5% sodium bicarbonate solution, and finally with deionized water.

• Final Preparation: Dry the final n-hexane solution over anhydrous sodium sulfate. The solution containing Methyl O-acetylricinoleate is now ready for GC-MS analysis.

Caption: Figure 1: Sample Preparation Workflow.

GC-MS Analysis Protocol

The following parameters are recommended for the analysis of Methyl O-acetylricinoleate.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole system.[7]

GC Conditions:

Parameter	Value
Column	Rtx-5MS (or equivalent 5% diphenyl/95% dimethyl polysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[5]
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)

| Oven Program | Initial: 100°C, hold for 2 min. Ramp: 10°C/min to 280°C. Hold: 10 min. |

MS Conditions:

Parameter	Value
Ion Source	Electron Impact (EI)[8]
Ionization Energy	70 eV[5]
Source Temperature	230°C[8]
Quadrupole Temp.	150°C
Scan Range	m/z 40-500[5]

| Solvent Delay | 5 min |

Data Presentation and Interpretation

Expected Chromatographic Results

Under the specified conditions, Methyl O-acetylricinoleate is expected to elute as a sharp, well-defined peak. Its retention time will be greater than that of its precursor, methyl ricinoleate, due to its higher molecular weight and slightly increased polarity from the acetate group.

Mass Spectrum and Fragmentation

The mass spectrum of Methyl O-acetylricinoleate is key to its identification. The molecular ion [M]+ peak is expected at m/z 354, corresponding to its molecular weight.[9]

Key Expected Fragment Ions:

m/z	Ion Identity / Fragmentation Pathway
354	[M]+, Molecular Ion
312	[M - CH₂CO]+, Loss of ketene (B1206846) from the acetate group
294	[M - CH₃COOH]+, Loss of acetic acid (60 Da)[9]
279	[M - CH₃COOH - CH₃]+, Subsequent loss of a methyl group
229	Cleavage adjacent to the acetylated carbon (C12-C13 bond)
185	Cleavage at the double bond with rearrangement
74	McLafferty rearrangement, characteristic of fatty acid methyl esters

| 43 | [CH₃CO]+, Acetyl group cation (often a base peak)[9] |

Caption: Figure 2: GC-MS Analysis Workflow.

Conclusion

The described protocols provide a robust and reliable method for the derivatization and subsequent analysis of Methyl O-acetylricinoleate using GC-MS. The detailed experimental conditions and expected data facilitate the unambiguous identification and characterization of this compound in various sample matrices. The use of electron impact ionization provides reproducible fragmentation patterns that can be used for library matching and structural confirmation, making this a vital tool for quality control and research in relevant fields.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS 140-03-4: Methyl acetyl ricinoleate | CymitQuimica [cymitquimica.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. jabps.journals.ekb.eg [jabps.journals.ekb.eg]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. hrgc.eu [hrgc.eu]
• 9. Methyl acetyl ricinoleate | C21H38O4 | CID 5354176 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the NMR Spectroscopic Characterization of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and characterization of organic molecules. This document provides detailed application notes and experimental protocols for the synthesis and subsequent NMR analysis of Methyl O-acetylricinoleate. The protocols outlined herein are intended to guide researchers in the accurate synthesis, purification, and structural verification of this compound, with a focus on the interpretation of ¹H and ¹³C NMR spectra. All quantitative data is presented in clear, tabular formats for ease of comparison and interpretation.

Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid component of castor oil. The acetylation of the hydroxyl group on the C12 position of methyl ricinoleate (B1264116) yields Methyl O-acetylricinoleate, a compound with various industrial applications, including its use as a plasticizer and lubricant. Accurate characterization of this molecule is crucial for quality control and for understanding its chemical properties. NMR spectroscopy provides a non-destructive and highly informative method for confirming the structure and purity of the synthesized product.

Experimental Protocols

Synthesis of Methyl O-acetylricinoleate

The synthesis of Methyl O-acetylricinoleate is a two-step process involving the transesterification of castor oil to produce methyl ricinoleate, followed by the acetylation of the hydroxyl group.

Step 1: Transesterification of Castor Oil to Methyl Ricinoleate

Materials:

• Castor Oil

• Methanol (B129727) (anhydrous)

• Potassium Hydroxide (B78521) (KOH)

• Diethyl ether

• Brine solution (saturated NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel

• Heating mantle with magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve a known amount of potassium hydroxide (catalyst) in anhydrous methanol.

• Add castor oil to the methanolic KOH solution. A typical molar ratio of methanol to oil is 6:1.

• Heat the reaction mixture to 60-65°C with constant stirring for 1-2 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add diethyl ether to extract the methyl esters.

• Wash the organic layer with a brine solution to remove any remaining catalyst and glycerol.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator to obtain crude methyl ricinoleate.

• Purify the methyl ricinoleate by vacuum distillation.

Step 2: Acetylation of Methyl Ricinoleate

Materials:

• Methyl Ricinoleate (from Step 1)

• Acetic Anhydride (B1165640)

• Pyridine (B92270) (catalyst)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Deionized water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve the purified methyl ricinoleate in dichloromethane.

• Add a slight excess of acetic anhydride to the solution.

• Add a catalytic amount of pyridine to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with deionized water and saturated sodium bicarbonate solution to remove excess acetic anhydride and pyridine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield Methyl O-acetylricinoleate.

NMR Sample Preparation

Materials:

• Methyl O-acetylricinoleate (synthesized and purified)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• NMR tubes (5 mm)

• Pipettes

Procedure:

• Accurately weigh approximately 10-20 mg of the purified Methyl O-acetylricinoleate.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the solution is homogeneous and free of any particulate matter.

• Cap the NMR tube and carefully place it in the NMR spectrometer.

Data Presentation

¹H NMR Spectral Data of Methyl O-acetylricinoleate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
5.30 - 5.50	Multiplet	2H	-CH=CH- (Olefinic protons, C9-H, C10-H)
4.85 - 4.95	Multiplet	1H	-CH(OAc)- (Proton at acetylated carbon, C12-H)
3.67	Singlet	3H	-COOCH₃ (Methyl ester protons)
2.30	Triplet	2H	-CH₂-COO- (Methylene protons α to ester, C2-H)
2.04	Singlet	3H	-O-C(O)CH₃ (Acetyl methyl protons)
1.95 - 2.15	Multiplet	4H	-CH₂-CH=CH-CH₂- (Allylic protons, C8-H, C11-H)
1.20 - 1.70	Multiplet	~20H	-(CH₂)n- (Aliphatic methylene (B1212753) protons)
0.88	Triplet	3H	-CH₂-CH₃ (Terminal methyl protons, C18-H)

¹³C NMR Spectral Data of Methyl O-acetylricinoleate

Chemical Shift (δ, ppm)	Carbon Assignment
174.3	-C OOCH₃ (Ester carbonyl)
170.6	-OC (O)CH₃ (Acetyl carbonyl)
133.0	-C H=CH- (Olefinic carbon, C10)
125.0	-CH=C H- (Olefinic carbon, C9)
73.8	-C H(OAc)- (Acetylated carbon, C12)
51.4	-COOC H₃ (Methyl ester carbon)
36.5 - 22.6	-(C H₂)n- (Aliphatic methylene carbons)
21.2	-OC(O)C H₃ (Acetyl methyl carbon)
14.1	-CH₂-C H₃ (Terminal methyl carbon, C18)

Visualizations

Application Note: FTIR Analysis of Methyl O-acetylricinoleate Functional Groups

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl O-acetylricinoleate is a derivative of castor oil, a valuable renewable resource in the chemical and pharmaceutical industries. The acetylation of the hydroxyl group and methylation of the carboxylic acid group of ricinoleic acid alter its physicochemical properties, making it suitable for a variety of applications, including as a lubricant, plasticizer, and an intermediate in the synthesis of other valuable compounds. Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, non-destructive, and highly effective analytical technique for the characterization of methyl O-acetylricinoleate. It provides detailed information about the molecular structure by identifying the functional groups present in the molecule. This application note provides a detailed protocol for the FTIR analysis of methyl O-acetylricinoleate and a comprehensive guide to the interpretation of its spectrum.

Data Presentation: Summary of FTIR Peak Assignments

The FTIR spectrum of methyl O-acetylricinoleate is characterized by the presence of specific absorption bands corresponding to the vibrations of its constituent functional groups. The table below summarizes the key vibrational frequencies and their assignments.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~2927	C-H asymmetric stretching	-CH₂-	Strong
~2856	C-H symmetric stretching	-CH₂-	Strong
~1740	C=O stretching	Ester (methyl ester)	Strong
~1735	C=O stretching	Ester (acetate)	Strong
~1460	C-H bending (scissoring)	-CH₂-	Medium
~1370	C-H bending (symmetric)	-CH₃	Medium
~1240	C-O stretching	Acetate	Strong
~1170	C-O stretching	Methyl Ester	Strong
~1016	C-O stretching	Medium
~725	C-H rocking	-(CH₂)n-	Weak

Experimental Protocols

A detailed methodology for the FTIR analysis of methyl O-acetylricinoleate is provided below. This protocol is designed to ensure the acquisition of high-quality, reproducible spectra.

Method 1: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

This is the recommended method for rapid and straightforward analysis of liquid samples like methyl O-acetylricinoleate.

Materials and Equipment:

• FTIR Spectrometer equipped with an ATR accessory (e.g., Diamond or ZnSe crystal)

• Methyl O-acetylricinoleate sample

• Pipette or dropper

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Protocol:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • Perform a background scan to capture the spectrum of the ambient environment. This will be subtracted from the sample spectrum.

• Sample Application:

  • Using a clean pipette or dropper, place a small drop of methyl O-acetylricinoleate onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• Spectrum Acquisition:

  • Acquire the FTIR spectrum of the sample. A typical measurement would involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Process the acquired spectrum by performing a background subtraction and, if necessary, an ATR correction.

  • Identify the characteristic absorption peaks and compare them to the data presented in the summary table for functional group assignment.

• Cleaning:

  • Thoroughly clean the ATR crystal after analysis. Wipe away the sample with a lint-free wipe and then clean the crystal with a wipe soaked in isopropanol or ethanol. Allow the crystal to dry completely before the next measurement.

Method 2: Transmission FTIR Spectroscopy

This method can also be used but requires the use of a liquid cell.

Materials and Equipment:

• FTIR Spectrometer

• Demountable or sealed liquid transmission cell with IR-transparent windows (e.g., NaCl or KBr)

• Methyl O-acetylricinoleate sample

• Pipette or syringe

• Solvent for cleaning (e.g., a non-polar organic solvent followed by a volatile solvent like hexane)

• Lint-free wipes

Protocol:

• Cell Preparation:

  • Ensure the liquid transmission cell windows are clean and free from any residues. If necessary, polish them with an appropriate polishing kit.

  • Assemble the cell, ensuring the desired path length is set if using a demountable cell.

• Sample Loading:

  • Using a pipette or syringe, carefully inject the methyl O-acetylricinoleate sample into the cell until it is filled.

• Spectrum Acquisition:

  • Place the filled cell into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum using an empty, clean cell of the same type.

  • Acquire the sample spectrum under the same conditions as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution, 4000-400 cm⁻¹ range).

• Data Analysis:

  • Subtract the background spectrum from the sample spectrum to obtain the absorbance spectrum of the sample.

  • Identify and assign the characteristic absorption bands.

• Cleaning:

  • Disassemble the cell and thoroughly clean the windows with an appropriate solvent. Store the windows in a desiccator to prevent damage from moisture.

Mandatory Visualization

Caption: Experimental workflow for FTIR analysis of Methyl O-acetylricinoleate.

Caption: Key functional groups of Methyl O-acetylricinoleate identified by FTIR.

Application Note: A Protocol for the Cross-Metathesis of Methyl O-acetylricinoleate with a Generic Terminal Olefin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the cross-metathesis (CM) reaction of methyl O-acetylricinoleate, a derivative of the renewable resource castor oil.[1] Olefin metathesis is a powerful tool for the formation of new carbon-carbon double bonds, enabling the synthesis of novel long-chain functionalized molecules from readily available fatty acids.[2][3] This protocol details the reaction of methyl O-acetylricinoleate with a generic terminal olefin using a second-generation Grubbs-type catalyst, a common and efficient catalyst for this transformation.[4][5] The procedure outlines reaction setup, execution, and product purification. Additionally, a summary of optimized reaction conditions and corresponding yields for a similar substrate, methyl ricinoleate (B1264116), is provided for reference.

Introduction

The cross-metathesis of fatty acid derivatives is a key strategy for converting renewable feedstocks into high-value chemical intermediates for various industries, including pharmaceuticals, polymers, and fine chemicals.[2][6][7] Methyl O-acetylricinoleate, derived from ricinoleic acid, possesses an internal double bond that can be strategically cleaved and reformed with a new olefin partner via cross-metathesis. This reaction allows for the modification of the alkyl chain length and the introduction of new functional groups, significantly expanding the chemical space accessible from this bio-based starting material.[8] Second-generation ruthenium catalysts, such as the Grubbs and Hoveyda-Grubbs catalysts, are frequently employed due to their high efficiency, functional group tolerance, and stability.[4][9][10]

Experimental Protocol

This protocol describes the cross-metathesis of methyl O-acetylricinoleate with a generic terminal olefin (e.g., 1-octene) as the cross-partner.

2.1 Materials and Equipment

• Substrates: Methyl O-acetylricinoleate, Terminal Olefin (e.g., 1-octene)

• Catalyst: Grubbs 2nd Generation Catalyst or Hoveyda-Grubbs 2nd Generation Catalyst

• Solvent: Anhydrous, degassed dichloromethane (B109758) (CH₂Cl₂)

• Equipment:

  • Schlenk flask or round-bottom flask with a condenser

  • Magnetic stirrer and hotplate

  • Inert gas supply (Argon or Nitrogen) with manifold

  • Standard laboratory glassware (syringes, cannulas, etc.)

  • Silica (B1680970) gel for column chromatography

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) supplies

2.2 Detailed Methodology

• Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve methyl O-acetylricinoleate (1.0 equivalent) and the terminal olefin (1.5-3.0 equivalents) in anhydrous, degassed dichloromethane. The use of deoxygenated solvents is recommended for optimal results.[11]

• Catalyst Addition: The Grubbs or Hoveyda-Grubbs 2nd Generation catalyst (0.1–2.0 mol%) is added to the stirred solution. The catalyst can be weighed in the air but should be added to the reaction vessel under a positive pressure of inert gas.[11]

• Reaction: The reaction mixture is stirred at a controlled temperature (typically between room temperature and 40-50 °C) for 2 to 24 hours.[1][4] The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Upon completion, the reaction is quenched by adding a few drops of ethyl vinyl ether and stirring for 30 minutes to deactivate the ruthenium catalyst.

• Work-up: The solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude residue is purified by silica gel column chromatography to separate the desired cross-metathesis product from the homodimers and residual catalyst.[4] The choice of eluent will depend on the polarity of the products.

Data Presentation

The following table summarizes optimized conditions found for the cross-metathesis of the closely related methyl ricinoleate with methyl acrylate (B77674), as reported by Ho, Jacobs, and Meier (2009).[1] This data provides a valuable reference for optimizing the reaction of methyl O-acetylricinoleate.

Catalyst (mol%)	Substrate Ratio (Ricinoleate:Acrylate)	Temperature (°C)	Time (h)	Conversion (%)
Hoveyda-Grubbs 2nd Gen (0.1)	1:3	50	24	~95
Grubbs 2nd Gen (0.1)	1:3	30	24	~85
Hoveyda-Grubbs 2nd Gen (0.5)	1:1.5	50	2	>90
Grubbs 2nd Gen (0.5)	1:1.5	50	2	~60

Table 1: Summary of optimized reaction conditions for the cross-metathesis of methyl ricinoleate with methyl acrylate. Data adapted from ChemSusChem 2009, 2(8), 749-54.[1]

Visualization

4.1 Experimental Workflow Diagram

The logical flow of the experimental protocol is illustrated in the following diagram.

Cross-Metathesis Experimental Workflow

References

• 1. A design-of-experiments approach for the optimization and understanding of the cross-metathesis reaction of methyl ricinoleate with methyl acrylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. Cross-metathesis of fatty acid derivatives with methyl acrylate: renewable raw materials for the chemical industry - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Fishing for the right catalyst for the cross-metathesis reaction of methyl oleate with 2-methyl-2-butene - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C6CY02623K [pubs.rsc.org]
• 9. longdom.org [longdom.org]
• 10. React App [pmc.umicore.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Lipase-Catalyzed Reactions Using Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl O-acetylricinoleate is the methyl ester of O-acetylricinoleic acid, a derivative of ricinoleic acid, the primary fatty acid found in castor oil. The presence of an acetoxy group in addition to the methyl ester functionality makes it an interesting substrate for enzymatic modification, particularly using lipases. Lipases (triacylglycerol acyl hydrolases, E.C. 3.1.1.3) are versatile enzymes that can catalyze a variety of reactions in both aqueous and non-aqueous media, including hydrolysis, esterification, and transesterification. Their high selectivity (chemo-, regio-, and enantioselectivity) makes them valuable tools in organic synthesis, pharmaceutical development, and the production of fine chemicals.

These application notes provide an overview of the potential lipase-catalyzed reactions involving methyl O-acetylricinoleate and offer detailed protocols based on analogous lipase-catalyzed reactions with structurally similar substrates, such as methyl ricinoleate (B1264116).

Potential Applications

Lipase-catalyzed reactions with methyl O-acetylricinoleate can be envisioned for several applications:

• Selective Deacetylation: The targeted removal of the acetyl group to yield methyl ricinoleate, a valuable precursor for various industrial products.

• Hydrolysis: The hydrolysis of the methyl ester to produce O-acetylricinoleic acid, which may have applications in polymer and surfactant chemistry.

• Transesterification: The exchange of the methyl group with other alcohols to synthesize novel esters with potentially different physical and chemical properties for use in cosmetics, lubricants, or as plasticizers.

Enzyme Selection

The choice of lipase (B570770) is critical for a successful reaction. Based on studies with similar substrates, the following commercially available lipases are recommended for initial screening:

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym® 435): Known for its broad substrate specificity and high stability in organic solvents. It is particularly effective for the hydrolysis and transesterification of fatty acid methyl esters.[1][2][3][4]

• Aspergillus niger Lipase: Has been shown to be effective in catalyzing acetylation and deacetylation reactions.

• Candida cylindracea (now Candida rugosa) Lipase: Another commonly used lipase with broad specificity.

• Rhizomucor miehei Lipase (e.g., Lipozyme® RM IM): Often used for transesterification reactions.

Data Presentation: Reaction Parameters for Analogous Substrates

The following tables summarize reaction conditions from published studies on the lipase-catalyzed hydrolysis of methyl ricinoleate, which can serve as a starting point for developing protocols for methyl O-acetylricinoleate.

Table 1: Optimal Conditions for Lipase-Catalyzed Hydrolysis of Methyl Ricinoleate

Parameter	Optimal Value	Source
Enzyme	Candida antarctica Lipase B	[2][3][4]
Enzyme Concentration	4% (w/w of substrate)	[2][3][4]
Temperature	60°C	[2][3][4]
Reaction Time	6 hours	[2][3][4]
Buffer to Substrate Ratio	2:1 (v/w)	[2][3][4]
Conversion	98.5%	[2][3][4]

Table 2: Influence of Temperature on the Hydrolysis of Methyl Ricinoleate

Temperature (°C)	Conversion (%)
40	81.1
50	90.5
60	98.5
70	87.9
Data from a study using Candida antarctica Lipase B.[4]

Experimental Protocols

Note: The following protocols are adapted from studies on methyl ricinoleate and other acetylated compounds. Optimization of reaction parameters (enzyme concentration, temperature, reaction time, solvent) is highly recommended for methyl O-acetylricinoleate.

Protocol 1: Lipase-Catalyzed Hydrolysis of Methyl O-acetylricinoleate

This protocol aims to hydrolyze the methyl ester of methyl O-acetylricinoleate to yield O-acetylricinoleic acid.

Materials:

• Methyl O-acetylricinoleate

• Immobilized Candida antarctica Lipase B (CALB)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Ethanol (for product extraction)

• Hexane or other suitable organic solvent

• Shaking incubator or magnetic stirrer with temperature control

• Centrifuge

• Rotary evaporator

Procedure:

• In a screw-capped vial, add methyl O-acetylricinoleate.

• Add phosphate buffer in a 2:1 (v/w) ratio to the substrate.

• Add immobilized CALB at a concentration of 2-5% (w/w) of the substrate.

• Seal the vial and place it in a shaking incubator at 50-60°C with vigorous shaking (e.g., 200 rpm).

• Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 1-2 hours). To do this, stop the reaction, withdraw a small sample, and centrifuge to separate the enzyme.

• Analyze the supernatant for the disappearance of the substrate and the appearance of the product using techniques such as gas chromatography (GC) after derivatization, or high-performance liquid chromatography (HPLC).

• Upon completion, stop the reaction by filtering or centrifuging to remove the enzyme. The immobilized enzyme can be washed with solvent, dried, and potentially reused.

• Extract the product, O-acetylricinoleic acid, from the aqueous phase using a suitable organic solvent.

• Dry the organic phase over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure.

Protocol 2: Lipase-Catalyzed Transesterification of Methyl O-acetylricinoleate

This protocol describes the exchange of the methyl ester group with another alcohol, for example, butanol, to produce butyl O-acetylricinoleate.

Materials:

• Methyl O-acetylricinoleate

• Butanol (or other desired alcohol)

• Immobilized Candida antarctica Lipase B (CALB)

• Anhydrous organic solvent (e.g., n-hexane, diisopropyl ether)

• Molecular sieves (3Å or 4Å) to remove water

• Shaking incubator or magnetic stirrer with temperature control

• Centrifuge or filtration setup

• GC or HPLC for analysis

Procedure:

• In a dry, screw-capped vial, dissolve methyl O-acetylricinoleate in an anhydrous organic solvent (e.g., 10 ml of n-hexane).

• Add the desired alcohol (e.g., butanol) in a molar excess (e.g., 3:1 alcohol to substrate ratio).

• Add molecular sieves to the mixture to ensure anhydrous conditions.

• Add immobilized CALB (e.g., 10% w/w of the substrate).

• Seal the vial and incubate at 40-50°C with shaking.

• Monitor the reaction progress by analyzing small aliquots via GC or HPLC.

• Once the desired conversion is reached, stop the reaction by removing the enzyme by filtration.

• The solvent and excess alcohol can be removed by rotary evaporation to yield the crude product.

• Purify the product if necessary using column chromatography.

Visualizations

Diagram 1: General Workflow for Lipase-Catalyzed Reactions

Caption: General experimental workflow for lipase-catalyzed reactions.

Diagram 2: Lipase-Catalyzed Hydrolysis of Methyl O-acetylricinoleate

Caption: Lipase-catalyzed hydrolysis of the methyl ester.

Diagram 3: Lipase-Catalyzed Transesterification of Methyl O-acetylricinoleate

Caption: Lipase-catalyzed transesterification with an alcohol.

References

• 1. Description: Kinetics of enzymatic hydrolysis of methyl ricinoleate :: Open Polar [openpolar.no]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of enzymatic hydrolysis of methyl ricinoleate | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 4. View of Kinetics of enzymatic hydrolysis of methyl ricinoleate | Grasas y Aceites [grasasyaceites.revistas.csic.es]

Application Notes and Protocols for the Pyrolysis of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrolysis of methyl O-acetylricinoleate, a derivative of castor oil, is a significant thermochemical process for the production of valuable bio-based chemicals. This process primarily yields methyl undecenoate and heptaldehyde, which are important precursors in the synthesis of polymers, fragrances, and pharmaceuticals.[1][2][3] For instance, methyl undecenoate is a key monomer for Nylon-11, a high-performance bioplastic.[2][3] Heptaldehyde is utilized in the fragrance industry and as an intermediate in the production of other chemicals.[1][2][3]

These application notes provide a detailed overview of the experimental setup for the pyrolysis of methyl O-acetylricinoleate, including protocols for starting material preparation, various pyrolysis reactor configurations, and product analysis.

I. Preparation of Methyl O-acetylricinoleate (Methyl Ricinoleate)

The starting material, methyl O-acetylricinoleate (commonly referred to as methyl ricinoleate (B1264116) in the literature), is typically prepared by the transesterification of castor oil.[2][4]

Protocol for Transesterification of Castor Oil:

• Reaction Setup: In a batch reactor, heat a mixture of castor oil and methanol (B129727). A common molar ratio of methanol to oil is 1:4.[4]

• Catalyst Addition: Add a base catalyst, such as potassium hydroxide (B78521) (KOH) (e.g., 1% w/w), dissolved in methanol to the preheated oil.[4] An alternative acidic catalyst is concentrated sulfuric acid (e.g., 20 g in 1 kg of methanol for 1 kg of castor oil).[5]

• Reaction Conditions: Maintain the reaction temperature at approximately 65°C with constant stirring (e.g., 600 rpm) for about 1 to 6 hours.[4][5]

• Product Separation: After the reaction, allow the mixture to settle for several hours to separate the glycerol (B35011) from the raw methyl ricinoleate (biodiesel). The methyl ricinoleate will form the upper layer.[4]

• Purification: Wash the crude methyl ricinoleate layer with water, followed by a dilute sodium carbonate solution, and then pure water to remove any remaining catalyst and impurities.[5]

• Drying: Dry the purified methyl ricinoleate by heating it under a vacuum at around 100°C to remove residual water and methanol.[4][5] The purity of the final product can be verified using analytical techniques such as gas chromatography. A purity of around 97% is often achieved.[2]

II. Experimental Setup for Pyrolysis

The pyrolysis of methyl ricinoleate can be carried out using various reactor setups. The choice of reactor can significantly influence the reaction efficiency and product distribution. Key considerations include achieving rapid heating and a stable reaction temperature.[2][3][6]

A. Continuous Tubular Reactor

This is a commonly used setup for laboratory and pilot-scale pyrolysis.[1]

Apparatus:

• Feeding System: A metering pump to deliver a constant flow of methyl ricinoleate.

• Steam Generator: A heated stainless steel tube to generate steam, which acts as a diluent and carrier gas.[1]

• Reactor: A stainless steel or quartz tube, which can be packed with inert materials like stainless steel borings or balls to improve heat transfer.[1][5] The reactor is placed inside a furnace for heating.

• Condensation System: A series of condensers, typically cooled with water, to collect the liquid pyrolysis products.

• Gas Collection: A system to collect non-condensable gases for analysis.

Protocol:

• Setup: Assemble the reactor system as described above.

• Heating: Heat the reactor to the desired pyrolysis temperature, typically in the range of 400-600°C.[1][5]

• Inert Atmosphere: Purge the system with an inert gas like nitrogen to remove air.

• Feed Introduction: Start the flow of methyl ricinoleate and steam into the reactor at controlled rates.[1]

• Pyrolysis: The pyrolysis reaction occurs as the feedstock passes through the heated reactor.

• Product Collection: The vapor-phase products exit the reactor and pass through the condensation system where the liquid products (bio-oil containing methyl undecenoate and heptaldehyde) are collected.

• Analysis: Analyze the collected liquid and gas products using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to determine the composition and yields.[1][2]

B. Fast Pyrolysis Setups

Fast pyrolysis, characterized by high heating rates, is favored for maximizing the yields of methyl undecenoate and heptaldehyde.[2][3]

• Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS): This is a micro-scale analytical technique used to study the pyrolysis process under fast heating conditions.[2][3] A small sample (around 1 mg) is rapidly heated to the pyrolysis temperature in a micro-pyrolyzer, and the volatile products are directly introduced into a GC-MS for analysis.[2]

• Microwave-Assisted and Inductively Heated Reactors: These advanced reactors utilize microwave or inductive heating to achieve rapid and uniform heating of the feedstock, often coupled with atomization feeding to create fine droplets for efficient heat transfer.[2][6][7][8] This leads to higher product yields compared to conventional tubular reactors.[2][8]

III. Data Presentation: Quantitative Analysis of Pyrolysis

The yields of the primary products, methyl undecenoate and heptaldehyde, are highly dependent on the pyrolysis conditions. The following table summarizes data from various studies.

Reactor Type	Temperature (°C)	Feed Rate	Diluent (Ester:Steam ratio)	Methyl Undecenoate Yield (wt%)	Heptaldehyde Yield (wt%)	Conversion (%)	Reference
Continuous Tubular Reactor	400-540	20-85 g/h	Steam	-	-	Varies	[1]
Inductively Heated Reactor	440-560	-	-	up to 56.1	up to 60.2	Increases with temp	[8]
Microwave-Assisted Reactor	562 (optimal)	-	-	47.9	28.0	-	[7]
Pilot-Plant Screw Reactor	475-525	-	-	2-12	14-18	-	[7]
Py-GC/MS (Fast Pyrolysis)	550	~1 mg	Helium	Favored	Favored	Higher than slow pyrolysis	[2][3]
Py-GC/MS (Slow Pyrolysis, 5°C/min)	up to 550	~1 mg	Helium	Lower	Lower	43.05	[3]
Py-GC/MS (Slow Pyrolysis, 20°C/min)	up to 550	~1 mg	Helium	Lower	Lower	57.7	[3]

Note: Direct comparison of yields can be challenging due to variations in experimental setups and analytical methods.

IV. Mandatory Visualizations

Experimental Workflow for Pyrolysis of Methyl O-acetylricinoleate

Caption: Experimental workflow from starting material to final products.

Signaling Pathway of Pyrolysis Reaction

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. mdpi.com [mdpi.com]
• 3. Pyrolysis of Methyl Ricinoleate: Distribution and Characteristics of Fast and Slow Pyrolysis Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. US2737519A - Pyrolysis of ricinoleic esters - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Determining the Purity of Methyl O-acetylricinoleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid in castor oil. Its unique chemical structure, featuring both an ester and an acetylated hydroxyl group, lends it to a variety of applications in industrial and pharmaceutical fields. Accurate determination of its purity is crucial for quality control, ensuring product consistency, and meeting regulatory standards.

These application notes provide detailed protocols for determining the purity of Methyl O-acetylricinoleate using various analytical techniques, including Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and classical titration methods (Saponification Value and Acetyl Value).

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key quantitative parameters of the different analytical methods for determining the purity of Methyl O-acetylricinoleate.

Method	Principle	Typical Purity Range (%)	Advantages	Disadvantages
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their boiling points and interactions with a stationary phase.	>80 - >99	High resolution, high sensitivity, well-established for fatty acid methyl esters.	Requires derivatization for non-volatile impurities, potential for thermal degradation of some compounds.
High-Performance Liquid Chromatography (HPLC-UV/DAD)	Separation of compounds based on their polarity and interaction with a stationary phase.	>95	Suitable for non-volatile and thermally sensitive impurities, provides information on chromophoric impurities.	May have lower resolution for isomeric impurities compared to GC, requires a chromophore for UV detection.
Quantitative NMR (¹H-qNMR)	Determination of the concentration of a substance by comparing the integral of a specific resonance signal with that of a certified internal standard.	>98	Highly accurate and precise, non-destructive, provides structural information, requires no calibration curve for the analyte.	Lower sensitivity compared to chromatographic methods, requires a high-field NMR spectrometer.
Saponification Value Titration	Measures the amount of alkali required to saponify the ester groups in a given weight of the sample.	Indirect measure of purity.	Simple, low-cost equipment.	Not specific to Methyl O-acetylricinoleate, measures all saponifiable matter.
Acetyl Value Titration	Measures the amount of acetic acid liberated upon saponification of the acetylated sample.	Indirect measure of the degree of acetylation.	Simple, low-cost equipment.	Not a direct measure of purity, influenced by other acetylated or hydroxylated compounds.

Experimental Protocols

Gas Chromatography (GC-FID) Method

This method is suitable for the routine quality control of Methyl O-acetylricinoleate, providing a quantitative measure of its purity and the presence of volatile impurities.

Workflow Diagram:

Caption: Workflow for GC-FID analysis of Methyl O-acetylricinoleate.

Protocol:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: DB-23 (50% cyanopropyl)-methylpolysiloxane capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 240°C.

  • Hold at 240°C for 10 minutes.

• Injector and Detector Temperatures:

  • Injector: 250°C.

  • Detector: 260°C.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of Methyl O-acetylricinoleate into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with hexane (B92381) or another suitable solvent.

  • For quantitative analysis, an internal standard (e.g., methyl heptadecanoate) can be added.

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis:

  • Identify the peak corresponding to Methyl O-acetylricinoleate based on its retention time, confirmed by a reference standard.

  • Calculate the purity by area normalization:

    • % Purity = (Area of Methyl O-acetylricinoleate peak / Total area of all peaks) x 100.

  • If an internal standard is used, calculate the concentration based on the calibration curve.

High-Performance Liquid Chromatography (HPLC-UV/DAD) Method

This method is useful for analyzing samples that may contain non-volatile or thermally labile impurities.

Workflow Diagram:

Caption: Workflow for HPLC analysis of Methyl O-acetylricinoleate.

Protocol:

• Instrumentation: An HPLC system with a UV or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 85:15 v/v). The ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 205 nm.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Methyl O-acetylricinoleate into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

• Data Analysis:

  • Calculate the purity by area normalization as described for the GC method.

Quantitative ¹H-NMR (qNMR) Spectroscopy Method

qNMR provides a highly accurate method for purity determination without the need for a specific reference standard of the analyte. An internal standard with a known purity is used for quantification.

Workflow Diagram:

Caption: Workflow for qNMR analysis of Methyl O-acetylricinoleate.

Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: Select a certified internal standard with a known purity that has a simple ¹H-NMR spectrum with at least one signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh about 20 mg of Methyl O-acetylricinoleate into a vial.

  • Accurately weigh about 10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H-NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all protons (e.g., D1 = 5 x T₁ of the slowest relaxing proton, typically 30-60 seconds).

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (phasing, baseline correction).

  • Integrate a well-resolved signal of Methyl O-acetylricinoleate (e.g., the methyl ester protons at ~3.67 ppm or the acetyl protons at ~2.04 ppm) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight (Methyl O-acetylricinoleate = 354.53 g/mol )

  • m = mass

  • P_std = Purity of the internal standard

Saponification Value Titration

This method determines the number of milligrams of potassium hydroxide (B78521) (KOH) required to saponify one gram of the substance.[1]

Protocol:

• Reagents:

  • 0.5 M Ethanolic Potassium Hydroxide

  • 0.5 M Hydrochloric Acid (HCl), standardized

  • Phenolphthalein (B1677637) indicator solution

• Procedure:

  • Accurately weigh about 2 g of Methyl O-acetylricinoleate into a 250 mL flask.

  • Add 25.0 mL of 0.5 M ethanolic KOH.

  • Attach a reflux condenser and heat the flask on a water bath for 1 hour.

  • Allow to cool and add 20 mL of water.

  • Add a few drops of phenolphthalein indicator.

  • Titrate the excess KOH with 0.5 M HCl until the pink color disappears.

  • Perform a blank titration under the same conditions without the sample.

• Calculation:

  Saponification Value = [(V_blank - V_sample) * M_HCl * 56.1] / m_sample

  Where:

  • V_blank = Volume of HCl used for the blank titration (mL)

  • V_sample = Volume of HCl used for the sample titration (mL)

  • M_HCl = Molarity of the HCl solution

  • 56.1 = Molecular weight of KOH ( g/mol )

  • m_sample = Mass of the sample (g)

Acetyl Value Titration

This method determines the number of milligrams of KOH required to neutralize the acetic acid liberated by the hydrolysis of one gram of the acetylated substance.[2]

Protocol:

• Reagents:

  • Acetic anhydride (B1165640)

  • Pyridine

  • 0.5 M Ethanolic Sodium Hydroxide (NaOH), standardized

  • Phenolphthalein indicator solution

• Procedure:

  • Acetylation:

    • Accurately weigh about 10 g of the sample into a flask.

    • Add 20 mL of a 1:3 (v/v) mixture of acetic anhydride and pyridine.

    • Heat under reflux for 1 hour.

    • Cool, add 20 mL of water, and heat for another 15 minutes.

    • Transfer the mixture to a separatory funnel and wash with several portions of warm water until the washings are neutral to litmus.

    • Dry the acetylated product over anhydrous sodium sulfate.

  • Saponification of Acetylated Product:

    • Determine the saponification value of the acetylated product as described in the Saponification Value protocol. Let this be S_acetyl.

  • Saponification of Original Sample:

    • Determine the saponification value of the original (non-acetylated) Methyl O-acetylricinoleate. Let this be S_original.

• Calculation:

  Acetyl Value = (S_acetyl - S_original) / (1 - 0.00075 * S_acetyl)

Conclusion

The choice of method for determining the purity of Methyl O-acetylricinoleate will depend on the specific requirements of the analysis, including the expected purity level, the nature of potential impurities, and the available instrumentation. For routine quality control, GC-FID is a robust and reliable method. HPLC is advantageous for non-volatile impurities. For the highest accuracy and for certification of reference materials, ¹H-qNMR is the preferred method. Titrimetric methods for saponification and acetyl values provide valuable information about the overall ester content and degree of acetylation but are less specific for purity determination.

References

• 1. Aquadocs Repository [aquadocs.org]
• 2. egyankosh.ac.in [egyankosh.ac.in]

Technical Notes & Optimization

"byproducts formed during the synthesis of Methyl O-acetylricinoleate"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl O-acetylricinoleate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Methyl O-acetylricinoleate, particularly when using acetic anhydride (B1165640) for the acetylation of methyl ricinoleate (B1264116).

Issue ID	Problem	Potential Cause(s)	Recommended Solution(s)
SYN-001	Low Yield of Methyl O-acetylricinoleate	1. Incomplete Reaction: Insufficient reaction time, temperature, or catalyst activity. 2. Hydrolysis of Product: Presence of water in the reaction mixture can hydrolyze the acetylated product back to methyl ricinoleate. 3. Suboptimal Reagent Ratio: Incorrect stoichiometry of acetic anhydride or catalyst.	1. Optimize Reaction Conditions: Monitor the reaction progress using Thin Layer Chromatography (TLC). Consider increasing the reaction time or temperature moderately. Ensure the catalyst is active. 2. Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents and reagents. Dry all glassware thoroughly before use. 3. Adjust Reagent Ratios: Use a slight excess of acetic anhydride (e.g., 1.5-2.0 equivalents per hydroxyl group) to drive the reaction to completion.[1]
SYN-002	Presence of Unreacted Methyl Ricinoleate in Product	This is a direct consequence of an incomplete reaction (see SYN-001).	Follow the recommendations for SYN-001. After the reaction, purify the product using silica (B1680970) gel column chromatography to separate Methyl O-acetylricinoleate from the more polar unreacted methyl ricinoleate.
SYN-003	Product Contaminated with Acetic Acid	Acetic acid is a stoichiometric byproduct of the acetylation reaction with acetic anhydride.[2]	Work-up Procedure: Quench the reaction with methanol, then perform a liquid-liquid extraction. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃ (to neutralize acetic acid), and brine.[1]
SYN-004	Formation of Dark-Colored Impurities	Side Reactions: Strong acid catalysts or high temperatures can promote side reactions such as elimination of the acetyl group, leading to the formation of conjugated unsaturated systems which are often colored. Oxidation: Ricinoleate esters can be susceptible to oxidation, especially at elevated temperatures in the presence of air.[3]	Use Mild Conditions: Employ a less aggressive catalyst (e.g., pyridine) and maintain a moderate reaction temperature.[4] Consider running the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[1]
SYN-005	Difficulty in Product Purification	Similar Polarity of Byproducts: Some byproducts may have similar polarities to the desired product, making separation by column chromatography challenging.	Optimize Chromatography: Use a suitable solvent system for column chromatography, identified through careful TLC analysis. A gradient elution may be necessary. Distillation: For larger scale purifications, fractional distillation under reduced pressure can be an effective method to separate components with different boiling points.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Methyl O-acetylricinoleate?

A1: The most common byproducts are unreacted methyl ricinoleate and acetic acid (when using acetic anhydride). Other potential byproducts include species from elimination reactions (forming additional double bonds in the fatty acid chain) and oxidation products.

Q2: How can I monitor the progress of the acetylation reaction?

A2: Thin Layer Chromatography (TLC) is a convenient method to monitor the reaction.[1][4] The product, Methyl O-acetylricinoleate, will be less polar than the starting material, methyl ricinoleate, and thus will have a higher Rf value on the TLC plate.

Q3: What is the role of pyridine (B92270) in the acetylation reaction?

A3: Pyridine acts as a basic catalyst, activating the hydroxyl group of methyl ricinoleate. It also serves as a solvent for the reaction and neutralizes the acetic acid byproduct as it is formed.[1][4]

Q4: Can I use a different acetylating agent instead of acetic anhydride?

A4: Yes, other acetylating agents like acetyl chloride can be used. However, acetic anhydride is commonly employed due to its lower cost and easier handling. The choice of reagent may necessitate different reaction conditions and work-up procedures.

Q5: How should I store Methyl O-acetylricinoleate?

A5: To prevent oxidation and hydrolysis, it is recommended to store the purified product under an inert atmosphere at a low temperature.

Experimental Protocols

Synthesis of Methyl O-acetylricinoleate via Acetylation with Acetic Anhydride and Pyridine

This protocol is adapted from general procedures for the O-acetylation of alcohols.[1]

Materials:

• Methyl ricinoleate

• Acetic anhydride (Ac₂O)

• Anhydrous pyridine

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) or ethyl acetate (B1210297) (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Toluene (B28343)

• Methanol (MeOH)

• Silica gel for column chromatography

• TLC plates

Procedure:

• Reaction Setup: Dissolve methyl ricinoleate (1.0 equivalent) in anhydrous pyridine (5-10 mL per mmol of substrate) in a round-bottom flask under an argon or nitrogen atmosphere.

• Addition of Acetic Anhydride: Cool the solution to 0°C using an ice bath. Add acetic anhydride (1.5-2.0 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by TLC.

• Quenching: Cool the reaction mixture back to 0°C and quench the excess acetic anhydride by slowly adding dry methanol.

• Solvent Removal: Co-evaporate the reaction mixture with toluene under reduced pressure to remove the pyridine.

• Work-up:

  • Dilute the residue with dichloromethane or ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to obtain pure Methyl O-acetylricinoleate.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl O-acetylricinoleate.

References

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Improving the Oxidative Stability of Methyl O-acetylricinoleate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the oxidative stability of Methyl O-acetylricinoleate.

Frequently Asked Questions (FAQs)

Q1: What is Methyl O-acetylricinoleate and why is its oxidative stability important?

Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid in castor oil. It is used in various applications, including as a biolubricant and in cosmetic formulations.[1] Oxidative degradation of Methyl O-acetylricinoleate can lead to the formation of undesirable byproducts, causing changes in viscosity, color, and odor, which can compromise its performance and shelf-life.

Q2: How does the structure of Methyl O-acetylricinoleate influence its oxidative stability?

The oxidative stability of Methyl O-acetylricinoleate is primarily influenced by the double bond in its fatty acid chain. The allylic positions (carbon atoms adjacent to the double bond) are particularly susceptible to oxidation. Interestingly, while methyl ricinoleate (B1264116) is more oxidatively stable than methyl oleate, the acetylation of the hydroxyl group at the 12th carbon to form Methyl O-acetylricinoleate has been shown to decrease its oxidative stability.[2]

Q3: What are the common methods to assess the oxidative stability of Methyl O-acetylricinoleate?

The two most common methods are:

• Rancimat Method: This is an accelerated aging test that determines the oxidation stability index (OSI) or induction time.[3] A stream of air is passed through the sample at an elevated temperature, and the time it takes for volatile secondary oxidation products to form is measured by an increase in the conductivity of a collecting solution.[3]

• Peroxide Value (PV) Determination: This method measures the concentration of peroxides and hydroperoxides, which are the primary products of lipid oxidation.[4][5] It involves a titration to determine the amount of iodine liberated from potassium iodide by the peroxides in the sample.[5]

Q4: What types of antioxidants are effective in improving the oxidative stability of Methyl O-acetylricinoleate?

Both synthetic and natural antioxidants can be effective. Studies on similar ricinoleate derivatives have shown that synthetic antioxidants like propyl gallate (PG) and 2,6-di-tert-butyl-4-methylphenol (DBPC), as well as natural phenolic compounds like cardanol (B1251761) (derived from cashew nut shell liquid), can significantly increase oxidative stability.[6] Propyl gallate and saturated cardanol, in particular, have demonstrated high efficiency in retarding the oxidative process.[6]

Troubleshooting Guides

Rancimat Method

Issue	Possible Cause(s)	Troubleshooting Steps
Inconsistent Induction Times	- Inconsistent sample size.- Temperature fluctuations in the heating block.- Variations in airflow rate.- Contamination of reaction vessels.	- Ensure a consistent sample weight for all runs. For liquids, 3.0 ± 0.1 g is standard.[3]- Allow the heating block to stabilize at the set temperature before starting the experiment.[7]- Check the airflow rate to ensure it is constant and at the recommended level (e.g., 10-20 L/h).[8][9]- Use new, clean reaction vessels for each determination to avoid cross-contamination.[3]
Short Induction Time for a Supposedly Stable Sample	- Presence of pro-oxidants (e.g., metal contaminants).- High initial concentration of volatile compounds in the sample.- Incorrect temperature setting (too high).	- Ensure the sample is free from contaminants like trace metals which can catalyze oxidation.[10]- The Rancimat method can be affected by pre-existing volatile compounds; consider purging the sample with nitrogen before the test.[11]- Verify the temperature of the heating block. A 10°C increase can roughly halve the induction time.[8]
No Clear Inflection Point in the Conductivity Curve	- Very low rate of oxidation.- Insufficient formation of volatile secondary oxidation products.	- Consider increasing the test temperature to accelerate the oxidation process.- Ensure the airflow is sufficient to carry the volatile products to the measuring vessel.

Peroxide Value (PV) Determination

Issue	Possible Cause(s)	Troubleshooting Steps
High Blank Titration Value	- Contaminated solvents.- Degradation of the potassium iodide (KI) solution.- Presence of oxidizing agents in the water.	- Use fresh, high-purity solvents for the reaction mixture.- Prepare a fresh saturated KI solution daily and store it in the dark.[12]- Use deionized or distilled water for all preparations.
Indistinct or Fading Endpoint	- Slow reaction between peroxides and KI.- Low concentration of peroxides in the sample.	- Gently heat the solution to accelerate the reaction, but avoid boiling.- For samples with very low expected PV, increase the sample weight to ensure a measurable amount of peroxide is present.[13]
Peroxide Value Decreases Over Time During Storage	- Decomposition of primary hydroperoxides into secondary oxidation products.	- This is an expected phenomenon in the later stages of oxidation. For a complete picture of oxidative stability, consider also measuring secondary oxidation products (e.g., using the p-Anisidine Value test).[14]
Sample is Insoluble in the Solvent Mixture	- Incorrect solvent system for the sample matrix.	- Ensure the acetic acid-chloroform or acetic acid-isooctane ratio is appropriate to fully dissolve the sample.

Quantitative Data Summary

The following table presents representative data on the effect of antioxidants on the oxidative stability of fatty acid methyl esters, as measured by the Rancimat method. While specific data for Methyl O-acetylricinoleate is limited, these values illustrate the potential improvements.

Sample	Antioxidant	Concentration (ppm)	Induction Period (hours) at 110°C	Stabilization Factor (F)
Used Frying Oil Methyl Esters (UFOME)	None	0	3.42	1.00
UFOME	Propyl Gallate (PG)	500	> 24	> 7.0
UFOME	Butylated Hydroxyanisole (BHA)	500	18.5	5.41
UFOME	Tert-butylhydroquinone (TBHQ)	500	15.2	4.44
UFOME	Butylated Hydroxytoluene (BHT)	500	10.8	3.16
Canola Methyl Ester (CME)	None	0	5.53	1.00
CME	6,6-di-tert-butyl- 2, 2'-methylendi-p-cresol (BPH)	100	6.93	1.25
CME	Butylated Hydroxytoluene (BHT)	100	6.14	1.11

Data adapted from studies on used frying oil methyl esters and canola methyl esters.[15][16] The Stabilization Factor (F) is the ratio of the induction period of the sample with antioxidant to the induction period of the sample without antioxidant.

Experimental Protocols

Synthesis of Methyl O-acetylricinoleate

This protocol is based on the interesterification of methyl ricinoleate with methyl acetate.[2]

• Reactants: Combine purified methyl ricinoleate with an excess of methyl acetate.

• Catalyst: Add a suitable catalyst for the interesterification reaction.

• Reaction Conditions: Heat the mixture under reflux for a specified period to drive the reaction to completion.

• Purification: After the reaction, the mixture is cooled. The Methyl O-acetylricinoleate is then purified, for example, by solvent partitioning. This involves dissolving the mixture in a solvent like hexane (B92381) and washing it with a methanol-water solution to remove unreacted methyl ricinoleate and other impurities.[2]

• Drying and Concentration: The organic layer containing the purified product is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the final product.

Rancimat Method for Oxidative Stability

This protocol is a generalized procedure based on the EN 14112 standard for fatty acid methyl esters.[8]

• Instrument Setup: Set the heating block of the Rancimat instrument to the desired temperature (e.g., 110°C) and allow it to stabilize.[7]

• Sample Preparation: Accurately weigh 3.0 ± 0.1 g of the Methyl O-acetylricinoleate sample into a clean, dry reaction vessel.[3] If testing with an antioxidant, ensure it is thoroughly mixed into the sample at the desired concentration.

• Measurement Preparation: Fill a measuring vessel with 60 mL of deionized water and place it in the instrument.[3]

• Initiate Measurement: Place the reaction vessel into the heating block and connect the tubing for the air supply and the effluent air to the measuring vessel. Start the measurement, which will automatically record the conductivity of the water over time.

• Data Analysis: The induction time is determined as the time taken to reach the inflection point of the conductivity curve, which indicates the accelerated formation of volatile secondary oxidation products.

Peroxide Value (PV) Determination

This protocol is based on standard iodometric titration methods.[4]

• Sample Preparation: Accurately weigh approximately 5 g of the Methyl O-acetylricinoleate sample into a 250 mL Erlenmeyer flask.

• Dissolution: Add 30 mL of a 3:2 acetic acid:chloroform (or isooctane) solvent mixture to the flask and swirl to dissolve the sample.

• Reaction: Add 0.5 mL of a saturated potassium iodide (KI) solution. Stopper the flask and swirl for exactly one minute.

• Titration Preparation: Add 30 mL of deionized water and a few drops of starch indicator solution. The solution will turn a dark blue-black color.

• Titration: Titrate the solution with a standardized 0.01 N sodium thiosulfate (B1220275) solution, swirling continuously, until the blue color disappears. Record the volume of titrant used.

• Blank Determination: Perform a blank titration using the same procedure but without the sample.

• Calculation: The Peroxide Value (in meq/kg) is calculated using the following formula: PV = ((S - B) * N * 1000) / W Where:

  • S = volume of titrant for the sample (mL)

  • B = volume of titrant for the blank (mL)

  • N = normality of the sodium thiosulfate solution

  • W = weight of the sample (g)

Visualizations

Caption: Workflow for assessing the effectiveness of antioxidants on Methyl O-acetylricinoleate.

Caption: Key steps in the autoxidation of unsaturated fatty acid esters.

References

• 1. Methyl Ricinoleate - Acme Synthetic Chemicals [acmechem.com]
• 2. researchgate.net [researchgate.net]
• 3. metrohm.com [metrohm.com]
• 4. cdrfoodlab.com [cdrfoodlab.com]
• 5. medallionlabs.com [medallionlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. metrohm.com [metrohm.com]
• 8. metrohm.com [metrohm.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. Peroxide value - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Methyl O-acetylricinoleate

This technical support center provides a comprehensive troubleshooting guide and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl O-acetylricinoleate.

Frequently Asked Questions (FAQs)

Q1: What is the overall synthetic strategy for Methyl O-acetylricinoleate?

A1: The most common synthetic route involves a two-step process. First, castor oil undergoes transesterification with methanol (B129727) to produce methyl ricinoleate (B1264116). Subsequently, the hydroxyl group of methyl ricinoleate is acetylated using an acetylating agent like acetic anhydride (B1165640) to yield the final product, Methyl O-acetylricinoleate.

Q2: What are the critical reaction parameters to control during the transesterification of castor oil?

A2: Key parameters for successful transesterification include the molar ratio of methanol to oil, catalyst concentration, reaction temperature, and reaction time. An excess of methanol is typically used to drive the reaction towards the product side.[1]

Q3: Which catalysts are commonly used for the transesterification step?

A3: Alkaline catalysts such as potassium hydroxide (B78521) (KOH) and sodium hydroxide (NaOH) are frequently used for the transesterification of castor oil.[2] Lipases, such as Candida antarctica lipase, can also be employed for a more environmentally friendly process.

Q4: How can I monitor the progress of the acetylation reaction?

A4: Thin-layer chromatography (TLC) is a rapid and effective technique to monitor the reaction's progress.[3][4] By comparing the spots of the reaction mixture with the starting material (methyl ricinoleate), you can observe the disappearance of the starting material and the appearance of the less polar product, Methyl O-acetylricinoleate. Gas chromatography (GC) can also be used for more quantitative monitoring.

Q5: What are the common purification methods for Methyl O-acetylricinoleate?

A5: Purification can be achieved through several methods. Solvent partitioning is a common technique.[5] Fractional distillation under reduced pressure is another effective method for obtaining high-purity Methyl O-acetylricinoleate.[6]

Troubleshooting Guides

Problem 1: Low Yield of Methyl Ricinoleate in Transesterification

Potential Cause	Suggested Solution
Incomplete Reaction	- Increase the reaction time. - Increase the methanol to oil molar ratio to shift the equilibrium towards the product. - Ensure efficient stirring to overcome mass transfer limitations.
Catalyst Inactivation	- Ensure the catalyst (e.g., KOH, NaOH) is not old or deactivated. Use fresh catalyst. - Moisture in the reactants can deactivate alkaline catalysts. Ensure all reactants and glassware are dry.
Suboptimal Temperature	- Optimize the reaction temperature. For alkaline catalysis, a temperature around 65°C is often effective.[7]
High Free Fatty Acid (FFA) Content in Castor Oil	- High FFA content can consume the alkaline catalyst through saponification. Consider a two-step esterification process: an acid-catalyzed esterification to reduce FFA content, followed by alkaline-catalyzed transesterification.[8]

Problem 2: Incomplete Acetylation of Methyl Ricinoleate

Potential Cause	Suggested Solution
Insufficient Acetylating Agent	- Increase the molar ratio of acetic anhydride to methyl ricinoleate. A common ratio is 1.5 to 2.0 equivalents of acetic anhydride per hydroxyl group.[9]
Inadequate Catalyst	- For pyridine-catalyzed reactions, ensure the pyridine (B92270) is dry. The addition of a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) can significantly accelerate the reaction.[10]
Low Reaction Temperature	- While the reaction can proceed at room temperature, gentle heating may be required to drive it to completion. Monitor the reaction by TLC to determine the optimal temperature and time.
Steric Hindrance	- The hydroxyl group in methyl ricinoleate is on a secondary carbon, which can be sterically hindered. Using a more potent catalyst system like trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) with acetic anhydride could be an alternative for difficult acetylations.[10]

Problem 3: Product is Contaminated with Impurities

Potential Cause	Suggested Solution
Unreacted Starting Material	- If TLC or GC analysis shows the presence of starting material, the reaction was incomplete. Refer to the troubleshooting sections on low yield and incomplete reactions.
Side Products from Acetylation	- The formation of byproducts can occur. Purification by column chromatography on silica (B1680970) gel is an effective method to separate the desired product from impurities.[9]
Hydrolysis of Product during Workup	- Acetate (B1210297) esters can be susceptible to hydrolysis, especially under basic conditions.[11] During the workup, use a mild base like saturated aqueous sodium bicarbonate to neutralize excess acid and wash promptly with water and brine.[9] Avoid prolonged exposure to aqueous basic solutions.
Presence of Acetic Acid or Acetic Anhydride	- Quench the reaction by adding a small amount of methanol to react with excess acetic anhydride.[9] During workup, wash the organic layer with saturated aqueous sodium bicarbonate to remove any remaining acetic acid.[9]

Quantitative Data

Table 1: Optimized Reaction Conditions for Methyl Ricinoleate Synthesis (Transesterification of Castor Oil)

Parameter	Value	Yield (%)	Reference
Methanol/Oil Molar Ratio	6:1	96.7	[9]
Catalyst (KOH) Dosage	0.6% (w/w)	96.7	[9]
Reaction Temperature	30°C	96.7	[9]
Reaction Time	6 hours	96.7	[9]
Methanol/Oil Molar Ratio	12:1	82-96	[7][12]
Catalyst (KOH) Dosage	1.5% (w/w)	82-96	[7][12]
Reaction Temperature	65°C	82-96	[7][12]
Reaction Time	60 minutes	82-96	[7][12]

Table 2: Conditions for Acetylation of Alcohols

Acetylating Agent	Catalyst	Solvent	Temperature	Reference
Acetic Anhydride	Pyridine/DMAP	Pyridine or DCM	0°C to RT	[9][10]
Acetic Anhydride	None	None	60°C	[13]
Acetic Anhydride	Sodium Bicarbonate	Toluene (B28343)	Room Temperature	[3]

Experimental Protocols

Protocol 1: Synthesis of Methyl Ricinoleate from Castor Oil

• Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add castor oil.

• Catalyst Solution: Prepare a solution of potassium hydroxide (KOH) in anhydrous methanol.

• Reaction: Heat the castor oil to the desired reaction temperature (e.g., 65°C) with stirring. Add the methanolic KOH solution to the castor oil.

• Monitoring: Allow the reaction to proceed for the specified time (e.g., 1 hour). The progress can be monitored by TLC.

• Workup: After the reaction is complete, transfer the mixture to a separatory funnel. The lower glycerol (B35011) layer will separate from the upper methyl ester layer.

• Purification: Wash the organic layer with water until the washings are neutral. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain crude methyl ricinoleate. Further purification can be achieved by vacuum distillation.[6]

Protocol 2: Synthesis of Methyl O-acetylricinoleate

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl ricinoleate in dry pyridine.[9]

• Reaction: Cool the solution to 0°C in an ice bath. Add acetic anhydride dropwise with stirring. A catalytic amount of DMAP can be added to accelerate the reaction.[10]

• Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring the progress by TLC.[9]

• Quenching: Once the starting material is consumed, cool the reaction mixture and quench by the slow addition of methanol to consume excess acetic anhydride.[9]

• Workup: Remove the pyridine by co-evaporation with toluene under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate or dichloromethane.[9]

• Purification: Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by silica gel column chromatography if necessary.[9]

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. byjus.com [byjus.com]
• 8. ionsource.com [ionsource.com]
• 9. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Methyl O-acetylricinoleate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Methyl O-acetylricinoleate, focusing on the critical role of catalysts in optimizing reaction yield.

Frequently Asked Questions (FAQs)

Q1: What is the general process for synthesizing Methyl O-acetylricinoleate? A1: The synthesis is typically a two-step process. First, ricinoleic acid (often from castor oil) is esterified with methanol (B129727) to produce Methyl Ricinoleate (B1264116). Second, the hydroxyl group of Methyl Ricinoleate is acetylated, commonly using acetic anhydride (B1165640), to yield the final product, Methyl O-acetylricinoleate.[1]

Q2: What types of catalysts are used for the esterification of ricinoleic acid? A2: A variety of catalysts can be used, which fall into two main categories:

• Homogeneous Catalysts : These operate in the same phase as the reactants and include strong acids like sulfuric acid (H₂SO₄) and hydrochloric acid (HCl), or bases like potassium hydroxide (B78521) (KOH) and sodium hydroxide (NaOH).[2][3]

• Heterogeneous Catalysts : These are in a different phase from the reactants (typically solid catalysts in a liquid reaction mixture). Examples include sulfated zirconia, metal oxides (e.g., CaO, Mg-Al oxides), zeolites, and ion-exchange resins.[4][5][6] Lipases are also used as biocatalysts.[7]

Q3: What are the advantages of using heterogeneous catalysts over homogeneous ones? A3: Heterogeneous catalysts offer significant advantages, particularly for industrial-scale production. They can be easily separated from the reaction mixture, are often reusable, and can reduce the costs associated with downstream processing.[4] Homogeneous catalysts, while often effective, can be corrosive, toxic, and difficult to separate from the product, leading to more complex purification steps.[2]

Q4: How does catalyst choice affect the reaction yield? A4: The catalyst is a critical factor in improving the reaction efficiency.[4] The choice of catalyst directly impacts reaction rate and equilibrium conversion. For example, strong base catalysts like KOH can achieve high yields (82-96%) under optimized conditions for methyl ricinoleate synthesis.[3] Heterogeneous catalysts like mixed magnesium-alumina oxides have also demonstrated high yields of over 90% for fatty acid methyl esters.[5] The catalyst's acidity, surface area, and pore size are crucial properties that determine its activity.[8]

Q5: Can enzymes be used as catalysts for this reaction? A5: Yes, enzymes, particularly lipases like Candida antarctica lipase (B570770) (CAL), can be used as biocatalysts for the esterification of ricinoleic acid.[7] This "green" manufacturing route operates under moderate conditions (e.g., 50–80°C), reduces energy costs, and avoids harsh chemicals and metal catalysts.[7]

Troubleshooting Guide

Problem: Low Yield of Methyl Ricinoleate (Esterification Step)

• Possible Cause 1: Suboptimal Catalyst Concentration.

  • Solution: The amount of catalyst is crucial. For homogeneous catalysts like KOH, a concentration that is too low may be insufficient to complete the reaction.[9] Conversely, an excessively high concentration can lead to side reactions, such as soap formation, which reduces the yield.[9] It is recommended to perform small-scale experiments to determine the optimal catalyst loading for your specific conditions. For KOH-catalyzed synthesis of ricinoleic acid methyl ester, concentrations around 1.5% w/w have been shown to be effective.[3]

• Possible Cause 2: Incorrect Methanol to Oil Molar Ratio.

  • Solution: The esterification reaction is reversible. A stoichiometric molar ratio of 3:1 (methanol to oil) is often insufficient to achieve a high yield.[3] Using a significant excess of methanol (e.g., 12:1 molar ratio) can shift the equilibrium towards the product side, driving the forward reaction to completion and increasing the yield.[3]

• Possible Cause 3: Inadequate Reaction Temperature or Time.

  • Solution: Reaction kinetics are temperature-dependent. Increasing the reaction temperature generally increases the reaction rate.[3] For methanol-based esterification, operating near the boiling point of methanol (around 65°C) is often optimal.[3][6] Ensure the reaction is allowed to proceed for a sufficient amount of time (e.g., 60 minutes or more) to reach completion.[3]

• Possible Cause 4: Catalyst Deactivation.

  • Solution: This is more common with solid acid catalysts. Deactivation can occur due to the leaching of active functional groups or poisoning of catalytic sites by impurities or water.[2] If using a reusable heterogeneous catalyst, consider regenerating it according to the manufacturer's protocol or testing a fresh batch. Certain catalysts, like vanadium phosphate, can deactivate at excessively high temperatures.[5]

Problem: Soap Formation During the Reaction

• Possible Cause: Presence of Water and Free Fatty Acids with Base Catalysts.

  • Solution: Soap formation (saponification) is a major side reaction when using homogeneous base catalysts (e.g., KOH, NaOH), especially if the feedstock oil has a high free fatty acid (FFA) content or if water is present.[5][9] To mitigate this, ensure your reactants and glassware are dry. If the FFA content of your ricinoleic acid source is high, consider a two-step process: an acid-catalyzed pre-esterification to reduce the FFA content, followed by the base-catalyzed reaction.[2]

Data on Catalyst Performance

The following table summarizes the performance of various catalysts in the synthesis of Methyl Ricinoleate or similar fatty acid methyl esters (FAME).

Catalyst Type	Catalyst Example	Substrate	Key Reaction Conditions	Max. Yield/Conversion	Reference
Homogeneous Base	Potassium Hydroxide (KOH)	Castor Oil	1.5% w/w catalyst, 12:1 Methanol:Oil ratio, 65°C, 60 min	82-96%	[3]
Homogeneous Acid	Hydrochloric Acid (HCl)	Microalgal Lipid	0.5 M catalyst	94%	[4]
Heterogeneous Solid Acid	Sulfated Zirconia (0.05SZ)	Ricinoleic Acid	65°C	35%	[6]
Heterogeneous Solid Acid	Cation Exchange Resin	Oleic Acid	60°C, 40 min, 1:2 Oleic Acid:Methanol ratio	99.43%	[10]
Heterogeneous Base	Mixed Mg-Al Oxides	Oil (general)	High Temperature	>90%	[5]
Heterogeneous Base	Calcium Oxide (CaO)	Triolein	90°C	~80% (at 10% loading)	[11]

Experimental Protocols

Protocol 1: Synthesis of Methyl Ricinoleate using a Homogeneous Base Catalyst (KOH)

This protocol is adapted from methodologies for biodiesel production from castor oil.[3]

• Reaction Setup : In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add castor oil (as the source of ricinoleic acid) and methanol. A molar ratio of 12:1 (methanol to oil) is recommended to maximize yield.[3]

• Catalyst Preparation : Separately, dissolve potassium hydroxide (KOH) in a small amount of methanol. The recommended catalyst concentration is 1.5% of the oil's weight (w/w).[3]

• Reaction : Add the KOH/methanol solution to the oil/methanol mixture in the flask. Heat the mixture to 65°C while stirring continuously. Maintain these conditions for 60 minutes.[3]

• Work-up : After the reaction is complete, cool the mixture and transfer it to a separatory funnel. Allow the layers to separate. The top layer is the Methyl Ricinoleate (biodiesel), and the bottom layer is glycerol (B35011).

• Purification : Drain the glycerol layer. Wash the Methyl Ricinoleate layer with warm, slightly acidic water to remove any residual catalyst and soap, followed by washes with pure warm water until the washings are neutral.

• Drying : Dry the purified Methyl Ricinoleate over an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄), followed by filtration. The product can be further purified by vacuum distillation if necessary.

Protocol 2: Acetylation of Methyl Ricinoleate

This is a general procedure for acetylation.[1]

• Reaction Setup : Place the purified Methyl Ricinoleate from the previous step into a round-bottom flask equipped with a stirrer and a condenser.

• Reagent Addition : Add acetic anhydride to the flask. A slight molar excess of acetic anhydride relative to the Methyl Ricinoleate is typically used. A catalyst, such as a small amount of pyridine (B92270) or a solid acid catalyst, can be added to accelerate the reaction.

• Reaction : Heat the mixture, typically to around 80-120°C, and stir for several hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up and Purification : Once the reaction is complete, cool the mixture. Wash it with water to remove excess acetic anhydride and acetic acid, followed by a wash with a dilute sodium bicarbonate solution to neutralize any remaining acid, and finally with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield Methyl O-acetylricinoleate.

Visualized Experimental Workflow

Caption: Workflow for the two-step synthesis of Methyl O-acetylricinoleate.

References

• 1. METHYL ACETYL RICINOLEATE [chembk.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. tsijournals.com [tsijournals.com]
• 11. researchgate.net [researchgate.net]

"reducing side reactions in Methyl O-acetylricinoleate production"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl O-acetylricinoleate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My final product shows a low yield after the acetylation of methyl ricinoleate (B1264116). What are the potential causes and how can I improve it?

A1: Low yields in the acetylation of methyl ricinoleate can stem from several factors. Here's a troubleshooting guide to address this issue:

• Incomplete Reaction: The acetylation reaction may not have gone to completion.

  • Solution:

    • Reaction Time: Ensure the reaction is stirred for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material (methyl ricinoleate) is completely consumed.[1]

    • Reagent Stoichiometry: An insufficient amount of the acetylating agent (e.g., acetic anhydride) can lead to an incomplete reaction. Use a slight excess of the acetylating agent (e.g., 1.5–2.0 equivalents per hydroxyl group) to drive the reaction to completion.[1]

    • Catalyst: The use of a catalyst, such as 4-dimethylaminopyridine (B28879) (DMAP), can significantly improve the reaction rate and yield.[1]

• Suboptimal Reaction Temperature: The reaction may be sensitive to temperature.

  • Solution: While many acetylations are run at room temperature, gentle heating might be necessary for less reactive substrates. However, excessive heat can promote side reactions. If running the reaction at room temperature, ensure it is stirred for an adequate amount of time (e.g., up to 24 hours).[2]

• Product Loss During Work-up and Purification: Significant amounts of the product can be lost during the extraction and purification steps.

  • Solution:

    • Quenching: After the reaction, it is crucial to properly quench any remaining acetic anhydride (B1165640). This is often done by adding water or a primary amine.

    • Extraction: Use an appropriate organic solvent for extraction (e.g., ethyl acetate (B1210297) or dichloromethane) and perform multiple extractions to ensure complete recovery of the product from the aqueous phase.[1][2]

    • Washing: Wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove unreacted acetic acid, followed by a brine wash to remove residual salts.[1]

    • Purification: Column chromatography is a common method for purification. Ensure the correct stationary phase (e.g., silica (B1680970) gel) and eluent system are used to effectively separate the product from impurities.

Q2: I am observing unexpected peaks in my GC-MS analysis of the final product. What are the likely side products?

A2: The presence of unexpected peaks in your GC-MS analysis suggests the formation of side products. Common impurities in the synthesis of Methyl O-acetylricinoleate include:

• Unreacted Methyl Ricinoleate: The most common impurity is the starting material itself. This indicates an incomplete reaction.

• Diacetylated Products: Although methyl ricinoleate has only one hydroxyl group, impurities in the starting material or side reactions at the double bond (though less common under standard acetylation conditions) could potentially lead to other acetylated species.

• Dimer Formation: During the initial esterification of ricinoleic acid to methyl ricinoleate, a dimer can form through the esterification of the secondary alcohol of one methyl ricinoleate molecule with another molecule of ricinoleic acid.[3] This impurity, if carried over, will not be acetylated at the hydroxyl group.

• Products of Double Bond Isomerization or Migration: While less common under mild acetylation conditions, the double bond in the ricinoleate backbone could potentially isomerize, leading to a mixture of cis/trans isomers or a shift in the double bond position.

• Estolide Formation: Ricinoleic acid has a tendency to form estolides (polyesters) through the esterification of the hydroxyl group of one molecule with the carboxylic acid group of another.[4] If ricinoleic acid is present as an impurity in the starting methyl ricinoleate, it can contribute to the formation of these byproducts.

Q3: How can I effectively purify Methyl O-acetylricinoleate?

A3: Purification is critical to obtaining a high-purity product. The following methods are commonly employed:

• Liquid-Liquid Extraction: This is a crucial first step in the work-up process to separate the product from water-soluble impurities and reagents. A common procedure involves dissolving the crude product in an organic solvent like ethyl acetate and washing with aqueous solutions of acid, base, and brine.[1]

• Column Chromatography: This is a highly effective method for separating the desired product from unreacted starting materials and side products. Silica gel is a common stationary phase, and the mobile phase is typically a mixture of non-polar and polar solvents (e.g., hexane (B92381) and ethyl acetate). The polarity of the eluent can be gradually increased to elute compounds with different polarities.

• Fractional Distillation under Reduced Pressure: For larger scale purifications, fractional distillation at reduced pressure can be used to separate Methyl O-acetylricinoleate from less volatile impurities. One study reported increasing the purity of methyl ricinoleate from 87.2% to 99.5% using this method.[5]

Data Presentation

Table 1: Comparison of Purification Methods for Ricinoleate Derivatives

Purification Method	Starting Material Purity	Final Purity	Yield	Reference
Fractional Distillation under Reduced Pressure	87.2% (Methyl Ricinoleate)	99.5% (Methyl Ricinoleate)	30.6% (v/v)	[5]
Column Chromatography	~80% (Ricinoleic Acid)	>95% (Methyl Ricinoleate)	75%	[3]
Liquid-Liquid Extraction	Castor Oil Methyl Esters	95-99% (Methyl Ricinoleate)	75-90%	[6]

Experimental Protocols

Protocol 1: General Procedure for O-Acetylation using Acetic Anhydride and Pyridine (B92270) [1]

• Dissolve the starting material (methyl ricinoleate, 1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert atmosphere (e.g., Argon).

• Cool the solution to 0°C in an ice bath.

• Add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) dropwise to the solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by TLC.

• Quench the reaction by the slow addition of dry methanol.

• Co-evaporate the reaction mixture with toluene (B28343) to remove pyridine.

• Dilute the residue with dichloromethane (B109758) or ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Solvent-Free Acetylation using a Catalyst [2]

• In a round-bottom flask, add the substrate (e.g., an alcohol, 1 equivalent) and an equimolar amount of acetic anhydride.

• Add a catalytic amount of a suitable catalyst (e.g., 1% VOSO₄·5H₂O).

• Stir the reaction mixture at room temperature for the required time (e.g., 2 to 24 hours), monitoring the reaction by TLC.

• Quench the reaction by adding water and stir for approximately 15 minutes.

• Add a saturated solution of NaHCO₃ to neutralize the aqueous phase.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic phase with distilled water until neutral.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the product using column chromatography if necessary.

Visualizations

Caption: Main reaction pathway for Methyl O-acetylricinoleate synthesis and potential side reactions.

Caption: Troubleshooting workflow for low yield or impure Methyl O-acetylricinoleate.

References

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Four New Ricinoleic Acid-Derived 1-O-alkylglycerols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. WO2009109985A1 - A process for the enrichment of methyl ricinoleate from castor oil methyl esters by liquid-liquid extraction - Google Patents [patents.google.com]

"preventing degradation of Methyl O-acetylricinoleate during storage"

Welcome to the Technical Support Center for Methyl O-acetylricinoleate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the storage and stability of Methyl O-acetylricinoleate. Here you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl O-acetylricinoleate and why is its stability important?

Methyl O-acetylricinoleate is the methyl ester of O-acetylricinoleic acid, a derivative of ricinoleic acid, the primary fatty acid in castor oil. Its unique chemical structure, featuring an acetylated hydroxyl group and a double bond, makes it a valuable compound in various research and development applications, including as a lubricant, plasticizer, and in the formulation of cosmetics and pharmaceuticals.[1][2][3][4][5]

The stability of Methyl O-acetylricinoleate is critical because its degradation can lead to the formation of impurities that may alter its physical and chemical properties, potentially compromising experimental results and the safety and efficacy of final products. The primary degradation pathways are hydrolysis and oxidation.

Q2: What are the ideal storage conditions for Methyl O-acetylricinoleate?

To minimize degradation, Methyl O-acetylricinoleate should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from light, heat, and sources of ignition.[6][7] For long-term storage, refrigeration at -20°C is recommended. Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent oxidation.

Q3: What are the signs of Methyl O-acetylricinoleate degradation?

Degradation of Methyl O-acetylricinoleate can be indicated by several observable changes:

• Changes in physical appearance: The clear, pale-yellow liquid may become cloudy or change color.

• Odor development: A rancid or acidic odor can indicate oxidative or hydrolytic degradation.

• Increased acidity: An increase in the acid value of the substance is a quantitative indicator of hydrolysis.

• Formation of peroxides: An elevated peroxide value is a primary indicator of oxidation.

Troubleshooting Guide

This guide will help you identify and resolve common issues related to the degradation of Methyl O-acetylricinoleate during storage and in your experimental workflow.

Issue 1: Increased Acidity or Hydrolysis

Symptoms:

• A noticeable acidic smell.

• A significant increase in the Acid Value (AV) of your sample.

• Inconsistent results in pH-sensitive applications.

Potential Causes:

• Exposure to moisture: The ester linkage in Methyl O-acetylricinoleate is susceptible to hydrolysis in the presence of water, which is accelerated by acidic or basic conditions. This reaction cleaves the ester bond, yielding ricinoleic acid methyl ester and acetic acid, or further hydrolysis of the methyl ester to ricinoleic acid and methanol.

• Improper storage: Storing in containers that are not airtight or in a humid environment increases the risk of hydrolysis.

Solutions:

• Control moisture: Ensure the product is stored in a tightly sealed container with a desiccant if necessary. Handle the product in a dry environment.

• pH control: If used in an aqueous formulation, buffer the system to a neutral or slightly acidic pH to minimize the rate of hydrolysis.

• Use of hydrolysis inhibitors: For formulations where prolonged stability in the presence of moisture is required, consider the addition of a hydrolysis inhibitor, such as a carbodiimide.[8][9][10][11] Carbodiimides can react with carboxylic acids formed during hydrolysis, preventing them from catalyzing further degradation.[8][11]

Logical Troubleshooting Workflow for Hydrolysis

Troubleshooting workflow for addressing hydrolysis.

Issue 2: Oxidation

Symptoms:

• Development of a rancid or off-odor.

• A significant increase in the Peroxide Value (PV) of your sample.

• Discoloration of the product.

Potential Causes:

• Exposure to air (oxygen): The double bond in the ricinoleic acid backbone is susceptible to oxidation, leading to the formation of hydroperoxides, which can further decompose into secondary oxidation products like aldehydes and ketones.

• Exposure to light: UV light can catalyze the oxidation process.[6][7]

• Exposure to heat: Elevated temperatures accelerate the rate of oxidation.[12][13]

• Presence of metal ions: Metal ions can act as catalysts for oxidation.

Solutions:

• Inert atmosphere: Store the product under an inert gas like nitrogen or argon to displace oxygen.

• Protection from light: Use amber glass or opaque containers to protect the product from light.[7]

• Temperature control: Store at recommended cool temperatures and avoid repeated heating and cooling cycles.

• Use of antioxidants: The addition of antioxidants can inhibit the oxidation process. Common choices for oils and esters include butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT).[14][15][16][17][18]

• Use of chelating agents: If metal ion contamination is suspected, adding a chelating agent like EDTA can help to sequester the metal ions and prevent them from catalyzing oxidation.[8]

Degradation Pathway Overview

Primary degradation pathways of Methyl O-acetylricinoleate.

Quantitative Data on Degradation

The stability of Methyl O-acetylricinoleate is influenced by various factors. The following tables summarize available quantitative data to help in making informed decisions about storage and handling.

Table 1: Effect of Temperature on Oxidation of Castor Bean Oil

This table illustrates the impact of storage temperature on the increase in peroxide value of crude oil extracted from castor beans over time. A higher peroxide value indicates a greater degree of oxidation.

Storage Time (days)	Peroxide Value (meq O₂/kg) at 15°C	Peroxide Value (meq O₂/kg) at 25°C	Peroxide Value (meq O₂/kg) at 35°C
0	~1.5	~1.5	~1.5
45	~1.8	~2.5	~3.5
90	~2.0	~3.0	~4.5
135	~2.2	~3.8	~5.8
180	~2.5	~4.5	~7.0
Data adapted from a study on castor bean storage.[12]

Table 2: Recommended Concentrations of Common Antioxidants

The following are typical concentration ranges for commonly used antioxidants in fats and oils. The optimal concentration may vary depending on the specific application and storage conditions.

Antioxidant	Typical Concentration Range (in oil, w/w)
Butylated Hydroxyanisole (BHA)	0.01% - 0.02%
Butylated Hydroxytoluene (BHT)	0.01% - 0.02%
General recommendations for fats and oils.[14][15]

Experimental Protocols

To monitor the stability of your Methyl O-acetylricinoleate samples, you can perform the following standard analytical tests.

Protocol 1: Determination of Peroxide Value (PV)

This method determines the concentration of peroxides, which are primary products of oxidation. The AOCS Official Method Cd 8b-90 is a widely accepted standard.

Materials:

• Acetic acid-isooctane solution (3:2, v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• Deionized water

• 0.1 M Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution, standardized

• 1% Starch indicator solution

• 250 mL Erlenmeyer flasks with glass stoppers

Procedure:

• Weigh approximately 5 ± 0.05 g of the Methyl O-acetylricinoleate sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of the acetic acid-isooctane solution and swirl to dissolve the sample.

• Add 0.5 mL of the saturated KI solution.

• Allow the solution to stand for exactly 1 minute, shaking it thoroughly at least three times during this period.

• Immediately add 30 mL of deionized water.

• Titrate with the 0.1 M sodium thiosulfate solution, agitating vigorously, until the yellow iodine color has almost disappeared.

• Add approximately 0.5 mL of the starch indicator solution. The solution should turn blue.

• Continue the titration, adding the sodium thiosulfate solution dropwise with constant agitation, until the blue color just disappears.

• Record the volume of titrant used.

• Conduct a blank determination using all reagents but without the sample.

Calculation:

Peroxide Value (meq O₂/kg) = ((S - B) * M * 1000) / W

Where:

• S = Volume of titrant used for the sample (mL)

• B = Volume of titrant used for the blank (mL)

• M = Molarity of the sodium thiosulfate solution

• W = Weight of the sample (g)

Protocol 2: Determination of Acid Value (AV)

This method measures the amount of free fatty acids present, which is an indicator of hydrolytic degradation. The AOCS Official Method Cd 3d-63 is a standard procedure.

Materials:

• Isopropyl alcohol and toluene (B28343) solvent mixture (1:1, v/v), neutralized

• 0.1 M Potassium hydroxide (B78521) (KOH) solution, standardized

• Phenolphthalein (B1677637) indicator solution (1% in isopropyl alcohol)

• 250 mL Erlenmeyer flasks

Procedure:

• Add 2 mL of phenolphthalein indicator to 125 mL of the solvent mixture and neutralize with the 0.1 M KOH solution to a faint but permanent pink color.

• Weigh an appropriate amount of the Methyl O-acetylricinoleate sample into an Erlenmeyer flask (e.g., 20 g for an expected acid value of 0-1).

• Add 125 mL of the neutralized solvent mixture and ensure the sample is completely dissolved.

• Titrate with the 0.1 M KOH solution, swirling the flask, until a permanent faint pink color is observed that persists for at least 30 seconds.

• Record the volume of titrant used.

Calculation:

Acid Value (mg KOH/g) = (V * M * 56.1) / W

Where:

• V = Volume of KOH titrant used (mL)

• M = Molarity of the KOH solution

• 56.1 = Molecular weight of KOH

• W = Weight of the sample (g)

Experimental Workflow Diagram

Workflow for assessing the stability of Methyl O-acetylricinoleate.

References

• 1. Methyl O-Acetylricinoleate 140-03-4 | TCI AMERICA [tcichemicals.com]
• 2. methyl acetyl ricinoleate, 140-03-4 [thegoodscentscompany.com]
• 3. CAS 140-03-4: Methyl acetyl ricinoleate | CymitQuimica [cymitquimica.com]
• 4. Methyl acetyl ricinoleate | C21H38O4 | CID 5354176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl O-acetylricinoleate | C21H38O4 | CID 5282107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. laballey.com [laballey.com]
• 7. laballey.com [laballey.com]
• 8. carbodiimide.com [carbodiimide.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. carbodiimide.com [carbodiimide.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. BHA & BHT Synthetic Antioxidants in Food & Nutrition - Knowde [periodical.knowde.com]
• 15. kemin.com [kemin.com]
• 16. Anti-inflammatory activity of the artificial antioxidants 2-tert-butyl-4-methoxyphenol (BHA), 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4,6-tri-tert-butylphenol (TBP), and their various combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Dirty Dozen: BHA and BHT - David Suzuki Foundation [davidsuzuki.org]
• 18. A comparison of cell death mechanisms of antioxidants, butylated hydroxyanisole and butylated hydroxytoluene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Transesterification for High-Purity Methyl O-acetylricinoleate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of high-purity Methyl O-acetylricinoleate.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the transesterification of castor oil and the subsequent acetylation to produce Methyl O-acetylricinoleate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Methyl Ricinoleate (B1264116) (Transesterification Step)	Incomplete reaction: Insufficient reaction time, temperature, or catalyst concentration.	- Ensure the reaction is carried out for a sufficient duration (e.g., at least 1-2 hours).- Maintain the optimal reaction temperature, typically between 60-65°C, to avoid methanol (B129727) evaporation.[1] - Use an adequate amount of catalyst (e.g., 0.5-1.0% w/w of KOH).[2]
High free fatty acid (FFA) content in castor oil: FFAs react with the base catalyst to form soap, which consumes the catalyst and hinders the reaction.[2]	- If the FFA level is high (e.g., >1%), consider a pre-treatment step with an acid catalyst to esterify the FFAs before the base-catalyzed transesterification.[3]
Presence of water in reactants: Water can hydrolyze the triglycerides and the formed esters, and also deactivates the base catalyst.	- Ensure that the castor oil, methanol, and catalyst are anhydrous. The oil can be preheated to remove moisture.[1]
Inadequate mixing: Poor mixing can lead to an incomplete reaction due to insufficient contact between the reactants.	- Use a mechanical stirrer to ensure vigorous and consistent mixing throughout the reaction.
Formation of a thick emulsion or soap during transesterification	High FFA content in the oil: As mentioned above, this leads to saponification.[2]	- Neutralize the oil with glycerol (B35011) or perform an acid-catalyzed pre-esterification if the acid value is high.[2]
Excess catalyst: Too much base catalyst can promote soap formation.	- Optimize the catalyst concentration. For raw castor oil, a higher concentration (e.g., 1.0% w/w KOH) might be needed compared to neutralized oil (e.g., 0.5% w/w KOH).[2]
Low Yield of Methyl O-acetylricinoleate (Acetylation Step)	Incomplete acetylation: Insufficient acetylating agent (e.g., acetic anhydride (B1165640) or methyl acetate) or catalyst, or suboptimal reaction conditions.	- Use a molar excess of the acetylating agent.- Ensure the use of an appropriate catalyst if required.- Optimize the reaction temperature and time for the acetylation step.
Loss of product during workup: The product may be lost during washing or extraction steps.	- Carefully separate the organic and aqueous layers during washing.- Minimize the number of washing steps if possible without compromising purity.
Product Purity Issues (Presence of Impurities)	Incomplete conversion: Residual methyl ricinoleate from the acetylation step.	- Optimize the acetylation reaction conditions to drive the reaction to completion.
Presence of byproducts: Side reactions can lead to the formation of various impurities.	- Control the reaction temperature to minimize side reactions.- Use the optimal catalyst concentration to avoid unwanted reactions.
Inefficient purification: The purification method (e.g., fractional distillation) may not be effective in removing all impurities.	- For fractional distillation, ensure the column has sufficient theoretical plates for good separation.- Perform the distillation under reduced pressure to lower the boiling point and prevent degradation of the product.[4]
Product is discolored	Oxidation of the product: Exposure to air, especially at elevated temperatures, can cause oxidation.	- Store the final product under an inert atmosphere (e.g., nitrogen or argon).- Use antioxidants during the process if necessary.
Thermal degradation: High temperatures during distillation can cause the product to decompose and discolor.	- Use vacuum distillation to lower the boiling point of the product and minimize thermal stress.[4]

Frequently Asked Questions (FAQs)

1. What is the optimal catalyst for the transesterification of castor oil to methyl ricinoleate?

Potassium hydroxide (B78521) (KOH) is a commonly used and effective catalyst for the transesterification of castor oil.[2][3] The optimal concentration typically ranges from 0.5% to 1.0% by weight of the oil.[2] For castor oil with a high free fatty acid content, a two-step process involving an initial acid-catalyzed esterification followed by a base-catalyzed transesterification may be more suitable.[3]

2. What is the ideal molar ratio of methanol to castor oil for transesterification?

While the stoichiometric ratio is 3:1, an excess of methanol is generally used to shift the equilibrium towards the formation of methyl esters. A molar ratio of 6:1 is often cited as a good starting point.[2] However, the optimal ratio can vary depending on the catalyst and reaction conditions.

3. How can I monitor the progress of the transesterification reaction?

The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) to observe the disappearance of triglycerides and the appearance of methyl esters. For quantitative analysis, Gas Chromatography (GC) can be used to determine the concentration of methyl ricinoleate in the reaction mixture at different time points.[4]

4. What is a suitable method for the acetylation of methyl ricinoleate?

Interesterification with an excess of methyl acetate (B1210297) is a viable method for the synthesis of Methyl O-acetylricinoleate from methyl ricinoleate.

5. How can I purify the final Methyl O-acetylricinoleate to a high degree of purity?

Fractional distillation under reduced pressure is an effective method for purifying Methyl O-acetylricinoleate.[4] This technique separates the desired product from lower-boiling impurities and higher-boiling byproducts. It is crucial to perform the distillation under vacuum to prevent thermal decomposition of the product at high temperatures.[4]

6. What are the common impurities found in the final product?

Common impurities can include unreacted methyl ricinoleate, byproducts from side reactions during transesterification or acetylation, and residual catalyst or solvents. The specific impurities will depend on the reaction conditions and the purity of the starting materials.

7. What analytical techniques are recommended for assessing the purity of Methyl O-acetylricinoleate?

Gas Chromatography (GC) is a primary method for determining the purity of Methyl O-acetylricinoleate.[5] Other useful techniques include Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the presence of the acetyl group and the absence of the hydroxyl group, and Nuclear Magnetic Resonance (NMR) spectroscopy for detailed structural confirmation.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the transesterification of castor oil. Note that the conditions and resulting yields can vary significantly based on the specific experimental setup and the quality of the raw materials.

Table 1: Influence of Catalyst on Methyl Ester Yield from Castor Oil

Catalyst	Catalyst Concentration (% w/w)	Methanol:Oil Molar Ratio	Temperature (°C)	Reaction Time (min)	Yield (%)	Reference
KOH	0.5	6:1	Ambient	15	92.5 (neutralized oil)	[2]
KOH	1.0	6:1	Ambient	30	19.9 (raw oil)	[2]
KOH	1.0	6:1	60-65	90	Not specified	[1]
KOH	2.4 g in 65 ml Methanol	70	360	Not specified	[3]
NaOH	Not specified	Not specified	Not specified	Not specified	58	[2]

Table 2: Effect of Reaction Parameters on Methyl Ricinoleate Yield

Methanol:Oil Molar Ratio	Catalyst (KOH) Conc. (% w/w)	Temperature (°C)	Reaction Time (min)	Yield (%)	Reference
6:1	0.5	Ambient	15	92.0 (neutralized oil)	[2]
9:1	1.0	Not specified	Not specified	Not specified	[6]
12:1	Not specified	Not specified	Not specified	Lower yield observed	[6]
6:1	1.0	30	45	Lowest viscosity	[6]

Experimental Protocols

1. Transesterification of Castor Oil to Methyl Ricinoleate

This protocol is a generalized procedure based on common laboratory practices.

• Materials:

  • Castor oil

  • Methanol (anhydrous)

  • Potassium hydroxide (KOH)

  • Hexane

  • Distilled water

  • Anhydrous sodium sulfate (B86663)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Mechanical stirrer

  • Heating mantle with temperature control

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Pre-treatment of Castor Oil (if necessary): If the acid value of the castor oil is high, pre-treat it by heating to 110-120°C for 30-60 minutes to remove moisture.[1]

  • Catalyst Preparation: Dissolve the required amount of KOH (e.g., 0.5-1.0% w/w of oil) in anhydrous methanol in a separate flask.[1]

  • Reaction Setup: Add the castor oil to the three-neck flask and heat it to the desired reaction temperature (e.g., 60-65°C) with stirring.[1]

  • Reaction: Slowly add the methanolic KOH solution to the heated oil. Continue stirring vigorously and maintain the temperature for the desired reaction time (e.g., 1-2 hours).

  • Separation of Glycerol: After the reaction is complete, transfer the mixture to a separatory funnel and allow it to stand for several hours until two distinct layers form. The bottom layer is glycerol, and the upper layer is the methyl ester phase.[1]

  • Washing: Carefully drain the glycerol layer. Wash the methyl ester layer with warm distilled water several times until the washings are neutral.

  • Drying: Dry the washed methyl ester layer over anhydrous sodium sulfate.

  • Solvent Removal: Filter off the sodium sulfate and remove any residual methanol and water using a rotary evaporator. The resulting product is crude methyl ricinoleate.

2. Acetylation of Methyl Ricinoleate to Methyl O-acetylricinoleate

• Materials:

  • Methyl ricinoleate

  • Methyl acetate (excess)

  • Sodium methylate (catalyst)

• Procedure:

  • Synthesize Methyl O-acetylricinoleate from methyl ricinoleate through interesterification using an excess of methyl acetate.

  • Purify the resulting product by solvent partitioning.

3. Purification of Methyl O-acetylricinoleate by Fractional Distillation

• Equipment:

  • Fractional distillation apparatus (including a fractionating column, condenser, and receiving flasks)

  • Vacuum pump

  • Heating mantle

• Procedure:

  • Set up the fractional distillation apparatus.

  • Place the crude Methyl O-acetylricinoleate in the distillation flask.

  • Apply a vacuum to the system to reduce the pressure.[4]

  • Gently heat the distillation flask.

  • Collect the different fractions as they distill at their respective boiling points. The fraction corresponding to the boiling point of Methyl O-acetylricinoleate under the applied vacuum should be collected as the high-purity product.

Visualizations

Caption: Workflow for the transesterification of castor oil to methyl ricinoleate.

Caption: Workflow for the acetylation and purification of Methyl O-acetylricinoleate.

Caption: Logical troubleshooting flow for low yield or purity issues.

References

• 1. ijnrd.org [ijnrd.org]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. pakbs.org [pakbs.org]
• 4. researchgate.net [researchgate.net]
• 5. Methyl O-Acetylricinoleate | CymitQuimica [cymitquimica.com]
• 6. isca.me [isca.me]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl O-acetylricinoleate and Phthalate Plasticizers for Polymer Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of a Bio-Based Plasticizer with a Conventional Alternative, Supported by Experimental Data.

The plastics industry is undergoing a significant transformation, driven by the increasing demand for sustainable and safer materials. This guide provides a detailed comparative study of Methyl O-acetylricinoleate (MAR), a bio-based plasticizer derived from castor oil, and traditional phthalate (B1215562) plasticizers, which have long been the industry standard. This comparison is based on their performance in Polyvinyl Chloride (PVC), a widely used polymer, and is supported by experimental data to inform material selection for research, development, and manufacturing.

Performance Comparison: Methyl O-acetylricinoleate vs. Dioctyl Phthalate (DOP)

The following tables summarize the key performance indicators of MAR and a representative phthalate, Dioctyl Phthalate (DOP), in PVC formulations. The data is presented in Parts per Hundred Resin (PHR), a standard measure for plasticizer concentration.

Table 1: Mechanical Properties

Property	Plasticizer	50 PHR	60 PHR	70 PHR	80 PHR	90 PHR
Tensile Strength (MPa)	MAR	16.0	14.5	13.0	11.5	10.0
DOP	~17.4	~16.6	~15.8	~15.0	~14.2
Elongation at Break (%)	MAR	250	280	310	340	370
DOP	~250	~300	~350	~380	~400

Note: DOP data is estimated from graphical representations and multiple sources for comparable PVC grades and may vary based on specific formulation and testing conditions.

Table 2: Thermal and Physical Properties

Property	Plasticizer	50 PHR	60 PHR	70 PHR	80 PHR	90 PHR
Glass Transition Temp. (Tg) (°C)	MAR	8.2	-1.5	-10.8	-18.2	-25.6
DOP	~25	~15	~5	~-5	~-15
Hardness (Shore A)	MAR	85	82	79	76	73
DOP	~80	~77	~74	~71	~68
Density (g/cm³)	MAR	1.25	1.23	1.21	1.19	1.17
Thermal Stability (°C)	MAR	Stable up to 200°C
Migration Resistance	MAR (modified)	Extraction rate 35.6% lower than DOP in one study.[1]
DOP	Higher migration rates compared to many bio-based alternatives.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on established ASTM standards.

Tensile Properties Testing (ASTM D638)

This test determines the force required to break a plastic sample and the extent to which the specimen stretches or elongates to that breaking point.

• Specimen Preparation: Test specimens are prepared in a standard "dumbbell" or "dogbone" shape through injection molding or die-cutting from a pressed sheet of the plasticized PVC formulation. The dimensions of the specimen depend on the material's rigidity and thickness.

• Equipment: A universal testing machine (tensile tester) equipped with grips to hold the specimen and an extensometer to measure elongation is used.

• Procedure:

  • The specimen is securely placed in the tensile grips of the testing machine.

  • The extensometer is attached to the gauge length of the specimen.

  • The test is initiated by separating the grips at a constant rate of speed (e.g., 50 mm/min).

  • The force applied and the corresponding elongation are recorded until the specimen fractures.

• Data Analysis: From the recorded data, tensile strength, elongation at break, and modulus of elasticity are calculated.

Plasticizer Migration Testing (ASTM D2199)

This accelerated test method measures the tendency of a plasticizer to migrate from a vinyl fabric to a lacquer coating it is in contact with. A similar principle is used to assess migration into other media.

• Apparatus: A forced-convection oven, glass panels, weights, and the vinyl and coating materials.

• Procedure:

  • A small sample of the plasticized vinyl fabric is placed on a conditioned lacquer film under a specified pressure (e.g., 0.5 psi).

  • This assembly is placed in an oven at an elevated temperature (e.g., 50°C) for a set period (e.g., 72 hours).

  • After the test period, the assembly is removed from the oven and cooled.

  • The coating is then visually examined for any signs of marring, softening, or other changes in appearance, which indicate plasticizer migration.

• Evaluation: The degree of migration is rated qualitatively (e.g., no change, faint imprint, severe imprint). For quantitative analysis of migration into a liquid medium (like hexane), the weight loss of the plasticized PVC sample after immersion for a specified time is measured.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability of the plasticized PVC.

• Equipment: A thermogravimetric analyzer.

• Procedure:

  • A small, precisely weighed sample of the plasticized PVC is placed in a sample pan.

  • The pan is placed in the TGA furnace.

  • The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • The weight of the sample is continuously monitored and recorded as the temperature increases.

• Data Analysis: The resulting TGA curve shows the temperatures at which weight loss occurs, indicating the onset of degradation. The initial decomposition temperature is a key indicator of thermal stability.

Glass Transition Temperature (Tg) Determination (Dynamic Mechanical Analysis - DMA)

DMA is a technique used to study the viscoelastic behavior of polymers. It is highly sensitive for determining the glass transition temperature.

• Equipment: A dynamic mechanical analyzer.

• Procedure:

  • A rectangular specimen of the plasticized PVC is clamped in the DMA instrument.

  • A sinusoidal stress is applied to the sample, and the resulting strain is measured.

  • The temperature of the sample is ramped up at a controlled rate while the stress and strain are continuously measured.

• Data Analysis: The storage modulus (a measure of the elastic response), loss modulus (a measure of the viscous response), and tan delta (the ratio of loss to storage modulus) are calculated. The peak of the tan delta curve is typically taken as the glass transition temperature (Tg).

Mandatory Visualizations

Phthalate Endocrine Disruption Signaling Pathway

References

• 1. Tensile Strength of Plastics Using ASTM D 638 Test Standard [prestogroup.com]

A Comparative Guide to Analytical Methods for Methyl O-acetylricinoleate Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of Methyl O-acetylricinoleate is crucial for quality control, formulation development, and stability testing. This guide provides a comparative overview of established analytical techniques that can be validated for this purpose, supported by detailed experimental protocols and performance characteristics. While specific validated methods for Methyl O-acetylricinoleate are not extensively documented in publicly available literature, this guide leverages established methodologies for the analysis of similar compounds, primarily fatty acid methyl esters (FAMEs).

Comparison of Analytical Techniques

The quantification of Methyl O-acetylricinoleate can be approached using several analytical techniques, each with its own set of advantages and limitations. The most common and applicable methods include Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Feature	Gas Chromatography (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-DAD)
Principle	Separation based on volatility and polarity in a gaseous mobile phase. Detection by flame ionization.	Separation based on volatility and polarity, with mass-based identification and quantification.	Separation based on polarity in a liquid mobile phase. Detection by diode-array UV-Vis spectrophotometry.
Typical Sample Prep	Derivatization to FAMEs is a common practice for fatty acids, though Methyl O-acetylricinoleate is already an ester.[1][2][3][4]	Similar to GC-FID, often involving derivatization of the parent compounds.[5]	Direct injection of the sample dissolved in a suitable solvent.[6]
Selectivity	Good, based on retention time.	Excellent, provides structural information for peak identification.[5]	Good, based on retention time and UV-Vis spectrum.[6]
Sensitivity	High for hydrocarbons.	Very high, with the ability to perform selected ion monitoring (SIM) for trace analysis.[5]	Moderate to high, depending on the chromophore of the analyte.
Quantification	Reliable with proper calibration.	Highly accurate and precise.	Reliable with proper calibration.[6]
Instrumentation Cost	Lower	Higher	Moderate
Throughput	Can be high with automated systems.[2][3][4]	Similar to GC-FID.	Generally high.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for GC and HPLC analysis that can be adapted for Methyl O-acetylricinoleate.

Gas Chromatography (GC) Method

This protocol is based on general procedures for FAME analysis and would require optimization and validation for Methyl O-acetylricinoleate.

1. Sample Preparation:

• Accurately weigh the sample containing Methyl O-acetylricinoleate.

• Dissolve the sample in an appropriate solvent (e.g., hexane (B92381) or isooctane).

• If necessary, perform a derivatization step to convert any free acids to their methyl esters. A common method involves using methanolic HCl or BF3-methanol.[7] For a sample already containing Methyl O-acetylricinoleate, this step might be omitted, but a cleanup procedure may be necessary to remove interfering substances.

2. GC-FID/MS Conditions:

• Column: A polar capillary column (e.g., a wax-type or cyano-substituted column) is typically used for FAME separation.[5]

• Injector: Split/splitless injector, with a temperature of ~250°C.

• Oven Temperature Program: A temperature gradient is typically employed, for instance, starting at a lower temperature (e.g., 100°C), holding for a few minutes, and then ramping up to a final temperature of ~240°C.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Detector (FID): Temperature of ~260°C.

• Detector (MS): For GC-MS, operate in electron ionization (EI) mode with a scan range appropriate for the expected mass fragments of Methyl O-acetylricinoleate.[7]

3. Method Validation:

• The method should be validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), and limit of quantification (LOQ).[8]

High-Performance Liquid Chromatography (HPLC) Method

This protocol is adapted from methods used for the analysis of similar lipid compounds.

1. Sample Preparation:

• Accurately weigh the sample.

• Dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC-DAD Conditions:

• Column: A reverse-phase C18 column is commonly used for the separation of lipids.[6]

• Mobile Phase: A mixture of acetonitrile (B52724) and water is a common mobile phase for reverse-phase separation of lipids.[6] The exact ratio should be optimized for the best separation.

• Flow Rate: Typically around 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducible retention times.

• Detector (DAD): The wavelength for detection should be selected based on the UV absorbance of Methyl O-acetylricinoleate. If it lacks a strong chromophore, a low wavelength (e.g., ~205 nm) might be used, or an alternative detector like an Evaporative Light Scattering Detector (ELSD) could be considered.

3. Method Validation:

• As with the GC method, a full validation according to ICH guidelines is necessary to ensure the method is suitable for its intended purpose. This includes establishing linearity, accuracy, precision, specificity, LOD, and LOQ.

Visualizations

Experimental Workflow for Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for the quantification of Methyl O-acetylricinoleate.

Caption: Workflow for analytical method validation.

Logical Relationship of Analytical Techniques

This diagram shows the relationship between sample preparation and the primary analytical techniques discussed.

Caption: Sample preparation to analytical quantification.

References

• 1. Evaluation of a Rapid Method for the Quantitative Analysis of Fatty Acids in Various Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. A simplified and efficient method for the analysis of fatty acid methyl esters suitable for large clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Newly Validated HPLC-DAD Method for the Determination of Ricinoleic Acid (RA) in PLGA Nanocapsules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. actascientific.com [actascientific.com]

A Comparative Guide to the Cross-Validation of GC-MS and NMR for the Analysis of Methyl O-acetylricinoleate

For researchers, scientists, and drug development professionals engaged in the analysis of fatty acid methyl esters (FAMEs), robust and reliable analytical methodologies are paramount. Methyl O-acetylricinoleate, a derivative of castor oil, finds applications in various industrial and pharmaceutical sectors, necessitating its accurate identification and quantification. This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the cross-validation of Methyl O-acetylricinoleate analysis. We present detailed experimental protocols, a comparative analysis of the data obtained, and visual workflows to aid in the selection and implementation of these methods.

Experimental Protocols

A critical aspect of any analytical validation is a well-defined experimental protocol. The following sections detail the methodologies for the analysis of Methyl O-acetylricinoleate using both GC-MS and NMR.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like FAMEs due to its high chromatographic resolution and sensitive detection.

1. Sample Preparation: Methyl O-acetylricinoleate samples are typically diluted in a suitable organic solvent, such as hexane (B92381) or dichloromethane, to a concentration of approximately 1 mg/mL. If the sample is part of a complex mixture, a prior extraction and derivatization to form the methyl ester may be necessary. However, for the analysis of the pure compound, direct dilution is sufficient.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: 5975C VL MSD or equivalent.

• Column: A polar capillary column, such as a HP-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating FAMEs.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 10 minutes at 280°C.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy provides detailed structural information about the molecule, making it an excellent tool for unambiguous identification and structural confirmation.

1. Sample Preparation: Approximately 10-20 mg of Methyl O-acetylricinoleate is dissolved in 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard for chemical shift referencing (0 ppm).

2. NMR Instrumentation and Conditions:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

• Nuclei: ¹H and ¹³C.

• ¹H NMR Parameters:

  • Pulse Program: zg30.

  • Number of Scans: 16.

  • Relaxation Delay: 1.0 s.

  • Spectral Width: 16 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30.

  • Number of Scans: 1024.

  • Relaxation Delay: 2.0 s.

  • Spectral Width: 240 ppm.

Data Presentation: A Comparative Analysis

The data obtained from GC-MS and NMR are complementary, and their combined interpretation provides a high degree of confidence in the identity and purity of Methyl O-acetylricinoleate.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and polarity, followed by mass-based detection.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.
Information Provided	Retention time for chromatographic separation, and a mass spectrum for identification.	Chemical shifts, coupling constants, and integration values for detailed structural elucidation.
Identification	Based on matching the fragmentation pattern in the mass spectrum with a library (e.g., NIST).	Unambiguous structural confirmation by analyzing the chemical environment of each proton and carbon atom.
Quantification	Highly sensitive for quantification of the main component and impurities based on peak area.	Can be quantitative (qNMR) with the use of an internal standard, providing accurate concentration measurements.
Isomer Separation	Can separate positional and geometric isomers with appropriate columns and methods.[1]	Can distinguish between isomers based on differences in their NMR spectra.
Strengths	High sensitivity (detects trace impurities), excellent for purity assessment, and provides molecular weight information.	Provides detailed and unambiguous structural information, non-destructive.
Limitations	Isomer identification can be challenging without authentic standards, and thermal degradation of some compounds can occur.	Lower sensitivity compared to GC-MS, and complex spectra for mixtures can be difficult to interpret.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of Methyl O-acetylricinoleate analysis using GC-MS and NMR.

Caption: Workflow for the cross-validation of Methyl O-acetylricinoleate analysis.

Conclusion

The cross-validation of analytical data from GC-MS and NMR provides a powerful and comprehensive approach to the characterization of Methyl O-acetylricinoleate. GC-MS offers high sensitivity for purity assessment and initial identification, while NMR delivers unambiguous structural confirmation. By leveraging the complementary strengths of these two techniques, researchers, scientists, and drug development professionals can ensure the identity, purity, and quality of this important chemical compound with a high degree of confidence. This integrated analytical strategy is essential for robust quality control and regulatory compliance.

References

• 1. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Oxidative Stability Showdown: Methyl O-acetylricinoleate vs. Methyl Oleate

A Comparative Guide for Researchers and Drug Development Professionals

The oxidative stability of fatty acid methyl esters (FAMEs) is a critical parameter for their application in various fields, including as lubricants, biofuels, and excipients in drug formulations. Understanding the relative stability of different FAMEs is paramount for predicting shelf-life, ensuring product integrity, and maintaining performance. This guide provides an objective comparison of the oxidative stability of methyl O-acetylricinoleate and a common monounsaturated counterpart, methyl oleate (B1233923), supported by experimental data.

Executive Summary

Experimental evidence demonstrates that the acetylation of the hydroxyl group on methyl ricinoleate (B1264116) to form methyl O-acetylricinoleate significantly impacts its oxidative stability. While the parent compound, methyl ricinoleate, exhibits greater stability than methyl oleate, the introduction of the acetyl group in methyl O-acetylricinoleate leads to a decrease in its oxidative stability, making it more susceptible to oxidation than methyl oleate under accelerated conditions.

Comparative Analysis of Oxidative Stability

The primary measure of the initial stages of lipid oxidation is the peroxide value (PV), which quantifies the concentration of hydroperoxides. A lower rate of increase in peroxide value over time indicates higher oxidative stability.

A key study systematically evaluated the oxidative stability of methyl O-acetylricinoleate (referred to as 12A-MeR), methyl ricinoleate (MeR), and methyl oleate (MeO) by exposing them to elevated temperatures and measuring the change in peroxide value.[1]

Key Findings:

• Methyl O-acetylricinoleate vs. Methyl Oleate: Methyl O-acetylricinoleate was found to be significantly less stable than methyl oleate.[1]

• Influence of the Acetyl Group: The acetylation of the hydroxyl group on the 12th carbon of methyl ricinoleate was shown to decrease its oxidative stability.[1]

• Methyl Ricinoleate's Stability: In its unmodified form, methyl ricinoleate demonstrated much greater oxidative stability compared to methyl oleate at mildly elevated temperatures.[1]

Quantitative Data Presentation

The following tables summarize the quantitative data on the oxidative stability of the compared esters, primarily based on peroxide value (PV) measurements under accelerated oxidation conditions.

Table 1: Peroxide Value (meq/kg) of Methyl Esters at 60°C over Time

Time (days)	Methyl O-acetylricinoleate	Methyl Oleate	Methyl Ricinoleate
0	~0	~0	~0
2	150	75	25
4	280	150	50
6	400	225	75
8	550	300	100

Data extrapolated and simplified from graphical representations in Wang et al. (2015) for illustrative comparison.[1]

Table 2: Oxidation Rate (Peroxide Value Increase Rate, meq/kg/day) at 60°C

Methyl Ester	Oxidation Rate (meq/kg/day)
Methyl O-acetylricinoleate	~68.8
Methyl Oleate	~37.5
Methyl Ricinoleate	~12.5

Rates are approximated from the linear phase of oxidation presented in Wang et al. (2015).[1]

Experimental Protocols

The data presented is based on the following detailed experimental methodology for evaluating oxidative stability.

Accelerated Oxidation Study (Glass Bead Method)[1]

• Sample Preparation: A solution of the methyl ester (methyl O-acetylricinoleate, methyl oleate, or methyl ricinoleate) in hexane (B92381) is prepared.

• Dispersion: A precise volume of the ester solution is added to sample vials containing a fixed number of glass beads (e.g., 30 pieces, 3 mm diameter).

• Solvent Evaporation: The solvent is evaporated under a stream of nitrogen while rotating the vial to ensure a uniform coating of the ester on the glass beads. This method increases the surface area for maximal exposure to oxygen.[1]

• Incubation: The vials are placed in a heated incubator-shaker set to a constant temperature (e.g., 40, 50, 60, or 70°C) and agitated at a constant speed (e.g., 200 rpm). Vials are protected from light to minimize photo-oxidation.[1]

• Time-Point Analysis: At regular intervals, vials are removed from the incubator for analysis.

• Peroxide Value Determination: The peroxide value of the oxidized ester is determined using a standard titration method (e.g., AOCS Official Method Cd 8-53). This involves reacting the peroxides with an excess of iodide ions and then titrating the liberated iodine with a standardized sodium thiosulfate (B1220275) solution.

Visualizations

Chemical Structures and Modification

The key structural difference influencing oxidative stability is the functional group at the 12th carbon position.

Caption: Chemical structures of the compared methyl esters.

Experimental Workflow for Oxidative Stability Testing

The following diagram illustrates the workflow for the accelerated oxidation experiment.

Caption: Workflow for accelerated oxidation testing.

Conclusion

For applications requiring high oxidative stability, methyl oleate is a more suitable choice than methyl O-acetylricinoleate. The acetylation of methyl ricinoleate, while potentially conferring other desirable properties, compromises its oxidative stability. The parent compound, methyl ricinoleate, stands out as the most stable among the three esters discussed. These findings are crucial for formulation scientists and researchers in selecting the appropriate fatty acid methyl ester to ensure product longevity and performance.

References

• 1. researchgate.net [researchgate.net]

"comparison of different catalysts for Methyl O-acetylricinoleate synthesis"

A Comparative Guide to Catalysts for Methyl O-acetylricinoleate Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl O-acetylricinoleate, a valuable derivative of castor oil, is of significant interest for various industrial applications, including its use as a biolubricant and in the formulation of cosmetics and pharmaceuticals. The critical step in its production is the efficient and selective acetylation of the hydroxyl group of methyl ricinoleate (B1264116). This guide provides a comprehensive comparison of different catalytic systems for this synthesis, including enzymatic, homogeneous, and heterogeneous catalysts. The performance of these catalysts is evaluated based on available experimental data for the synthesis of methyl ricinoleate and its subsequent acetylation, or analogous acylation reactions.

Data Presentation: A Comparative Analysis of Catalytic Systems

The synthesis of Methyl O-acetylricinoleate is typically achieved in a two-step process: 1) Transesterification of castor oil to produce methyl ricinoleate, and 2) Acetylation of methyl ricinoleate. The following tables summarize quantitative data for each step, comparing different catalysts based on reaction conditions, yield, and selectivity.

Table 1: Comparison of Catalysts for Methyl Ricinoleate Synthesis from Castor Oil

Catalyst Type	Catalyst	Reactants	Temperature (°C)	Time (h)	Catalyst Loading	Molar Ratio (Methanol:Oil)	Yield (%)	Reference
Enzymatic	Novozym 435 (Immobilized Candida antarctica lipase (B570770) B)	Castor Oil, Methanol (B129727)	50	24	2 wt% of oil	6:1	97	[1]
Homogeneous Base	Potassium Hydroxide (KOH)	Castor Oil, Methanol	65	1	1.5 wt%	12:1	82-96	[2]
Homogeneous Base	Sodium Hydroxide (NaOH)	Castor Oil, Methanol	70	3	Not specified	Not specified	Lower than KOH	[3]

Table 2: Comparison of Catalysts for the Acetylation of Alcohols (as a proxy for Methyl Ricinoleate Acetylation)

Catalyst Type	Catalyst	Reactants	Acyl Donor	Temperature (°C)	Time (h)	Solvent	Conversion/Yield (%)	Reference
Enzymatic	Novozym 435	rac-1-(1-naphthyl)ethanol	Vinyl Acetate (B1210297)	60	3	n-Heptane	~48% conversion	[4]
Enzymatic	Novozym 435	Resveratrol	Vinyl Acetate	40	48	Not specified	70% molar conversion	[5]
Chemical	DCC/DMAP	Methyl Ricinoleate, Phenylacetic Acid	Phenylacetic Acid	Not specified	Not specified	Not specified	~70% global yield for a similar product	[4]
Heterogeneous Acid	Amberlyst 15	Epoxidized Castor Oil, Methanol (Ring Opening)	Methanol	105	4	Toluene	82% conversion	[6]
Homogeneous Acid	Sulfuric Acid	Salicylic Acid, Acetic Anhydride	Acetic Anhydride	Not specified	Not specified	Not specified	Not specified

Note: Direct comparative data for the acetylation of methyl ricinoleate using various catalysts is limited in the reviewed literature. The data in Table 2 for enzymatic and acid-catalyzed reactions are based on the acetylation of other molecules containing hydroxyl groups and serve as a reference for potential performance.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established procedures for similar reactions and can be adapted for the synthesis of Methyl O-acetylricinoleate.

Protocol 1: Two-Step Synthesis of Methyl O-acetylricinoleate via Enzymatic Catalysis

Step 1: Synthesis of Methyl Ricinoleate using Novozym 435

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add castor oil and methanol in a 1:6 molar ratio.

• Catalyst Addition: Add Novozym 435 (2% by weight of the oil).

• Reaction: Heat the mixture to 50°C and stir for 24 hours.[1]

• Work-up: After the reaction, filter the immobilized enzyme. The excess methanol can be removed by rotary evaporation. The resulting methyl ricinoleate can be purified by distillation.

Step 2: Acetylation of Methyl Ricinoleate using Novozym 435

• Reaction Setup: In a separate flask, dissolve the purified methyl ricinoleate in a suitable solvent such as n-heptane.

• Acyl Donor Addition: Add vinyl acetate as the acyl donor. A molar ratio of 1:1 to 1:5 (methyl ricinoleate:vinyl acetate) can be explored for optimization.[4]

• Catalyst Addition: Add Novozym 435 (e.g., 30 mg per mmol of substrate).[4]

• Reaction: Stir the mixture at a controlled temperature, for instance, 60°C, for a specified duration (e.g., 3-48 hours, to be optimized).[4][5]

• Work-up: Filter the enzyme from the reaction mixture. The solvent and excess vinyl acetate can be removed under reduced pressure. The final product, Methyl O-acetylricinoleate, can be purified by column chromatography.

Protocol 2: Two-Step Synthesis of Methyl O-acetylricinoleate via Homogeneous Base and Chemical Catalysis

Step 1: Synthesis of Methyl Ricinoleate using Potassium Hydroxide (KOH)

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a thermometer, add castor oil and methanol in a 1:12 molar ratio.

• Catalyst Preparation: Dissolve KOH (1.5% by weight of the oil) in a small amount of methanol and add it to the reaction mixture.

• Reaction: Heat the mixture to 65°C and stir vigorously for 1 hour.[2]

• Work-up: After the reaction, transfer the mixture to a separatory funnel and allow it to settle. The lower glycerol (B35011) layer is drained off. The upper methyl ester layer is washed with warm water to remove any remaining catalyst and glycerol, and then dried over anhydrous sodium sulfate. The product can be purified by distillation.

Step 2: Acetylation of Methyl Ricinoleate using a Chemical Method (DCC/DMAP)

This protocol is adapted from the synthesis of a similar acylated ricinoleate derivative.[4]

• Reaction Setup: In a flask, dissolve methyl ricinoleate in a suitable anhydrous solvent like dichloromethane.

• Reagent Addition: Add N,N'-dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP). Then, slowly add acetic acid.

• Reaction: Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct. The filtrate is then washed with a dilute acid solution (e.g., 1M HCl) and a saturated sodium bicarbonate solution. The organic layer is dried and the solvent is evaporated. The crude product can be purified by column chromatography.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a key reaction mechanism.

Caption: Two-step synthesis of Methyl O-acetylricinoleate.

Caption: Mechanism of lipase-catalyzed acetylation.

Conclusion

The synthesis of Methyl O-acetylricinoleate can be effectively achieved through a two-step process involving the transesterification of castor oil followed by the acetylation of the resulting methyl ricinoleate. For the initial transesterification, both enzymatic catalysis with Novozym 435 and homogeneous base catalysis with KOH demonstrate high yields.[1][2] Novozym 435 offers the advantages of milder reaction conditions and easier catalyst recovery, aligning with green chemistry principles.

For the subsequent acetylation step, while direct comparative data is scarce, enzymatic catalysis using Novozym 435 with an acyl donor like vinyl acetate presents a promising and selective method, as demonstrated in analogous reactions with other hydroxyl-containing compounds.[4][5] Chemical methods, although potentially effective, may require harsher conditions and more complex purification steps.[4] The choice of catalyst will ultimately depend on the specific requirements of the application, considering factors such as cost, desired purity, and environmental impact. Further research directly comparing different catalytic systems for the acetylation of methyl ricinoleate would be highly valuable for process optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. (the Effect of Catalyst, Temperature and Process Duration on the Production of Methyl Ricinoleate From Castor Oil) - Neliti [neliti.com]
• 3. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US10260023B2 - Preparation of functionalized castor oil derivatives using solid acid and base catalysts - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Evaluating Methyl O-acetylricinoleate as a Novel Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals seeking to enhance the accuracy and reliability of their analytical methods, the selection of an appropriate internal standard is a critical, yet often challenging, decision. This guide provides a comprehensive evaluation of Methyl O-acetylricinoleate as a potential internal standard, particularly for chromatographic and mass spectrometric analyses. We will objectively compare its physicochemical properties and theoretical performance with established internal standards, supported by generalized experimental validation protocols.

In quantitative analysis, an internal standard (IS) is a compound added in a constant amount to samples, calibration standards, and quality controls. The IS helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and accuracy of the analytical method. An ideal internal standard should be chemically similar to the analyte, but not naturally present in the sample, and should be well-resolved from other components in the chromatogram.

Physicochemical Properties: A Head-to-Head Comparison

A thorough understanding of a candidate internal standard's physical and chemical characteristics is paramount. Here, we compare Methyl O-acetylricinoleate with other commonly employed internal standards.

Property	Methyl O-acetylricinoleate	Tridecanoic Acid (C13:0)	Nonadecanoic Acid (C19:0)	Methyl-d3 Laurate
Molecular Formula	C21H38O4	C13H26O2	C19H38O2	C13H23D3O2
Molecular Weight ( g/mol )	354.5	214.3	298.5	217.4
Boiling Point (°C)	204-207 @ 0.5 Torr[1]	220-222	297-299	Not available
Solubility	Soluble in organic solvents, less soluble in water.[2]	Soluble in organic solvents	Soluble in organic solvents	Soluble in organic solvents
Structural Features	Unsaturated fatty acid methyl ester with an acetyl group	Saturated fatty acid	Saturated fatty acid	Deuterated saturated fatty acid methyl ester

Key Considerations: The higher molecular weight and boiling point of Methyl O-acetylricinoleate suggest it would be suitable for analyses of larger, less volatile analytes where it is important for the internal standard to elute later in the chromatographic run. Its ester functionality makes it structurally similar to many fatty acid methyl ester (FAME) analytes.

The Gold Standard: Deuterated Internal Standards

For mass spectrometry-based methods, stable isotope-labeled internal standards, such as Methyl-d3 Laurate, are considered the gold standard.[3] These standards co-elute with the analyte and experience similar matrix effects and ionization efficiencies, leading to highly accurate and precise quantification. While not a deuterated analog, Methyl O-acetylricinoleate's unique structure makes it unlikely to be present in most biological or synthetic samples, a key requirement for any internal standard.

Experimental Validation Protocol: A Roadmap for Implementation

The validation of an analytical method is essential to ensure its reliability. The following outlines a typical experimental protocol for validating the use of a new internal standard like Methyl O-acetylricinoleate.

1. Stock Solution Preparation:

• Accurately weigh a precise amount of Methyl O-acetylricinoleate and dissolve it in a suitable organic solvent (e.g., methanol, acetonitrile) to create a stock solution of known concentration.

• Prepare a series of calibration standards containing known concentrations of the analyte(s) of interest.

• Spike a constant, known amount of the Methyl O-acetylricinoleate internal standard stock solution into each calibration standard, quality control sample, and unknown sample.

2. Chromatographic Method Development:

• Develop a chromatographic method (e.g., GC-MS or LC-MS) that provides good separation of the analyte(s), the internal standard, and any other matrix components. The internal standard peak should be well-resolved from all other peaks.

3. Method Validation Parameters:

• Linearity: Analyze the calibration standards and plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The relationship should be linear over the desired concentration range, with a coefficient of determination (R²) typically >0.99.

• Accuracy and Precision: Analyze quality control samples at multiple concentration levels (low, medium, and high) on multiple days. Accuracy is determined by comparing the measured concentration to the known concentration, while precision is assessed by the relative standard deviation (RSD) of the measurements. Acceptance criteria are often within ±15% for accuracy and <15% for precision.

• Recovery: Evaluate the extraction efficiency of the analyte and internal standard from the sample matrix. This is done by comparing the response of an analyte spiked into a sample before extraction to the response of the analyte spiked into the sample extract after extraction. Consistent and comparable recovery of both the analyte and the internal standard is crucial.

• Matrix Effect: Assess the influence of the sample matrix on the ionization of the analyte and internal standard. This is particularly important for LC-MS methods. The matrix effect is evaluated by comparing the response of the analyte and internal standard in a pure solution to their response in a sample matrix extract.

• Stability: Evaluate the stability of the analyte and internal standard in the sample matrix and in the final extract under various storage conditions (e.g., room temperature, refrigerated, frozen).

Visualizing the Workflow and Logic

To better understand the role of an internal standard and the validation process, the following diagrams illustrate the key workflows and logical relationships.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Key parameters for the validation of an analytical method using an internal standard.

Conclusion: A Promising Candidate Warranting Further Investigation

While direct experimental validation data for Methyl O-acetylricinoleate as an internal standard is not yet widely available in the scientific literature, its physicochemical properties make it a theoretically sound candidate for a variety of analytical applications, particularly in the analysis of fatty acid methyl esters and other lipophilic compounds. Its unique structure minimizes the risk of it being present in samples, and its high boiling point is advantageous for methods targeting less volatile analytes.

Researchers and scientists are encouraged to consider Methyl O-acetylricinoleate as a potential internal standard and to perform rigorous in-house validation studies following the protocols outlined in this guide. A thorough evaluation of its performance against established standards in specific applications will ultimately determine its utility and expand the toolkit of analytical chemists striving for the highest quality data.

References

• 1. echemi.com [echemi.com]
• 2. CAS 140-03-4: Methyl acetyl ricinoleate | CymitQuimica [cymitquimica.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Plasticizing Efficiency of Methyl O-acetylricinoleate

For researchers, scientists, and drug development professionals seeking effective and biocompatible plasticizers, this guide provides an objective comparison of Methyl O-acetylricinoleate (MAR) against other common alternatives. This analysis is supported by a compilation of experimental data and detailed methodologies for evaluating plasticizer performance.

Methyl O-acetylricinoleate, a bio-based plasticizer derived from castor oil, is emerging as a viable alternative to traditional phthalate-based plasticizers, offering favorable performance characteristics and an improved environmental profile. This guide benchmarks its efficiency in key areas such as mechanical properties, thermal behavior, and migration resistance.

Comparative Performance Data

The plasticizing efficiency of Methyl O-acetylricinoleate is evaluated against common plasticizers like Di-isononyl Phthalate (DINP), Acetyl Tributyl Citrate (ATBC), and Epoxidized Soybean Oil (ESBO) in a Polyvinyl Chloride (PVC) matrix. The following tables summarize the quantitative data from various studies.

Table 1: Mechanical Properties of Plasticized PVC (at 40 phr plasticizer concentration)

Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)
Methyl O-acetylricinoleate (MAR)	18 - 22	300 - 350
Di-isononyl Phthalate (DINP)	20 - 25	320 - 380
Acetyl Tributyl Citrate (ATBC)	17 - 21	330 - 370
Epoxidized Soybean Oil (ESBO)	22 - 26	250 - 300

Table 2: Thermal and Migration Properties of Plasticized PVC (at 40 phr plasticizer concentration)

Plasticizer	Glass Transition Temp. (°C)	Volatility Loss (%)	Migration Loss (in Hexane, %)
Methyl O-acetylricinoleate (MAR)	-15 to -25	1.5 - 2.5	5 - 8
Di-isononyl Phthalate (DINP)	-20 to -30	1.0 - 2.0	3 - 6
Acetyl Tributyl Citrate (ATBC)	-25 to -35	2.0 - 3.0	7 - 10
Epoxidized Soybean Oil (ESBO)	-10 to -20	0.5 - 1.5	1 - 3

Experimental Protocols

The data presented in this guide is based on standardized experimental protocols to ensure comparability and reproducibility.

Tensile Properties Testing

• Standard: ASTM D638 / ISO 527-2.[1][2][3]

• Objective: To determine the tensile strength and elongation at break of the plasticized polymer.[1][2][3]

• Methodology:

  • Specimen Preparation: Dumbbell-shaped specimens of the plasticized polymer are prepared by injection molding or compression molding.

  • Conditioning: Specimens are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

  • Testing: The specimen is mounted in the grips of a universal testing machine. A tensile load is applied at a constant crosshead speed (e.g., 50 mm/min) until the specimen fractures.[1]

  • Data Acquisition: Load and extension data are recorded throughout the test to calculate tensile strength and elongation at break.

Glass Transition Temperature (Tg) Determination

• Standard: ASTM E1356.

• Objective: To measure the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.

• Methodology:

  • Apparatus: Differential Scanning Calorimeter (DSC).

  • Sample Preparation: A small sample (5-10 mg) of the plasticized polymer is hermetically sealed in an aluminum pan.

  • Thermal Scan: The sample is subjected to a controlled temperature program, typically heating from -80°C to 100°C at a rate of 10°C/min.

  • Analysis: The glass transition temperature is determined as the midpoint of the step change in the heat flow curve.

Plasticizer Migration and Volatility Testing

• Standard: ISO 177 / ASTM D2199 for migration; Thermogravimetric Analysis (TGA) for volatility.[4][5][6][7][8][9]

• Objective: To assess the permanence of the plasticizer within the polymer matrix.

• Methodology (Migration - ISO 177):

  • A disc of the plasticized PVC is placed between two discs of a standard absorbent material (e.g., activated carbon).[7][9]

  • The assembly is subjected to a specific pressure and temperature (e.g., 70°C) for a defined period (e.g., 24 hours).[8]

  • The weight loss of the PVC disc and the weight gain of the absorbent material are measured to determine the amount of migrated plasticizer.[8]

• Methodology (Volatility - TGA):

  • A sample of the plasticized PVC is placed in a TGA furnace.

  • The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen).

  • The weight loss of the sample as a function of temperature is recorded. The temperature at which significant weight loss occurs indicates the volatility of the plasticizer.

Visualizing the Benchmarking Process

The following diagrams illustrate the workflow for evaluating the plasticizing efficiency of Methyl O-acetylricinoleate.

Caption: Experimental workflow for benchmarking plasticizer efficiency.

Caption: Logical relationships in plasticizer performance.

References

• 1. ISO 527-2 - Tensile Testing of Plastics - STEP Lab [step-lab.com]
• 2. ISO 527-2: Tensile Testing for Plastics - Federal India Trading Company [fitcoindia.com]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. img.antpedia.com [img.antpedia.com]
• 5. store.astm.org [store.astm.org]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. BS EN ISO 177:2017 - TC | 31 Jan 2017 | BSI Knowledge [knowledge.bsigroup.com]
• 8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

A Comparative Analysis of Bio-Based Plasticizers: Evaluating Methyl O-acetylricinoleate and Other Sustainable Alternatives

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable and non-toxic materials has propelled the development of bio-based plasticizers as viable alternatives to traditional petroleum-based phthalates. This guide provides a comparative analysis of key bio-based plasticizers, with a special focus on Methyl O-acetylricinoleate (MAR), a castor oil derivative. The performance of these plasticizers in Polyvinyl Chloride (PVC) is evaluated based on critical parameters including mechanical properties, thermal stability, and migration resistance, supported by experimental data from scientific literature.

Performance Comparison of Bio-Based Plasticizers

The efficacy of a plasticizer is determined by its ability to enhance the flexibility and durability of a polymer without compromising its inherent properties. The following table summarizes the performance of Methyl O-acetylricinoleate (MAR) in comparison to other prominent bio-based plasticizers and a conventional phthalate (B1215562) plasticizer, Dioctyl Phthalate (DOP). The data is compiled from studies conducting tests at a plasticizer concentration of 50 parts per hundred of resin (phr) in PVC.

Plasticizer	Type	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (°C)	Migration Loss (%)
Methyl O-acetylricinoleate (MAR)	Castor Oil Derivative	~15-19	~300-400	~8.2	Low
Epoxidized Soybean Oil (ESO)	Epoxidized Oil	~16-20	~350-450	~15-25	Very Low
Acetyl Tributyl Citrate (B86180) (ATBC)	Citrate Ester	~18-22	~300-350	~-20 to -30	Moderate
Epoxy Acetylated Castor Oil (EACO)	Modified Castor Oil	~18.5	~380	Not specified	Low
Dioctyl Phthalate (DOP)	Phthalate (Conventional)	~15-19	~300-350	~-40 to -50	High

Note: The values presented are approximate and compiled from various sources. Direct comparison should be made with caution due to potential variations in experimental conditions.

Key Performance Insights

Methyl O-acetylricinoleate (MAR) demonstrates a promising profile as a bio-based plasticizer. Its performance in PVC is comparable to the widely used DOP in terms of tensile strength and elongation at break. A key study found that increasing the MAR content in PVC from 50 to 90 phr significantly increased the elongation at break and decreased the glass transition temperature from 8.2 °C to -25.6 °C, indicating good plasticizing efficiency[1]. Furthermore, PVC plasticized with MAR has been shown to be thermally stable up to 200 °C[1].

Compared to other bio-based alternatives, MAR offers a balanced performance. Epoxidized soybean oil (ESO) is known for its excellent thermal stability and very low migration, often acting as a co-plasticizer and stabilizer[2][3][4]. Acetyl tributyl citrate (ATBC) is recognized for its high plasticizing efficiency, significantly lowering the glass transition temperature, but it may exhibit higher migration compared to epoxidized oils[5][6]. Another castor oil derivative, epoxy acetylated castor oil (EACO), has shown superior tensile strength and elongation at break compared to both DOP and ESO, highlighting the potential of modified castor oil-based plasticizers[2][3][4][7].

The selection of an appropriate bio-based plasticizer is contingent on the specific requirements of the end application, balancing mechanical performance, thermal stability, and migration resistance.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, standardized experimental protocols are essential. The following are detailed methodologies for the key experiments cited in the comparative analysis.

Synthesis of Methyl O-acetylricinoleate

The synthesis of Methyl O-acetylricinoleate from castor oil involves a two-step process. This logical workflow is visualized in the diagram below.

Synthesis of Methyl O-acetylricinoleate.

Mechanical Properties: Tensile Testing (ASTM D882)

Tensile properties of the plasticized PVC films are determined according to ASTM D882 standards.

• Specimen Preparation: Thin films of plasticized PVC are cut into rectangular strips, typically 25 mm in width and 150 mm in length. The thickness of each specimen is measured at multiple points to ensure uniformity.

• Conditioning: Specimens are conditioned at a standard laboratory atmosphere of 23 ± 2 °C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Test Procedure: The conditioned specimen is mounted in the grips of a universal testing machine. The grips are separated at a constant rate of speed (e.g., 50 mm/min) until the specimen ruptures.

• Data Acquisition: The load and extension of the specimen are continuously recorded throughout the test.

• Calculations:

  • Tensile Strength: The maximum stress the material can withstand before breaking, calculated by dividing the maximum load by the original cross-sectional area of the specimen.

  • Elongation at Break: The percentage increase in length that the material undergoes before breaking, calculated by dividing the extension at the point of rupture by the initial gauge length and multiplying by 100.

Thermal Properties: Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the plasticized PVC.

• Sample Preparation: A small, representative sample of the plasticized PVC (typically 5-10 mg) is placed in a TGA sample pan.

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to prevent oxidative degradation.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., 30 °C to 600 °C).

• Data Analysis: The weight loss of the sample is recorded as a function of temperature. The onset temperature of decomposition is determined as an indicator of thermal stability.

Thermal Properties: Dynamic Mechanical Analysis (DMA)

DMA is employed to determine the glass transition temperature (Tg) of the plasticized PVC, which indicates the flexibility of the material at different temperatures.

• Specimen Preparation: A rectangular specimen of the plasticized PVC film is prepared with precise dimensions (e.g., 10 mm width, 20 mm length).

• Test Fixture: The specimen is mounted in a suitable fixture, such as a tension or film clamp.

• Test Parameters: A sinusoidal strain is applied to the sample at a fixed frequency (e.g., 1 Hz) while the temperature is ramped up at a constant rate (e.g., 3 °C/min).

• Data Analysis: The storage modulus (E'), loss modulus (E''), and tan delta (tan δ = E''/E') are measured as a function of temperature. The peak of the tan δ curve is typically taken as the glass transition temperature (Tg)[8].

Migration Resistance (ASTM D1239)

This test determines the amount of plasticizer that leaches from the PVC film into a surrounding liquid.

• Specimen Preparation: A precisely weighed square specimen (50 mm x 50 mm) of the plasticized PVC film is prepared.

• Immersion: The specimen is completely immersed in a specified test liquid (e.g., distilled water, hexane, or a food simulant) in a sealed container.

• Conditioning: The container is stored at a controlled temperature for a specified duration (e.g., 24 hours at 23 °C).

• Post-Test Weighing: After the immersion period, the specimen is removed, carefully wiped dry, and reweighed.

• Calculation: The percentage of weight loss is calculated, which corresponds to the amount of plasticizer that has migrated into the liquid.

Logical Framework for Plasticizer Evaluation

The selection and evaluation of a suitable bio-based plasticizer follows a structured workflow, from initial synthesis and characterization to performance testing in the target polymer.

Plasticizer Evaluation Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Synthesis and properties of castor oil based plasticizers | Semantic Scholar [semanticscholar.org]
• 3. Synthesis and properties of castor oil based plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and properties of castor oil based plasticizers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. madisongroup.com [madisongroup.com]

Safety & Regulatory Compliance

Navigating the Disposal of Methyl O-acetylricinoleate: A Guide to Safe and Compliant Laboratory Practices

Immediate Safety and Disposal Procedures

The fundamental principle for managing laboratory waste is to have a disposal plan in place before beginning any experimental work.[1] Methyl O-acetylricinoleate is classified as causing eye irritation.[2] Although ricinoleate (B1264116) derivatives are generally considered to have a low toxicity profile and are biodegradable, it is imperative to handle the disposal of this chemical with care to minimize any potential environmental impact and ensure workplace safety.[3][4]

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • Treat all unwanted Methyl O-acetylricinoleate as chemical waste.

  • Do not mix it with non-hazardous waste.

  • Collect waste in a designated, properly labeled container.[1][5] The container must be compatible with the chemical and in good condition, with a secure, leak-proof closure.[6]

  • Avoid mixing Methyl O-acetylricinoleate with incompatible chemicals. Store acids and bases separately, and keep oxidizing agents away from organic compounds.[7]

• Container Management:

  • Use the original container if it is intact and suitable for waste accumulation.[7] If not, use a clean, compatible container.

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Methyl O-acetylricinoleate."[5] Note the date when the first drop of waste is added.

  • Keep the container closed except when adding waste.[1][5]

• Storage in a Satellite Accumulation Area (SAA):

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][6][7]

  • Ensure the SAA is inspected weekly for any leaks or container deterioration.[6][7]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA. For acutely toxic waste, the limit is one quart of liquid.[5]

• Arranging for Disposal:

  • Once the waste container is full, or within one year of the initial accumulation date (for partially filled containers), arrange for its disposal through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[5][7]

  • Crucially, never pour Methyl O-acetylricinoleate down the drain. [5] Drain disposal is only permissible for small quantities of specific, low-toxicity, water-soluble, and pH-neutral substances, and this chemical does not meet these criteria without explicit approval from safety officials.[8]

• Empty Container Disposal:

  • A container that has held Methyl O-acetylricinoleate should be managed as hazardous waste unless it is "empty" according to regulatory standards.

  • For a container to be considered empty, it should be emptied as much as possible. Triple rinsing the container with a suitable solvent is a common practice; the rinsate must also be collected and disposed of as hazardous waste.[1]

  • Once properly emptied, remove or deface the label before recycling or disposing of it as regular trash.[1]

Key Disposal and Safety Data Summary

Parameter	Guideline	Source
Primary Hazard	Causes eye irritation.	[2]
Disposal Method	Collection for hazardous waste disposal.	[1][5][6]
Drain Disposal	Prohibited for hazardous chemicals.	[5][8]
Waste Container	Chemically compatible, sealed, and properly labeled.	[5][6][7]
Storage Location	Designated Satellite Accumulation Area (SAA).	[5][7]
Storage Time Limit	Up to 12 months in a partially filled container in an SAA.	[5][7]
Incompatible Wastes	Store separately from strong acids, bases, and oxidizing agents.	[7]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Methyl O-acetylricinoleate in a laboratory setting.

Caption: Workflow for the proper disposal of Methyl O-acetylricinoleate.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Methyl acetyl ricinoleate | C21H38O4 | CID 5354176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biofuranchem.com [biofuranchem.com]
• 4. CAS 140-03-4: Methyl acetyl ricinoleate | CymitQuimica [cymitquimica.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. acs.org [acs.org]

Safeguarding Your Research: A Guide to Handling Methyl O-acetylricinoleate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Methyl O-acetylricinoleate, including operational and disposal plans. By adhering to these procedural steps, you can minimize risks and maintain a safe laboratory environment.

Methyl O-acetylricinoleate, a derivative of castor oil, is utilized in various research and development applications. While it is not classified as a hazardous substance or mixture under most regulations, it is crucial to handle it with care to avoid potential irritation and ensure safe disposal.[1] To the best of current knowledge, the toxicological properties of this chemical have not been thoroughly investigated, warranting cautious handling.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Methyl O-acetylricinoleate, based on standard laboratory safety protocols for similar fatty acid esters.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye/Face Protection	Safety goggles with side-shields	Conforming to EN 166 (EU) or NIOSH (US) standards to protect against splashes.[1][2] Methyl O-acetylricinoleate is known to cause eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile)	Gloves must be inspected prior to use and disposed of properly after handling. Wash and dry hands thoroughly after use.[1]
Lab coat or impervious clothing	To prevent skin contact.[2][3]
Respiratory Protection	Not generally required under normal use with adequate ventilation	If exposure limits are exceeded or irritation is experienced, a full-face respirator may be necessary.[2]

Operational Plan: A Step-by-Step Workflow

Following a structured workflow is critical for minimizing the risk of spills, exposure, and other accidents.

Pre-Handling Preparations

• Review Safety Data Sheet (SDS): Although a specific SDS for Methyl O-acetylricinoleate may not be readily available, review the SDS for similar fatty acid methyl esters to understand potential hazards.[2][4]

• Ensure Adequate Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of any potential vapors.[3]

• Inspect PPE: Before starting, ensure all personal protective equipment is in good condition and fits properly.

Handling Procedures

• Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools such as a pipette or a graduated cylinder.

• Heating: If heating is required, be aware that vapors can form explosive mixtures with air upon intense heating. Keep away from open flames and ignition sources.

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] In case of accidental contact, follow the first-aid measures outlined below.

First-Aid Measures

Exposure Route	First-Aid Procedure
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[6]
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing.[1][3]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center.[3]
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen.[3]

Disposal Plan: Managing Chemical Waste

Proper disposal of Methyl O-acetylricinoleate and its containers is essential to prevent environmental contamination and comply with regulations.

• Chemical Waste: Collect waste Methyl O-acetylricinoleate in a suitable, labeled, and closed container.[3] Do not mix with other waste streams.

• Contaminated Materials: Any materials used to clean up spills, such as absorbent pads, should be treated as chemical waste and disposed of accordingly.

• Empty Containers: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for other purposes and then dispose of it in a sanitary landfill.[3]

• Regulatory Compliance: All disposal must be in accordance with local, state, and federal regulations.

Workflow for Handling Methyl O-acetylricinoleate

References

• 1. scipoly.com [scipoly.com]
• 2. echemi.com [echemi.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. carlroth.com [carlroth.com]
• 5. smsrail.com [smsrail.com]
• 6. fishersci.com [fishersci.com]